Diethylenetetramine

• CAS: 1336-49-8

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of Diethylenetriamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

Diethylenetriamine (B155796) (DETA), a versatile linear aliphatic amine with the chemical formula HN(CH₂CH₂NH₂)₂, is a crucial building block and intermediate in a myriad of industrial applications, ranging from the synthesis of chelating agents and wet-strength resins to its use as an epoxy curing agent. This technical guide provides a comprehensive overview of the principal industrial synthesis routes for DETA, offering detailed insights into the reaction mechanisms and conditions. Furthermore, this document outlines a systematic approach to the characterization of diethylenetriamine, detailing the methodologies for key analytical techniques essential for purity assessment and structural elucidation. The synthesis and characterization workflows are visually represented through logical diagrams, and all pertinent quantitative data is summarized in structured tables for ease of reference and comparison.

Synthesis of Diethylenetriamine

The industrial production of diethylenetriamine is primarily accomplished through three major synthetic pathways. These methods vary in their starting materials, reaction conditions, and the resulting product distribution.

Ethylene (B1197577) Dichloride (EDC) Process

The reaction of 1,2-dichloroethane (B1671644) (ethylene dichloride, EDC) with ammonia (B1221849) is a long-established method for producing a range of ethyleneamines, including diethylenetriamine.[1] This process, however, typically yields a mixture of products, from ethylenediamine (B42938) (EDA) to higher polyethylene (B3416737) polyamines.[2]

Reaction Principle:

The synthesis involves the nucleophilic substitution of the chlorine atoms in EDC by ammonia. The initial reaction forms ethylenediamine, which can then further react with EDC to produce diethylenetriamine and subsequently higher oligomers.

• Step 1: C₂H₄Cl₂ + 2NH₃ → H₂N(CH₂)₂NH₂ + 2HCl

• Step 2: H₂N(CH₂)₂NH₂ + C₂H₄Cl₂ + NH₃ → HN(CH₂CH₂NH₂)₂ + 2HCl

Product selectivity is primarily controlled by adjusting the molar ratio of ammonia to EDC. A higher ammonia-to-EDC ratio favors the formation of ethylenediamine, whereas lower ratios lead to a greater proportion of higher amines like DETA.[2]

Experimental Protocol: Synthesis of Diethylenetriamine via the EDC Process

Objective: To synthesize a mixture of ethyleneamines with an enriched fraction of diethylenetriamine.

Materials:

• 1,2-Dichloroethane (EDC)

• Aqueous Ammonia (20-30%)

• Ethylenediamine (EDA)

• Sodium Hydroxide (B78521) (for neutralization)

Equipment:

• High-pressure autoclave or tubular reactor

• Heating and stirring apparatus

• Pressure gauge

• Distillation apparatus (for fractional distillation)

Procedure:

• Reaction Setup: A high-pressure reactor is charged with 1,2-dichloroethane, ethylenediamine, and a 20-30% aqueous solution of ammonia. The molar ratio of EDC:EDA:ammonia is typically in the range of 1.0:0.25-0.5:1.5-2.0.[3]

• Reaction Conditions: The reactor is sealed and heated to a temperature of 150-160°C. The pressure is maintained between 0.5 and 1.0 MPa.[3] The reaction mixture is stirred continuously for a designated period, typically several hours.

• Neutralization: After cooling the reactor, the resulting mixture of amine hydrochlorides is neutralized with a strong base, such as sodium hydroxide, to liberate the free amines.[1]

• Purification: The product mixture is then subjected to fractional distillation under reduced pressure to separate the different ethyleneamines based on their boiling points. The fraction corresponding to diethylenetriamine is collected.[1]

Table 1: Reaction Parameters and Product Distribution for the EDC Process

Parameter	Value	Reference
Reactants	EDC, Ammonia, EDA	[3]
Molar Ratio (EDC:EDA:NH₃)	1.0:0.5:1.5	[3]
Temperature	150-155°C	[3]
Pressure	0.5-0.7 MPa	[3]
Reaction Time	8 hours	[3]
Product Composition (wt. %)
Ethylenediamine (EDA)	5.44%	[3]
Diethylenetriamine (DETA)	66.88%	[3]
Piperazine	1.2%	[3]
N-Aminoethylpiperazine (N-AEP)	12.15%	[3]
Triethylenetetramine (TETA)	7.27%	[3]
Tetraethylenepentamine (TEPA)	4.66%	[3]

Reductive Amination of Monoethanolamine (MEA)

The catalytic reductive amination of monoethanolamine (MEA) with ammonia is another significant industrial route for the production of ethyleneamines.[4] This process can be tuned to favor the production of lighter ethyleneamines like EDA and DETA.[5]

Reaction Principle:

The reaction proceeds via a "hydrogen-borrowing" mechanism.[6] The alcohol group of MEA is first dehydrogenated to an aldehyde, which then reacts with ammonia to form an imine. The imine is subsequently hydrogenated to form an amine. This process can continue to form higher amines.

Experimental Protocol: Synthesis of Diethylenetriamine via Reductive Amination of MEA

Objective: To synthesize diethylenetriamine through the catalytic reductive amination of monoethanolamine.

Materials:

• Monoethanolamine (MEA)

• Ammonia

• Hydrogen

• Reductive amination catalyst (e.g., Nickel-Rhenium on a support)[5]

Equipment:

• Continuous flow fixed-bed reactor

• High-pressure pumps for liquids and gases

• Heater

• Gas-liquid separator

• Distillation column

Procedure:

• Catalyst Activation: The reductive amination catalyst is typically reduced in a stream of hydrogen at an elevated temperature before use.

• Reaction Feed: A feed stream containing monoethanolamine, ammonia, and hydrogen is continuously passed over the catalyst bed in the reactor.[7]

• Reaction Conditions: The reaction is carried out in the gas phase at a pressure of approximately 40 to 200 atmospheres and a temperature ranging from 170°C to 225°C.[7] The feed rate is adjusted to control the conversion of MEA.

• Product Separation: The reactor effluent, containing unreacted starting materials and the product mixture, is cooled and passed through a gas-liquid separator. The liquid product is then purified by distillation to isolate diethylenetriamine.[4]

Cyclic Process with Ethylenediamine (EDA), Monoethanolamine (MEA), and Urea (B33335)

A more selective process for the manufacture of diethylenetriamine involves a cyclic two-step reaction starting from ethylenediamine, monoethanolamine, and urea.[2]

Reaction Principle:

• Step 1: Ethylenediamine, monoethanolamine, and urea react in an inert atmosphere to form aminoethylethyleneurea and ethyleneurea.[2]

• Step 2: The intermediate ureas are then hydrolyzed in the presence of a Brønsted base catalyst (e.g., sodium hydroxide) to yield diethylenetriamine and ethylenediamine. The ethylenediamine can be recycled back into the first step.[2]

Experimental Protocol: Synthesis of Diethylenetriamine from EDA, MEA, and Urea

Objective: To selectively synthesize diethylenetriamine using a two-step cyclic process.

Materials:

• Ethylenediamine (EDA)

• Monoethanolamine (MEA)

• Urea

• Sodium Hydroxide (NaOH)

• Nitrogen (for inert atmosphere)

Equipment:

• Reaction vessel with heating and stirring capabilities

• Reflux condenser

• Distillation apparatus

Procedure:

• Urea Derivative Formation: In a reaction vessel under a nitrogen atmosphere, ethylenediamine, monoethanolamine, and urea are reacted at a temperature between 260°C and 320°C. A preferred molar ratio of EDA to urea to MEA is approximately 3:1.25:1.[2]

• Hydrolysis: The resulting mixture containing aminoethylethyleneurea and ethyleneurea is then hydrolyzed. An aqueous solution of sodium hydroxide is added, and the mixture is heated to a temperature between 150°C and 250°C.[2]

• Product Isolation: After the hydrolysis is complete, the reaction mixture is cooled. Diethylenetriamine is then separated from the regenerated ethylenediamine and other components by distillation.

Table 2: Yield and Selectivity for the EDA/MEA/Urea Process

Parameter	Value	Reference
Overall MEA Conversion	Quantitative	[2]
Overall Selectivity to DETA	81.3%	[2]
Overall Selectivity to EDA	13.8%	[2]

Synthesis Workflow Diagram

Caption: A generalized workflow for the synthesis and purification of Diethylenetriamine.

Characterization of Diethylenetriamine

The characterization of synthesized diethylenetriamine is crucial to confirm its identity, purity, and to quantify any impurities. A combination of chromatographic and spectroscopic techniques is typically employed.

Physicochemical Properties

A summary of the key physicochemical properties of diethylenetriamine is presented in Table 3.

Table 3: Physicochemical Properties of Diethylenetriamine

Property	Value	Reference
Molecular Formula	C₄H₁₃N₃	[8]
Molecular Weight	103.17 g/mol	[9]
Appearance	Colorless to pale yellow liquid	[10]
Odor	Strong ammonia-like	[10]
Boiling Point	205-207°C	[8][10]
Melting Point	-39°C	[8]
Density (at 20°C)	~0.95 g/mL	[10]
Refractive Index (n²⁰ᴰ)	~1.484	[10]
Water Solubility	Miscible	[10]

Chromatographic Analysis

2.2.1. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating and identifying volatile and semi-volatile components in a sample. For the analysis of amines like DETA, which can exhibit poor peak shape due to their polarity, derivatization is often employed.[11]

Experimental Protocol: GC-MS Analysis of Diethylenetriamine

Objective: To identify and quantify diethylenetriamine and related impurities.

Materials:

• Diethylenetriamine sample

• Anhydrous solvent (e.g., methanol)

• Derivatization agent (e.g., isobutyl chloroformate)[12]

• Helium (carrier gas)

Equipment:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Capillary column suitable for amine analysis (e.g., HP-5MS)[13]

• Autosampler

Procedure:

• Sample Preparation and Derivatization: A solution of the diethylenetriamine sample is prepared in a suitable solvent. A derivatizing agent is added to convert the polar amine groups into less polar derivatives, improving chromatographic performance.[12]

• GC-MS Parameters:

  • Injection: A small volume (e.g., 1 µL) of the derivatized sample is injected into the GC in splitless mode.[13]

  • Inlet Temperature: 290°C.[13]

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.[13]

  • Oven Temperature Program: Initial temperature of 80°C (hold for 1 min), ramp at 5°C/min to 180°C, then at 10°C/min to 240°C, and finally at 25°C/min to 290°C (hold for 10 min).[13]

  • MS Transfer Line Temperature: 290°C.[13]

  • MS Detection: The mass spectrometer is operated in full scan mode or selected ion monitoring (SIM) mode for higher sensitivity.

• Data Analysis: The resulting chromatogram is analyzed to determine the retention time of the DETA derivative. The mass spectrum of the corresponding peak is compared with a reference library for identification. Quantification can be performed using an internal or external standard.

2.2.2. High-Performance Liquid Chromatography (HPLC)

HPLC is another valuable technique for the analysis of diethylenetriamine, particularly for purity assessment. Since aliphatic amines lack a strong UV chromophore, pre-column derivatization is typically required for UV or fluorescence detection.[14]

Experimental Protocol: HPLC Analysis of Diethylenetriamine

Objective: To determine the purity of a diethylenetriamine sample.

Materials:

• Diethylenetriamine sample

• Derivatization reagent (e.g., 2,6-dimethyl-4-quinolinecarboxylic acid N-hydroxysuccinimide ester, DMQC-OSu)[14]

• Acetonitrile (B52724) (HPLC grade)

• Boric acid buffer (pH 7.5)

• Mobile phase (e.g., methanol (B129727) and water)

Equipment:

• HPLC system with a gradient pump, autosampler, and a UV or fluorescence detector

• Reversed-phase C18 column

Procedure:

• Sample Derivatization: An aqueous solution of the amine sample is mixed with a solution of the derivatization reagent in acetonitrile and a boric acid buffer. The mixture is heated to facilitate the reaction.[14]

• HPLC Conditions:

  • Column: C18 reversed-phase column.[14]

  • Mobile Phase: A gradient of methanol and water is typically used for separation.

  • Detection: The detector is set to the wavelength of maximum absorbance or emission of the derivatized amine.

  • Flow Rate: A typical flow rate is around 1 mL/min.

• Data Analysis: The chromatogram is analyzed to determine the peak area of the derivatized diethylenetriamine. Purity is calculated by comparing the peak area of the main component to the total area of all peaks.

Spectroscopic Analysis

2.3.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are indispensable for the structural elucidation of diethylenetriamine.

Experimental Protocol: NMR Analysis of Diethylenetriamine

Objective: To confirm the chemical structure of diethylenetriamine.

Materials:

• Diethylenetriamine sample

• Deuterated solvent (e.g., D₂O or CDCl₃)

Equipment:

• NMR spectrometer

Procedure:

• Sample Preparation: A small amount of the diethylenetriamine sample is dissolved in a deuterated solvent in an NMR tube.

• Data Acquisition: ¹H and ¹³C NMR spectra are acquired using appropriate pulse sequences and acquisition parameters.

• Spectral Interpretation: The chemical shifts, integration, and coupling patterns in the ¹H NMR spectrum, and the chemical shifts in the ¹³C NMR spectrum are analyzed to confirm the structure of diethylenetriamine.

Table 4: Predicted ¹³C NMR Spectral Data for Diethylenetriamine

Carbon Atom	Chemical Shift (ppm)
C1	39.8
C2	50.4

(Predicted data based on standard NMR databases)[15]

2.3.2. Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in a molecule.

Experimental Protocol: FTIR Analysis of Diethylenetriamine

Objective: To identify the functional groups in diethylenetriamine.

Materials:

• Diethylenetriamine sample

Equipment:

• FTIR spectrometer with an Attenuated Total Reflectance (ATR) accessory or salt plates (NaCl or KBr)

Procedure:

• Sample Preparation:

  • ATR: A drop of the liquid sample is placed directly onto the ATR crystal.[16]

  • Neat Liquid: A thin film of the liquid is placed between two salt plates.[16]

• Data Acquisition: The FTIR spectrum is recorded over a typical range of 4000-400 cm⁻¹. A background spectrum is collected and subtracted from the sample spectrum.

• Spectral Interpretation: The spectrum is analyzed for characteristic absorption bands corresponding to N-H stretching (primary and secondary amines), C-H stretching, and N-H bending vibrations.

Characterization Workflow Diagram

Caption: A typical workflow for the comprehensive characterization of Diethylenetriamine.

Conclusion

This technical guide has detailed the primary industrial synthesis routes for diethylenetriamine, including the ethylene dichloride process, the reductive amination of monoethanolamine, and the cyclic urea-based method. For each synthetic approach, the underlying chemical principles and experimental considerations have been outlined. Furthermore, a robust characterization workflow has been presented, incorporating chromatographic and spectroscopic techniques that are essential for verifying the identity, purity, and quality of the synthesized diethylenetriamine. The provided experimental protocols and tabulated data serve as a valuable resource for researchers and professionals in the fields of chemical synthesis and drug development, facilitating a deeper understanding and practical application of the synthesis and analysis of this important chemical intermediate.

References

• 1. Solvent And Organic Synthesis Intermediate-Diethylenetriamine DETA - Sinobio Chemistry [sinobiochemistry.com]
• 2. US4387249A - Process for the manufacture of diethylenetriamine - Google Patents [patents.google.com]
• 3. RU2186761C1 - Method of synthesis of diethylenetriamine - Google Patents [patents.google.com]
• 4. imarcgroup.com [imarcgroup.com]
• 5. researchgate.net [researchgate.net]
• 6. Green Catalytic Synthesis of Ethylenediamine from Ethylene Glycol and Monoethanolamine: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. US4647701A - Processes for producing diethylenetriamine from monoethanolamine - Google Patents [patents.google.com]
• 8. nouryon.com [nouryon.com]
• 9. Diethylenetriamine | C4H13N3 | CID 8111 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. chinaamines.com [chinaamines.com]
• 11. benchchem.com [benchchem.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. iehpc.gdut.edu.cn [iehpc.gdut.edu.cn]
• 14. Derivatization and Separation of Aliphatic Amines [sigmaaldrich.com]
• 15. hmdb.ca [hmdb.ca]
• 16. drawellanalytical.com [drawellanalytical.com]

Diethylenetriamine molecular structure and properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethylenetriamine (B155796) (DETA) is an organic compound with the formula HN(CH₂CH₂NH₂)₂.[1] It is a colorless to yellow, viscous, and hygroscopic liquid with a characteristic ammonia-like odor.[2][3] As a member of the ethyleneamines family, DETA possesses two primary and one secondary amine group, which confer upon it a unique combination of reactivity and functionality. This versatile molecule serves as a crucial building block and reactive intermediate in a wide array of industrial and research applications, ranging from its use as a curing agent for epoxy resins to its role as a tridentate ligand in coordination chemistry.[1][4] This technical guide provides an in-depth overview of the molecular structure, physicochemical properties, and key experimental characterization protocols for diethylenetriamine, tailored for professionals in research and development.

Molecular Structure and Properties

Diethylenetriamine is a linear aliphatic amine.[5] Its structure features a central secondary amine linked to two ethyl groups, each terminating in a primary amine. This arrangement allows it to act as a tridentate ligand, capable of forming stable complexes with various metal ions.[6]

Physicochemical Properties

A summary of the key physicochemical properties of diethylenetriamine is presented in the table below for easy reference and comparison.

Property	Value	References
Molecular Formula	C₄H₁₃N₃	[3][6]
Molecular Weight	103.17 g/mol	[6][7]
Appearance	Colorless to yellow liquid	[5][8][9]
Odor	Strong, ammonia-like	[6][8][9]
Boiling Point	207 °C (405 °F)	[6][9][10]
Melting/Freezing Point	-39 °C (-38 °F)	[8][10]
Density	0.955 g/mL at 25 °C	[5][7]
Vapor Pressure	0.08 mmHg at 20 °C	[7]
Flash Point	97 °C (207 °F) (closed cup)	[2][10]
Autoignition Temperature	358 °C (676 °F)	[10]
Solubility	Miscible with water and most organic solvents	[1][6]
log Pow	-1.58	[10]

Chemical Properties and Reactivity

The chemical behavior of diethylenetriamine is dominated by the reactivity of its primary and secondary amine groups. Key chemical properties include:

• Basicity : As a weak base, its aqueous solution is alkaline.[1][3] It readily neutralizes acids in exothermic reactions to form salts.[11]

• Curing Agent for Epoxy Resins : The active hydrogens on the amine groups react with the epoxide groups of epoxy resins, leading to the formation of a cross-linked thermoset polymer. This is one of its most significant industrial applications.[1][10]

• Chelating Agent and Tridentate Ligand : The three nitrogen atoms can coordinate with a single metal ion, making it an effective tridentate chelating agent. It forms stable complexes with various metals, such as cobalt, copper, and nickel.[1][6][12]

• Reactivity with Other Organics : DETA can react with isocyanates, halogenated organics, peroxides, phenols, epoxides, anhydrides, and acid halides.[11]

Experimental Protocols

This section outlines standard experimental methodologies for the characterization and analysis of diethylenetriamine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra for structural elucidation and purity assessment of diethylenetriamine.

Methodology:

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of the diethylenetriamine sample.

  • Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., chloroform-d (B32938) (CDCl₃), deuterium (B1214612) oxide (D₂O)). The choice of solvent will depend on the sample's solubility and the desired chemical shift reference.

  • Ensure the sample is completely dissolved. If any particulate matter is present, filter the solution through a small plug of glass wool packed into a Pasteur pipette directly into a clean, dry 5 mm NMR tube.

  • The final solution height in the NMR tube should be approximately 4-5 cm.

  • Cap the NMR tube securely and label it appropriately.

• Instrument Parameters (for a 400 MHz spectrometer):

  • ¹H NMR:

    • Pulse Program: A standard single-pulse experiment (e.g., 'zg30').

    • Number of Scans: 16-64 scans, depending on the sample concentration.

    • Relaxation Delay (d1): 1-2 seconds.

    • Acquisition Time (aq): 3-4 seconds.

    • Spectral Width (sw): Approximately 12-15 ppm, centered around 5-6 ppm.

  • ¹³C NMR:

    • Pulse Program: A proton-decoupled experiment (e.g., 'zgpg30').

    • Number of Scans: 1024 or more, as ¹³C has a low natural abundance.

    • Relaxation Delay (d1): 2-5 seconds.

    • Spectral Width (sw): Approximately 200-220 ppm.

• Data Acquisition and Processing:

  • Insert the sample into the NMR spectrometer.

  • Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

  • Acquire the free induction decay (FID).

  • Apply Fourier transformation, phase correction, and baseline correction to the FID to obtain the final spectrum.

  • Reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS).

Attenuated Total Reflectance-Fourier Transform Infrared (ATR-FTIR) Spectroscopy

Objective: To obtain the infrared spectrum of diethylenetriamine to identify its functional groups.

Methodology:

• Sample Preparation:

  • Ensure the ATR crystal (e.g., diamond or zinc selenide) is clean. Clean the crystal surface with a suitable solvent (e.g., isopropanol) and allow it to dry completely.

  • Acquire a background spectrum of the clean, empty ATR crystal.

  • Place a small drop of the liquid diethylenetriamine sample directly onto the center of the ATR crystal, ensuring complete coverage of the crystal surface.

• Instrument Parameters:

  • Spectral Range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16-32 scans.

• Data Acquisition and Processing:

  • Press the sample anvil down to ensure good contact between the liquid sample and the ATR crystal.

  • Acquire the sample spectrum.

  • The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

  • After the measurement, clean the ATR crystal thoroughly with an appropriate solvent and a soft, non-abrasive wipe.

High-Performance Liquid Chromatography (HPLC) for Air Sample Analysis (OSHA Method 60)

Objective: To determine the concentration of diethylenetriamine in air samples. This method involves derivatization to facilitate UV detection.

Methodology:

• Sample Collection:

  • Draw a known volume of air through a sampling tube containing XAD-2 resin coated with 10% 1-naphthylisothiocyanate (NITC) by weight. A recommended air volume is 10 L at a flow rate of 0.1 L/min.

• Sample Preparation:

  • Desorb the adsorbent from the sampling tube with dimethylformamide (DMF).

  • The DETA reacts with NITC to form a derivative that is UV-active.

• HPLC Analysis:

  • Instrument: HPLC system equipped with a UV detector.

  • Column: A suitable C18 reverse-phase column.

  • Mobile Phase: A mixture of acetonitrile (B52724) and water.

  • Detection: UV detection at an appropriate wavelength for the DETA-NITC derivative.

  • Quantitation: Prepare a calibration curve using standards of known DETA concentrations that have been subjected to the same derivatization procedure. The concentration of DETA in the air sample is calculated from the calibration curve.

Mandatory Visualizations

Epoxy Curing Reaction Pathway

The following diagram illustrates the stepwise reaction of diethylenetriamine with epoxy resin, leading to a cross-linked polymer network. The reaction proceeds through the nucleophilic attack of the primary and secondary amine groups of DETA on the carbon atoms of the oxirane ring in the epoxy monomer.

Caption: Reaction mechanism of epoxy resin curing with diethylenetriamine.

Coordination Chemistry Workflow: Synthesis of a Cobalt(III)-DETA Complex

This diagram outlines a typical experimental workflow for the synthesis and characterization of a cobalt(III) complex with diethylenetriamine, illustrating its role as a tridentate ligand.

Caption: Workflow for the synthesis of a Cobalt(III)-diethylenetriamine complex.

Conclusion

Diethylenetriamine is a fundamentally important chemical with a broad spectrum of applications driven by the reactivity of its multiple amine functional groups. Its role as a potent epoxy curing agent and a versatile tridentate ligand in coordination chemistry underscores its significance in both industrial processes and advanced materials research. A thorough understanding of its molecular structure, physicochemical properties, and appropriate analytical techniques is essential for its effective and safe utilization in scientific and developmental endeavors. This guide provides a foundational repository of technical information to support researchers, scientists, and drug development professionals in their work with this versatile molecule.

References

• 1. CN105646846A - Epoxy resin curing agent, synthesis method and curing method - Google Patents [patents.google.com]
• 2. agilent.com [agilent.com]
• 3. threebond.co.jp [threebond.co.jp]
• 4. shms-prod.s3.amazonaws.com [shms-prod.s3.amazonaws.com]
• 5. sites.bu.edu [sites.bu.edu]
• 6. ocw.mit.edu [ocw.mit.edu]
• 7. nva.sikt.no [nva.sikt.no]
• 8. teexpert-resin.com [teexpert-resin.com]
• 9. Sciencemadness Discussion Board - Titration of ethylenediamine - Powered by XMB 1.9.11 [sciencemadness.org]
• 10. Diethylenetriamine | C4H13N3 | CID 8111 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. NMR Sample Preparation [nmr.eps.hw.ac.uk]
• 12. pubs.acs.org [pubs.acs.org]

Early Studies on the Reactivity of Diethylenetriamine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethylenetriamine (B155796) (DETA), a versatile linear polyamine with two primary and one secondary amine group, has been a subject of chemical investigation for decades. Its nucleophilic nature and ability to act as a tridentate ligand have made it a valuable molecule in various applications, from industrial processes to coordination chemistry. This technical guide delves into the early fundamental studies that characterized the reactivity of DETA, providing a foundation for its modern applications. We will explore its reactions with key electrophiles, including carbon dioxide, carbon disulfide, alkyl halides, and epoxides, with a focus on reaction kinetics, mechanisms, and the experimental methods used in these foundational investigations.

Core Reactivity of Diethylenetriamine

DETA's reactivity is primarily dictated by the presence of its three amine groups. The primary amines are generally more reactive than the secondary amine due to steric hindrance, although the specific reaction conditions can influence this selectivity. The lone pairs of electrons on the nitrogen atoms make DETA a potent nucleophile, readily attacking electron-deficient centers.

Reaction with Carbon Dioxide

Early studies on the reaction of DETA with carbon dioxide were driven by the need for efficient methods of CO2 removal from gas streams. The reaction proceeds through the formation of carbamates. The kinetics of this reaction in aqueous solutions have been shown to increase with both increasing DETA concentration and temperature.[1]

Mechanism: The reaction can be described by two principal mechanisms that are often considered together: the zwitterion mechanism and the termolecular mechanism. Both mechanisms ultimately lead to the formation of a carbamate.[1]

Experimental Protocol: Kinetic Measurements of DETA-CO2 Reaction

A common early method for studying the kinetics of gas-liquid reactions like DETA and CO2 was the stirred-cell reactor .[2]

• Apparatus: A jacketed glass reactor with a flat gas-liquid interface of a known area is used. The reactor is equipped with a stirrer to ensure the liquid phase is well-mixed.

• Procedure:

  • An aqueous solution of DETA of a known concentration is placed in the reactor and allowed to reach thermal equilibrium by circulating water from a thermostat through the jacket.

  • A gas stream containing a known partial pressure of CO2 is passed over the surface of the liquid.

  • The rate of CO2 absorption is determined by measuring the change in the concentration of CO2 in the gas phase over time using gas chromatography or by monitoring the change in the conductivity of the solution.

• Data Analysis: The observed pseudo-first-order rate constant (k_obs) can be determined from the absorption data. By varying the concentration of DETA, the second-order rate constant can be calculated.

Temperature (K)	DETA Concentration (kmol/m³)	Second-Order Rate Constant (m³/(kmol·s))	Reference
303	0.1 - 0.5	21480	[2]

Table 1: Second-order rate constants for the reaction of CO2 with aqueous DETA solutions at 303 K.[2]

Zwitterion mechanism for the reaction of DETA with CO2.

Reaction with Carbon Disulfide

Similar to its reaction with CO2, DETA readily reacts with carbon disulfide (CS2), a common impurity in industrial hydrocarbon streams. This reaction is utilized in scavenging applications to remove CS2. The initial product of the reaction is a dithiocarbamate (B8719985).[3]

Mechanism: The reaction is initiated by the nucleophilic attack of one of the amine groups of DETA on the electrophilic carbon atom of CS2. This forms a dithiocarbamic acid intermediate, which is then deprotonated by a base (another DETA molecule or a different base) to yield the dithiocarbamate salt.[4][5]

Experimental Protocol: Synthesis of Ethylene (B1197577) Thiourea (B124793) (as an analogue)

• Apparatus: A round-bottomed flask equipped with a reflux condenser and a separatory funnel.

• Procedure:

  • Ethylenediamine (B42938) is dissolved in a mixture of ethanol (B145695) and water in the flask.

  • Carbon disulfide is added dropwise from the separatory funnel. A vigorous exothermic reaction occurs.

  • The reaction mixture is heated to reflux to ensure complete reaction.

  • Hydrochloric acid is added, and the mixture is refluxed for an extended period to facilitate cyclization.

  • The product, ethylene thiourea, crystallizes upon cooling and is collected by filtration.

Reaction of DETA with CS2 to form a dithiocarbamate salt.

Reaction with Alkyl Halides

The reaction of amines with alkyl halides, a classic example of nucleophilic substitution, was a cornerstone of early organic chemistry research. DETA, with its multiple nucleophilic centers, can undergo successive alkylation reactions. The primary amines are generally more reactive than the secondary amine. The reaction proceeds via an SN2 mechanism.

Mechanism: The reaction is a bimolecular nucleophilic substitution (SN2). The amine acts as the nucleophile, attacking the electrophilic carbon of the alkyl halide and displacing the halide ion. This results in the formation of an ammonium (B1175870) salt, which can then be deprotonated by a base to yield the alkylated amine.

Experimental Protocol: Kinetic Study of Amine-Alkyl Halide Reaction

Early kinetic studies of such reactions often involved monitoring the change in concentration of the reactants or products over time using various analytical techniques. For reactions involving the formation of halide ions, potentiometric titration was a common method.

• Apparatus: A constant temperature bath, reaction vessels, and a potentiometer with a silver/silver chloride electrode.

• Procedure:

  • Solutions of DETA and the alkyl halide (e.g., ethyl chloroacetate) of known concentrations are prepared in a suitable solvent (e.g., ethanol).[7]

  • The reactant solutions are thermally equilibrated in the constant temperature bath.

  • The reaction is initiated by mixing the solutions.

  • Aliquots of the reaction mixture are withdrawn at specific time intervals and the reaction is quenched (e.g., by rapid cooling).

  • The concentration of the halide ion produced is determined by potentiometric titration with a standardized silver nitrate (B79036) solution.

• Data Analysis: The rate constants are determined by plotting the appropriate function of concentration versus time, depending on the order of the reaction.

Amine	Relative Reactivity towards Haloester
Benzylamine	<
n-Butylamine	<
Ethylamine	<
Piperidine	>

Table 2: Relative reactivity of various amines towards a haloester, illustrating the influence of amine structure on nucleophilicity.[7]

Experimental workflow for studying the kinetics of the DETA-alkyl halide reaction.

Reaction with Epoxides

DETA is widely used as a curing agent for epoxy resins. The reaction involves the nucleophilic ring-opening of the epoxide by the amine groups of DETA. This process leads to the formation of a cross-linked polymer network. The primary amine groups can react twice, and the secondary amine can react once, leading to a highly cross-linked and rigid thermoset material.

Mechanism: The reaction is a nucleophilic substitution where the amine attacks one of the carbon atoms of the epoxide ring, leading to the opening of the three-membered ring. This results in the formation of a β-amino alcohol. The reaction is often catalyzed by proton donors, including the hydroxyl groups formed during the reaction (autocatalysis).

Experimental Protocol: Monitoring Amine-Epoxide Reactions

Early studies on the kinetics of epoxy curing often employed techniques that could monitor the disappearance of reactants or the formation of products. Heat flow calorimetry was a valuable tool for studying these often exothermic reactions.

• Apparatus: A reaction calorimeter capable of measuring the heat evolved during the reaction as a function of time.

• Procedure:

  • The epoxy resin and DETA are pre-heated to the desired reaction temperature separately.

  • The reactants are mixed in the calorimeter.

  • The heat flow is monitored continuously throughout the reaction.

• Data Analysis: The rate of reaction is proportional to the rate of heat evolution. By integrating the heat flow over time, the extent of reaction can be determined. Kinetic parameters can then be extracted by fitting the data to appropriate kinetic models.

Reactant System	Activation Energy (kJ/mol)
4,4'-Methylenedianiline (B154101) + Propylene (B89431) Oxide	-

Table 3: While specific early kinetic data for DETA with simple epoxides is scarce in the readily available literature, studies on analogous systems like 4,4'-methylenedianiline with propylene oxide provide insights into the reaction kinetics.

Stepwise reaction of primary and secondary amines of DETA with epoxides.

Conclusion

The early studies on the reactivity of diethylenetriamine laid the groundwork for its widespread use in a multitude of chemical applications. These foundational investigations into its reactions with key electrophiles like carbon dioxide, carbon disulfide, alkyl halides, and epoxides elucidated the fundamental principles of its nucleophilicity and steric effects. The experimental techniques employed, though simpler than modern methods, provided crucial quantitative data on reaction kinetics and helped to establish the reaction mechanisms that are still referenced today. This in-depth understanding of DETA's reactivity continues to be essential for researchers, scientists, and drug development professionals in designing new materials, optimizing industrial processes, and developing novel chemical entities.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Item - Reaction kinetics of direct gas-phase propylene epoxidation on Au/TS-1 catalysts - Purdue University Graduate School - Figshare [hammer.purdue.edu]
• 3. US20160207854A1 - Use of diethylenetriamine as a cs2 scavenger in isoprene production - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. researchgate.net [researchgate.net]

Diethylenetriamine (CAS No. 111-40-0): A Comprehensive Technical Guide to its Core Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethylenetriamine (B155796) (DETA), with the CAS number 111-40-0, is a versatile aliphatic amine characterized by the presence of two primary and one secondary amine group. This colorless to pale yellow, hygroscopic liquid with a distinct ammonia-like odor is a crucial building block and reactive intermediate in a multitude of industrial and research applications. Its utility spans from large-scale industrial processes to the nuanced synthesis of specialty chemicals for pharmaceuticals and material science. This technical guide provides an in-depth overview of the core applications of DETA, with a focus on data-driven insights, detailed experimental protocols, and the visualization of key chemical processes.

Physicochemical Properties

A thorough understanding of the physicochemical properties of Diethylenetriamine is fundamental to its application in various fields. Key quantitative data are summarized in the table below for easy reference and comparison.

Property	Value	Reference
Molecular Formula	C₄H₁₃N₃	[1][2]
Molecular Weight	103.17 g/mol	[2]
Appearance	Colorless to pale yellow viscous liquid	[1][3]
Odor	Strong ammonia-like	[1][3]
CAS Number	111-40-0	[1][2]
Melting Point	-35 °C to -40 °C	[2][4]
Boiling Point	199-209 °C	[4][5]
Density	0.955 g/mL at 25 °C	[1][4]
Vapor Pressure	0.08 mmHg at 20 °C	[4][5]
Flash Point	94 °C (closed cup)	[2][4]
Solubility	Miscible with water, ethanol, acetone, benzene, and ether. Insoluble in n-heptane.	[1][6]
Refractive Index	n20/D 1.484	[1][4]

Core Applications and Experimental Protocols

Diethylenetriamine's reactivity, stemming from its multiple amine functionalities, makes it a valuable component in a wide array of applications. The following sections detail its primary uses, supplemented with illustrative experimental protocols.

Epoxy Resin Curing Agent

DETA is a widely used curing agent, or hardener, for epoxy resins.[4][7] The primary and secondary amine groups react with the epoxide groups of the resin to form a cross-linked, three-dimensional network, imparting rigidity, chemical resistance, and thermal stability to the final polymer.[7][8]

Experimental Protocol: Curing of a Bisphenol A-based Epoxy Resin

This protocol describes a typical procedure for curing a diglycidyl ether of bisphenol A (DGEBA) epoxy resin with Diethylenetriamine.

Materials:

• Diglycidyl ether of bisphenol A (DGEBA) epoxy resin

• Diethylenetriamine (DETA)

• Mixing container

• Stirring rod

• Mold

Procedure:

• Stoichiometric Calculation: Determine the required amount of DETA based on the amine hydrogen equivalent weight (AHEW) of DETA and the epoxy equivalent weight (EEW) of the DGEBA resin. The stoichiometric ratio is typically 1:1 (amine hydrogen to epoxy group). For DETA, the AHEW is approximately 20.6 g/eq.

• Mixing: In a clean, dry mixing container, accurately weigh the calculated amounts of DGEBA resin and DETA.

• Homogenization: Thoroughly mix the two components using a stirring rod for 2-3 minutes, ensuring a uniform mixture. The mixture may generate some heat (exotherm).

• Casting: Pour the mixture into a pre-treated mold.

• Curing: Allow the mixture to cure at room temperature for 24 hours, or for an accelerated cure, place it in an oven at 100°C for 30 minutes.[1] The curing time and temperature can be adjusted to achieve desired mechanical properties.[9]

Logical Relationship: Epoxy Curing Mechanism

Caption: Reaction of Diethylenetriamine with epoxy resin to form a cross-linked polymer.

Synthesis of Chelating Agents

DETA serves as a precursor in the synthesis of powerful chelating agents, most notably Diethylenetriaminepentaacetic acid (DTPA).[7][10] These agents are capable of forming stable complexes with metal ions and are used in various applications, including water treatment, pulp and paper industry, and medical imaging.[11]

Experimental Protocol: Synthesis of Diethylenetriaminepentaacetic Acid (DTPA)

This protocol outlines the synthesis of DTPA from DETA and chloroacetic acid.

Materials:

• Diethylenetriamine (DETA)

• Chloroacetic acid

• Sodium hydroxide (B78521) (NaOH)

• Deionized water

• Reaction vessel with cooling capabilities

• pH meter

Procedure:

• Preparation of Chloroacetic Acid Solution: Dissolve 240 kg of chloroacetic acid in 80 kg of deionized water in a reaction vessel.[5]

• Addition of DETA: Slowly add 52 kg of Diethylenetriamine to the chloroacetic acid solution while maintaining the temperature of the reaction system between -10°C and -5°C using a cooling jacket.[5]

• Addition of Sodium Hydroxide: Slowly add 630 kg of a 32-33% sodium hydroxide solution in two stages. During the first half of the addition, maintain the reaction temperature between -10°C and -5°C. For the second half, allow the temperature to rise to 30-60°C.[5]

• Reaction Completion: After the complete addition of sodium hydroxide, maintain the temperature at 30-60°C and continue the reaction for 2-5 hours.[5]

• pH Adjustment and Isolation: Adjust the pH of the reaction mixture to 11.5 with additional sodium hydroxide. Cool the solution to room temperature and filter to isolate the DTPA sodium salt solution.[5]

Experimental Workflow: Synthesis of DTPA

Caption: Workflow for the synthesis of Diethylenetriaminepentaacetic acid (DTPA).

Corrosion Inhibition

DETA and its derivatives are effective corrosion inhibitors for various metals, particularly in acidic environments.[7][8] They function by adsorbing onto the metal surface, forming a protective film that isolates the metal from the corrosive medium.[12] Imidazoline derivatives of DETA are particularly noted for their corrosion inhibition properties in oil and gas applications.[13]

Experimental Protocol: Corrosion Inhibition Test (Weight Loss Method)

This protocol describes a basic weight loss experiment to evaluate the corrosion inhibition efficiency of a DETA-based inhibitor.

Materials:

• Mild steel coupons of known dimensions and weight

• Corrosive medium (e.g., 1 M HCl solution)

• Diethylenetriamine-based corrosion inhibitor

• Beakers

• Analytical balance

• Abrasive paper

• Acetone

Procedure:

• Coupon Preparation: Polish the mild steel coupons with abrasive paper, degrease with acetone, wash with deionized water, and dry. Weigh the coupons accurately.

• Inhibitor Solution Preparation: Prepare solutions of the corrosive medium containing different concentrations of the DETA-based inhibitor. A blank solution without the inhibitor is also prepared.

• Immersion Test: Immerse the prepared steel coupons in the beakers containing the blank and inhibitor solutions.

• Exposure: Leave the coupons immersed for a specific period (e.g., 24 hours) at a constant temperature.

• Coupon Cleaning and Re-weighing: After the immersion period, remove the coupons, clean them to remove corrosion products, wash, dry, and re-weigh them accurately.

• Calculation of Corrosion Rate and Inhibition Efficiency:

  • Corrosion Rate (CR) = (Weight Loss) / (Surface Area × Time)

  • Inhibition Efficiency (%) = [(CR_blank - CR_inhibitor) / CR_blank] × 100

Logical Relationship: Corrosion Inhibition Mechanism

References

• 1. Structural, spectral and biological studies of binuclear tetradentate metal complexes of N3O Schiff base ligand synthesized from 4,6-diacetylresorcinol and diethylenetriamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. journals.sjp.ac.lk [journals.sjp.ac.lk]
• 3. CA2082023A1 - Diethylenetriamine derivatives and their use for diagnostic and therapeutic purposes - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis method of DTPA (diethylene triamine pentacetic acid) penta-sodium salt - Eureka | Patsnap [eureka.patsnap.com]
• 6. Biological Activities of Schiff Bases and Their Complexes: A Review of Recent Works [scirp.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Corrosion Behavior of Carbon Steel in Diethylenetriamine Solution for Post-combustion CO2 Capture - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. whxb.pku.edu.cn [whxb.pku.edu.cn]
• 13. researchgate.net [researchgate.net]

The Coordination Chemistry of Diethylenetriamine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethylenetriamine (B155796) (dien), a versatile tridentate ligand, plays a pivotal role in the field of coordination chemistry. Its ability to form stable chelate complexes with a wide array of metal ions has made it a subject of extensive research and application, ranging from industrial processes to the development of novel therapeutic agents.[1] This technical guide provides an in-depth review of the core principles governing the coordination chemistry of diethylenetriamine, with a focus on quantitative data, experimental methodologies, and the fundamental relationships that dictate its behavior in complex formation.

Core Concepts in Diethylenetriamine Coordination

Diethylenetriamine, with its three nitrogen donor atoms, acts as a chelating agent, forming two five-membered rings upon coordination to a metal center. This chelation imparts significant thermodynamic stability to the resulting complexes, a phenomenon known as the chelate effect. The increased stability of these complexes compared to those formed with analogous monodentate ligands is a cornerstone of their utility.

The Chelate Effect: A Thermodynamic Perspective

The chelate effect is primarily driven by a favorable change in entropy. In a ligand substitution reaction, the coordination of a single tridentate dien molecule displaces multiple monodentate solvent molecules (e.g., water). This leads to an increase in the number of free molecules in the system, resulting in a positive entropy change and, consequently, a more negative Gibbs free energy of formation.

Quantitative Data on Diethylenetriamine Complexes

The stability of metal-dien complexes is quantified by their stepwise and overall stability constants (log K and log β, respectively). These constants are crucial for predicting the speciation of metal ions in the presence of dien and for designing new metal-based drugs and catalysts.

Table 1: Stability Constants of Divalent Metal Ion Complexes with Diethylenetriamine

Metal Ion	log K₁	log K₂	log β₂
Cu(II)	16.0	10.9	26.9
Ni(II)	10.7	7.9	18.6
Zn(II)	8.9	5.9	14.8
Cd(II)	8.0	5.0	13.0

Data obtained at 25.0°C and an ionic strength of 0.1.[2]

Table 2: Thermodynamic Data for a Representative Chelate Complex Formation

Reaction: [Ni(NH₃)₆]²⁺ + 3 en ⇌ [Ni(en)₃]²⁺ + 6 NH₃

Thermodynamic Parameter	Value
ΔH°	-12.1 kJ/mol
ΔS°	184.9 J/(mol·K)
-TΔS° (at 298 K)	-55.1 kJ/mol
ΔG°	-67.2 kJ/mol

These data demonstrate that the large negative Gibbs free energy change, and thus the high stability of the chelate complex, is significantly influenced by the large positive entropy change.[3]

Experimental Protocols

The synthesis and characterization of diethylenetriamine complexes involve a range of standard inorganic chemistry techniques. Below are representative protocols for the synthesis of a common dien complex and the determination of its stability constants.

Synthesis of Bis(diethylenetriamine)nickel(II) Chloride: [Ni(dien)₂]Cl₂

This procedure is adapted from established methods for similar amine complexes.

Materials:

• Nickel(II) chloride hexahydrate (NiCl₂·6H₂O)

• Diethylenetriamine (dien)

• Ethanol (B145695)

Procedure:

• Dissolve a specific molar amount of NiCl₂·6H₂O in a minimal amount of water.

• In a separate flask, dissolve a stoichiometric amount of diethylenetriamine (a 1:2 molar ratio of Ni:dien) in ethanol.

• Slowly add the ethanolic solution of diethylenetriamine to the aqueous solution of nickel(II) chloride with constant stirring.

• A color change should be observed, indicating the formation of the complex.

• The reaction mixture is then gently heated on a steam bath to reduce the volume and promote crystallization.

• Cool the solution in an ice bath to facilitate the precipitation of the complex.

• Collect the crystals by suction filtration and wash with small portions of cold ethanol and then ether.

• Dry the product in a desiccator.

• The resulting complex can be characterized by techniques such as IR spectroscopy, UV-Vis spectroscopy, and elemental analysis.

Determination of Stability Constants by Potentiometric Titration

Potentiometric titration is a highly accurate method for determining the stability constants of metal complexes in solution.

Equipment and Reagents:

• A high-precision pH meter with a glass electrode

• A thermostated titration vessel

• A calibrated burette

• Standardized solutions of a strong acid (e.g., HCl) and a strong base (e.g., NaOH)

• A stock solution of the metal salt of known concentration

• A stock solution of diethylenetriamine of known concentration

• An inert salt solution to maintain constant ionic strength (e.g., KNO₃)

Procedure:

• Electrode Calibration: Calibrate the pH electrode using standard buffer solutions to read hydrogen ion concentration directly.

• Ligand Protonation Constants: Titrate a solution of diethylenetriamine (at a known concentration and constant ionic strength) with a standardized strong acid to determine its protonation constants.

• Complexation Titration: Prepare a solution containing the metal ion and diethylenetriamine (with the ligand in excess) at the same constant ionic strength.

• Titrate this solution with a standardized strong base.

• Record the pH (or mV) readings as a function of the volume of titrant added.

• Data Analysis: The titration data is then processed using a suitable computer program (e.g., SCOGS, Hyperquad) to calculate the stepwise and overall stability constants for the metal-dien complexes.

Visualizing Coordination Chemistry Concepts

Graphical representations are invaluable for understanding the abstract concepts in coordination chemistry. The following diagrams, generated using the DOT language, illustrate key relationships and workflows.

The Chelate Effect

Caption: Thermodynamic basis of the chelate effect.

Experimental Workflow for Complex Characterization

Caption: General workflow for synthesis and characterization.

Stepwise Complexation of a Metal Ion

Caption: Stepwise formation of bis(diethylenetriamine)metal(II) complex.

Conclusion

The coordination chemistry of diethylenetriamine is rich and varied, with its ability to form stable complexes with a multitude of metal ions being a key feature. This guide has provided a foundational understanding of the principles governing these interactions, supported by quantitative data and established experimental protocols. For researchers in drug development and other scientific fields, a thorough grasp of these concepts is essential for the rational design of new metal-based systems with tailored properties and functions.

References

• 1. Diethylenetriamine - Wikipedia [en.wikipedia.org]
• 2. stacks.cdc.gov [stacks.cdc.gov]
• 3. chem.libretexts.org [chem.libretexts.org]

An In-depth Technical Guide to the Fundamental Reactions of Diethylenetriamine with Epoxides

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core reactions between diethylenetriamine (B155796) (DETA) and epoxides. The information presented herein is intended to serve as a valuable resource for professionals in research, science, and drug development by detailing the reaction mechanisms, kinetics, and experimental protocols pertinent to this class of chemical reactions.

Introduction to Diethylenetriamine-Epoxide Reactions

Diethylenetriamine (DETA) is a versatile curing agent for epoxy resins, widely utilized in the formulation of adhesives, coatings, and composites. Its trifunctional nature, possessing two primary and one secondary amine group, allows for the formation of a highly cross-linked, three-dimensional network structure upon reaction with epoxide-containing compounds. The fundamental reaction involves the nucleophilic addition of the amine groups to the electrophilic carbon atoms of the epoxide ring, resulting in the ring-opening of the epoxide. This process is a classic example of a step-growth polymerization. The reactivity of the amine hydrogens in DETA with the epoxy group is a critical factor in determining the curing characteristics and the final properties of the thermoset material.

Reaction Mechanisms and Pathways

The reaction between diethylenetriamine and an epoxide proceeds primarily through a nucleophilic substitution (SN2) mechanism. The lone pair of electrons on the nitrogen atom of the amine group acts as a nucleophile, attacking one of the carbon atoms of the epoxide ring. This attack leads to the opening of the strained three-membered ring and the formation of a β-hydroxy amine.

The reaction can be described in the following stages:

• Primary Amine Reaction: The primary amine groups of DETA are more reactive than the secondary amine group due to lower steric hindrance.[1] Each primary amine has two active hydrogens, which can react with two epoxide groups. This initial reaction forms a secondary amine and a hydroxyl group.

• Secondary Amine Reaction: The newly formed secondary amine, as well as the original secondary amine of the DETA molecule, can then react with another epoxide group. This reaction is generally slower than the primary amine reaction.[1]

• Catalysis by Hydroxyl Groups: The hydroxyl groups formed during the ring-opening reaction can act as a catalyst, accelerating subsequent amine-epoxide reactions. This phenomenon is known as autocatalysis. The hydroxyl group can activate the epoxide ring by forming a hydrogen bond with the oxygen atom, making the carbon atoms more susceptible to nucleophilic attack.

• Etherification (Homopolymerization): Under certain conditions, such as high temperatures or in the presence of specific catalysts, a side reaction involving the hydroxyl groups and unreacted epoxide groups can occur, leading to the formation of ether linkages. This is also known as homopolymerization of the epoxy resin.[2]

The overall reaction scheme leads to the formation of a complex, cross-linked network, the structure of which is highly dependent on the stoichiometry of the reactants and the curing conditions.

Signaling Pathway of DETA-Epoxide Reaction

The following diagram illustrates the sequential reaction pathway of Diethylenetriamine with a generic monoepoxide.

Figure 1: Reaction pathway of DETA with an epoxide, showing the sequential addition to primary and secondary amines and the potential for etherification side reactions.

Quantitative Data Summary

The kinetics of the DETA-epoxide reaction are influenced by several factors, including temperature, stoichiometry, and the specific chemical structures of the reactants. The following tables summarize key quantitative data gathered from various studies on amine-epoxide systems. It is important to note that specific values can vary depending on the experimental conditions and the type of epoxy resin used, such as Diglycidyl Ether of Bisphenol A (DGEBA).

Table 1: Activation Energies for Amine-Epoxide Reactions

Amine Hardener	Epoxy Resin	Activation Energy (Ea) (kJ/mol)	Analytical Method
Diethanolamine	DGEBA	42.3 - 62.1	DSC & IR
Diethyltoluenediamine	DGEBA	104.9 - 125.0	DSC
Generic Aliphatic Amine	Glycidyl Ether Epoxy	~57.5	DSC

Note: Activation energies can vary depending on the reaction stage (e.g., primary vs. secondary amine reaction) and the presence of catalysts.

Table 2: Stoichiometric Considerations for DETA-Epoxy Systems

Parameter	Description	Importance
Amine Hydrogen Equivalent Weight (AHEW)	The molecular weight of the amine per active amine hydrogen. For DETA, the theoretical AHEW is approximately 20.6 g/eq.	Crucial for calculating the correct stoichiometric ratio of amine to epoxy for optimal curing and final properties.
Epoxy Equivalent Weight (EEW)	The molecular weight of the epoxy resin per epoxide group.	Used in conjunction with AHEW to determine the proper mix ratio.
Stoichiometric Ratio	The ratio of amine hydrogen equivalents to epoxy equivalents. A 1:1 ratio is typically targeted for full conversion.	Affects cross-link density, glass transition temperature (Tg), and mechanical properties. Off-stoichiometric ratios can lead to incomplete curing and altered material properties.[3][4]

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the reaction of diethylenetriamine with epoxides.

Determination of Amine Hydrogen Equivalent Weight (AHEW) by Potentiometric Titration

This protocol outlines the determination of the AHEW for an aliphatic amine like DETA.

Materials and Equipment:

• Diethylenetriamine (DETA)

• Standardized hydrochloric acid (HCl) solution (e.g., 0.1 M)

• Deionized water

• Potentiometer with a pH electrode

• Burette

• Magnetic stirrer and stir bar

• Beaker

Procedure:

• Accurately weigh approximately 1 g of DETA into a 150 mL beaker.

• Add 100 mL of deionized water to dissolve the DETA.

• Place the beaker on the magnetic stirrer and add the stir bar.

• Immerse the pH electrode in the solution and begin stirring.

• Record the initial pH of the solution.

• Titrate the DETA solution with the standardized HCl solution, adding the titrant in small increments (e.g., 0.1-0.5 mL).

• Record the pH after each addition of HCl. Continue the titration well past the equivalence point(s).

• Plot the pH versus the volume of HCl added. The equivalence point(s) will be the point(s) of inflection in the titration curve.

• Calculate the AHEW using the following formula: AHEW = (mass of DETA in g) / (Volume of HCl at equivalence point in L × Molarity of HCl)

Monitoring Cure Kinetics by Differential Scanning Calorimetry (DSC)

DSC is a powerful technique for studying the cure kinetics of epoxy resins by measuring the heat flow associated with the exothermic curing reaction.[5]

Materials and Equipment:

• Diethylenetriamine (DETA)

• Epoxy resin (e.g., DGEBA)

• DSC instrument

• Aluminum DSC pans and lids

• Precision balance

Procedure:

• Sample Preparation:

  • Calculate the required masses of DETA and epoxy resin based on their AHEW and EEW to achieve the desired stoichiometry.

  • Thoroughly mix the DETA and epoxy resin at room temperature.

  • Accurately weigh 5-10 mg of the mixture into an aluminum DSC pan and hermetically seal it.

  • Prepare an empty, sealed aluminum pan to be used as a reference.

• Isothermal DSC Scan:

  • Place the sample and reference pans in the DSC cell.

  • Rapidly heat the sample to the desired isothermal curing temperature (e.g., 60, 80, or 100 °C).

  • Hold the sample at this temperature until the exothermic reaction is complete (i.e., the heat flow returns to the baseline).

  • The area under the exothermic peak corresponds to the heat of cure (ΔH) at that temperature.

• Dynamic DSC Scan:

  • Place a fresh sample and the reference pan in the DSC cell.

  • Heat the sample at a constant rate (e.g., 5, 10, 15 °C/min) over a temperature range that encompasses the entire curing reaction (e.g., from room temperature to 250 °C).

  • The resulting thermogram will show an exothermic peak. The total heat of cure (ΔH_total) can be determined by integrating the area under this peak.

• Data Analysis:

  • The degree of cure (α) at any time (t) in an isothermal scan can be calculated as α = ΔH_t / ΔH_total, where ΔH_t is the heat evolved up to time t.

  • Kinetic parameters such as the activation energy (Ea) and the reaction order can be determined by performing scans at different heating rates or isothermal temperatures and applying kinetic models (e.g., Kissinger or Kamal-Sourour).[6][7]

Structural Characterization by Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to monitor the progress of the curing reaction by observing changes in the characteristic absorption bands of the functional groups involved.

Materials and Equipment:

• DETA-epoxy mixture

• FTIR spectrometer with an appropriate sample holder (e.g., KBr plates for liquid samples, ATR accessory)

• Oven or hot stage for controlled temperature curing

Procedure:

• Sample Preparation: Prepare the DETA-epoxy mixture as described for the DSC experiment.

• Initial Spectrum: Acquire an FTIR spectrum of the uncured mixture at room temperature.

• Curing and Spectral Acquisition:

  • Place a thin film of the mixture between KBr plates or on an ATR crystal.

  • Place the sample in an oven or on a hot stage at the desired curing temperature.

  • Acquire FTIR spectra at regular time intervals during the curing process.

• Spectral Analysis:

  • Monitor the decrease in the intensity of the epoxide ring absorption band (typically around 915 cm⁻¹).[8]

  • Monitor the decrease in the intensity of the primary amine N-H stretching bands (around 3300-3400 cm⁻¹) and the appearance and subsequent decrease of the secondary amine N-H stretching band.

  • Monitor the increase in the intensity of the broad hydroxyl (O-H) stretching band (around 3200-3600 cm⁻¹) as the reaction proceeds.[5]

  • The degree of conversion of the epoxy groups can be quantified by normalizing the area of the epoxide peak to an internal standard peak that does not change during the reaction (e.g., an aromatic C-H stretching band from DGEBA).

Workflow and Logical Relationships

The following diagrams illustrate the typical experimental workflow for studying DETA-epoxide reactions and the logical relationship between key parameters.

Experimental Workflow for DETA-Epoxide Reaction Analysis

Figure 2: A typical experimental workflow for the preparation, analysis, and characterization of DETA-cured epoxy systems.

Logical Relationship of Key Reaction Parameters

Figure 3: Logical relationships illustrating how initial parameters like stoichiometry and temperature influence the reaction kinetics and ultimately the final properties of the cured epoxy material.

Conclusion

The reaction of diethylenetriamine with epoxides is a complex process governed by fundamental principles of organic chemistry, reaction kinetics, and polymer science. A thorough understanding of the reaction mechanisms, the ability to perform and interpret key analytical experiments, and an appreciation for the interplay of various reaction parameters are essential for the successful development and application of DETA-cured epoxy systems. This guide has provided a foundational overview of these core aspects to aid researchers, scientists, and drug development professionals in their work with these versatile materials.

References

• 1. hanepoxy.net [hanepoxy.net]
• 2. researchgate.net [researchgate.net]
• 3. d-nb.info [d-nb.info]
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• 5. researchgate.net [researchgate.net]
• 6. osti.gov [osti.gov]
• 7. s3.amazonaws.com [s3.amazonaws.com]
• 8. scielo.br [scielo.br]

A Technical Guide to Diethylenetriamine (C₄H₁₃N₃): Applications in Research and Drug Development

Introduction

Diethylenetriamine (DETA), with the chemical formula C₄H₁₃N₃, is a versatile and highly reactive organic compound belonging to the ethyleneamine family.[1] It presents as a colorless to yellow, viscous, and hygroscopic liquid with a distinct ammonia-like odor.[2][3] While DETA has a broad spectrum of industrial applications, its unique chemical structure, featuring two primary and one secondary amine group, makes it a valuable building block and functional agent in advanced scientific research, particularly in drug development and diagnostics.[1][4]

This technical guide provides an in-depth overview of Diethylenetriamine, focusing on its applications for researchers, scientists, and professionals in the pharmaceutical industry. It covers its physicochemical properties, core uses as a chelating agent and a synthetic intermediate, detailed experimental protocols, and essential safety information.

Physicochemical Properties of Diethylenetriamine

DETA's physical and chemical characteristics are fundamental to its utility in various applications. It is soluble in water and polar organic solvents.[5] Key quantitative properties are summarized below.

Property	Value	Reference(s)
Molecular Formula	C₄H₁₃N₃	[6]
Molecular Weight	103.17 g/mol	[4][6]
Appearance	Colorless to yellow liquid	[2][3]
Odor	Strong, ammonia-like	[2][4]
Boiling Point	206-207 °C	[4][6]
Melting Point	-40 °C to -38 °F	[3][6]
Density	0.955 g/mL at 25 °C	[6]
Vapor Pressure	0.4 mmHg at 20 °C	[3]
Flash Point	97-102 °C	[7]
Water Solubility	Miscible	[4][6]
Refractive Index (n²⁰/D)	1.484	[6][8]

Core Applications in Research and Drug Development

The trifunctional amine nature of DETA makes it a powerful precursor and intermediate for creating complex molecules with specific functions in medicine and biology.

Precursor for Bifunctional Chelating Agents (BCAs)

A primary application of DETA in the biomedical field is its use as a foundational structure for synthesizing potent chelating agents.[9] Chelators are molecules that can form multiple bonds to a single metal ion, creating a stable, ring-like structure called a chelate.[9] DETA itself can act as a tridentate ligand, binding metal ions through its three nitrogen atoms.[5][9]

More significantly, DETA is the starting material for producing more complex polyaminocarboxylic acids, such as Diethylenetriaminepentaacetic acid (DTPA).[10] DTPA is a powerful chelating agent that can be further modified to create bifunctional chelators (BCAs). These BCAs have two key components:

• A strong metal-chelating moiety (the DTPA part).

• A reactive functional group that can be covalently linked to a biomolecule, such as a monoclonal antibody (mAb) or a peptide.[10][11]

This bifunctionality is crucial in nuclear medicine for both diagnostic imaging and targeted radiotherapy.[12] A radioactive metal ion is securely held by the chelator, which is, in turn, attached to an antibody that specifically targets cancer cells.[10] This approach delivers a radioactive payload directly to the tumor site, enhancing efficacy and minimizing systemic toxicity.

Caption: Logical diagram of a drug conjugate using a DETA-derived chelator.

Role in Drug Conjugate Linker Chemistry

The concept of using a linker to attach a therapeutic payload to a targeting molecule is central to the design of Antibody-Drug Conjugates (ADCs) and Peptide-Drug Conjugates (PDCs).[13][14] The linker's role is critical: it must be stable enough to prevent premature drug release in circulation but allow for efficient payload release at the target site.[13][15]

While DETA itself is not typically the direct linker, its derivatives (like the DTPA-based BCAs described above) are integral components of linker systems, especially for radiopharmaceuticals.[10] The development of these linker technologies allows for the precise delivery of highly potent cytotoxic agents or radioisotopes, forming the basis of next-generation targeted therapies.[14][16]

Caption: Workflow for creating and using a DETA-based radiopharmaceutical.

Intermediate in Pharmaceutical Synthesis

Beyond chelation, DETA serves as a versatile intermediate in broader organic synthesis. Its reactive amine groups can participate in a wide range of chemical reactions, making it a valuable building block for creating more complex active pharmaceutical ingredients (APIs).[17][18] Its utility extends to the synthesis of various heterocyclic compounds and as a component in the development of novel therapeutic agents.[19]

Experimental Protocols

Detailed and reproducible methodologies are critical for research and development. Below are protocols for the synthesis of a DETA derivative and its analysis.

Protocol 1: Synthesis of a Bifunctional Chelating Agent (BCA)

This protocol outlines a generalized multi-step synthesis for a DTPA-based bifunctional chelating agent, adapted from methodologies described in the literature.[11] This process creates a chelator with a reactive group suitable for conjugation to proteins.

Caption: A generalized workflow for synthesizing a DETA-based BCA.

Methodology:

• N-Alkylation of DETA: A protected form of the linking molecule (e.g., p-nitrobenzyl bromide) is reacted with Diethylenetriamine. This reaction selectively adds the benzyl (B1604629) group to one of the amine nitrogens.

• Carboxymethylation: The resulting N-alkylated DETA is reacted with an excess of a haloacetic acid ester (e.g., tert-butyl bromoacetate) in the presence of a non-nucleophilic base (e.g., diisopropylethylamine) in an organic solvent like acetonitrile (B52724). This step attaches the carboxymethyl groups to the remaining nitrogen atoms.[11]

• Purification: The ester-protected intermediate is purified, often via flash chromatography, to remove unreacted starting materials and byproducts.[11]

• Reduction of the Nitro Group: The nitro group on the benzyl ring is reduced to an amine, typically using a catalyst like palladium on carbon (Pd/C) under a hydrogen atmosphere. This creates the reactive amine handle for conjugation.[11]

• Deprotection: The tert-butyl ester protecting groups are removed using a strong acid (e.g., trifluoroacetic acid) to yield the final bifunctional chelating agent with five free carboxylic acid groups.

• Final Purification: The final product is purified, often by recrystallization or reverse-phase HPLC, to yield the high-purity BCA ready for conjugation.

Protocol 2: Analysis of DETA in Water Samples by HPLC

This protocol describes a sensitive method for quantifying trace amounts of DETA in aqueous samples using HPLC with fluorescence detection after pre-column derivatization.[20]

Materials and Reagents:

• DETA standard solution

• Fluorescamine (B152294) derivatizing agent (in acetone (B3395972) or methanol)

• Boric acid/potassium hydroxide (B78521) buffer (pH 8)

• Acetonitrile (HPLC grade)

• Calcium chloride solution (for soil extracts)

• C18 Reverse-Phase HPLC column

Procedure:

• Sample Preparation:

  • For water samples: Adjust pH if necessary. Filter through a 0.45 µm filter.

  • For soil samples: Extract DETA from the soil matrix using a 2 M CaCl₂ solution. Centrifuge and filter the supernatant.[20]

• Derivatization:

  • To a known volume of the sample (or standard), add borate (B1201080) buffer to maintain pH 8.

  • Rapidly add a solution of fluorescamine while vortexing. The reaction is nearly instantaneous. Fluorescamine reacts with the primary amines of DETA to form a fluorescent derivative.

• HPLC Analysis:

  • Inject the derivatized sample into the HPLC system.

  • Mobile Phase: Isocratic elution with a mixture of acetonitrile and borate buffer.[20]

  • Column: Nucleosil C18 or equivalent.[20]

  • Detection: Fluorescence detector with appropriate excitation and emission wavelengths for the fluorescamine-amine adduct.

  • Quantification: Use an external calibration curve prepared by derivatizing and analyzing a series of known concentration standards.[20]

Parameter	Value	Reference
Analytical Technique	High-Performance Liquid Chromatography (HPLC)	[20]
Detection Method	Fluorescence	[20]
Derivatizing Agent	Fluorescamine	[20]
Column Type	Reverse-Phase C18	[20]
Mobile Phase	Acetonitrile and Borate Buffer (pH 8)	[20]
Sample Matrix	Water, Soil	[20]
Average Recovery (Water)	94 ± 7%	[20]
Average Recovery (Soil)	21 ± 2% (Note: Recovery can be matrix-dependent)	[20]

Safety and Handling

DETA is a corrosive and toxic substance that requires careful handling.[21][22] Inhalation of vapors can be fatal, and contact can cause severe skin burns and eye damage.[21][23] It may also cause allergic skin reactions.[23]

Hazard Category	Description	Precautionary Statement(s)
Acute Toxicity	Harmful if swallowed or in contact with skin; Fatal if inhaled.[21][23]	P260: Do not breathe vapors. P264: Wash skin thoroughly after handling.
Corrosion/Irritation	Causes severe skin burns and eye damage.[23]	P280: Wear protective gloves/clothing/eye protection/face protection.
Sensitization	May cause an allergic skin reaction.[23]	P272: Contaminated work clothing should not be allowed out of the workplace.
Handling	Use only in a well-ventilated area or with respiratory protection.[24]	P271: Use only outdoors or in a well-ventilated area.
First Aid (Eyes)	Rinse cautiously with water for several minutes. Remove contact lenses. Seek immediate medical attention.[23]	P305+P351+P338
First Aid (Skin)	Immediately flush with large amounts of water. Remove contaminated clothing.[24]	P302+P352
First Aid (Inhalation)	Remove person to fresh air. Call a physician immediately.[23]	P304+P340

Storage: Store in original, tightly sealed containers in a cool, dry, and well-ventilated area away from strong oxidants and acids.[8][24] The material is hygroscopic and can absorb CO₂ from the air.[6]

Conclusion

Diethylenetriamine is more than an industrial commodity; it is a key enabling molecule for advanced applications in biomedical research and pharmaceutical development. Its fundamental role as a precursor to powerful bifunctional chelating agents like DTPA has cemented its importance in the fields of nuclear medicine, medical imaging, and targeted cancer therapy.[12][17] The ability to harness DETA's reactive amine groups allows scientists to construct complex, functional molecules for highly specific tasks. A thorough understanding of its properties, synthetic utility, and handling requirements is therefore essential for any researcher looking to leverage this versatile chemical powerhouse.

References

• 1. sanjaychemindia.com [sanjaychemindia.com]
• 2. Diethylenetriamine | C4H13N3 | CID 8111 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. DIETHYLENETRIAMINE | Occupational Safety and Health Administration [osha.gov]
• 4. alphachem.biz [alphachem.biz]
• 5. Diethylenetriamine - Wikipedia [en.wikipedia.org]
• 6. Diethylenetriamine | 111-40-0 [chemicalbook.com]
• 7. ICSC 0620 - DIETHYLENETRIAMINE [inchem.org]
• 8. chinaamines.com [chinaamines.com]
• 9. Diethylenetriamine is A Chelating agent B Polydentate class 11 chemistry CBSE [vedantu.com]
• 10. De novo synthesis of a new diethylenetriaminepentaacetic acid (DTPA) bifunctional chelating agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. CA2082023A1 - Diethylenetriamine derivatives and their use for diagnostic and therapeutic purposes - Google Patents [patents.google.com]
• 13. Peptide-Drug Conjugates with Different Linkers for Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Drug Conjugate Linkers and Their Effects on Drug Properties - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 15. Antibody–drug conjugates: Recent advances in linker chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 16. research.monash.edu [research.monash.edu]
• 17. marketpublishers.com [marketpublishers.com]
• 18. chemimpex.com [chemimpex.com]
• 19. nbinno.com [nbinno.com]
• 20. tandfonline.com [tandfonline.com]
• 21. chemicalbook.com [chemicalbook.com]
• 22. acs.org [acs.org]
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• 24. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

Understanding Diethylenetriamine as a tridentate ligand

An In-depth Technical Guide on Diethylenetriamine (B155796) (dien) as a Tridentate Ligand

Introduction to Diethylenetriamine (dien)

Diethylenetriamine, commonly abbreviated as "dien," is an organic compound with the formula HN(CH₂CH₂NH₂)₂.[1] It is a colorless, hygroscopic liquid soluble in water and polar organic solvents.[1] Structurally, it consists of a central secondary amine linked to two primary amine groups by ethylene (B1197577) bridges. This arrangement of three nitrogen atoms, each possessing a lone pair of electrons, allows dien to function as a potent tridentate ligand in coordination chemistry.[2][3] A tridentate ligand is a chelating agent that has three donor atoms capable of binding to a central metal ion simultaneously, forming two chelate rings and conferring significant stability to the resulting metal complex.[3][4]

Coordination Chemistry and Isomerism

Diethylenetriamine binds to metal ions through its three nitrogen donor atoms, acting as a neutral chelating ligand.[5] It readily forms stable octahedral complexes with many transition metals, typically with a stoichiometry of two dien ligands per metal ion, resulting in complexes of the general formula [M(dien)₂]ⁿ⁺.

A key feature of the coordination chemistry of [M(dien)₂]ⁿ⁺ complexes is the existence of geometric isomers. Because dien is a non-planar, linear tridentate ligand, it can coordinate to an octahedral metal center in two distinct ways:

• Facial (fac) Isomer: The three nitrogen donor atoms of one dien ligand occupy the vertices of one face of the octahedron.[6] In this arrangement, the donor atoms are mutually cis to each other.

• Meridional (mer) Isomer: The three nitrogen donor atoms of one dien ligand and the central metal ion lie in the same plane (a meridian of the octahedron).[6] This arrangement contains both cis and trans pairs of identical donor atoms.[6]

These distinct coordination modes result in complexes with different symmetries and, consequently, different physical and chemical properties.[7]

Fig. 1: Facial and Meridional Isomers of an Octahedral M(dien)₂ Complex.

Quantitative Data: Stability of Metal Complexes

The stability of the complexes formed between a ligand and a metal ion is a critical parameter in coordination chemistry. This is quantified by the stability constant (K) or its logarithm (log K). The data below, determined at 25.0° C and an ionic strength of 0.1, shows the stepwise and overall stability constants for dien complexes with several divalent transition metal ions.[8]

Metal Ion	Log K₁	Log K₂	Log β₂ (Overall)
Copper (Cu²⁺)	16.0	5.3	21.3
Nickel (Ni²⁺)	10.7	8.0	18.7
Zinc (Zn²⁺)	8.9	5.8	14.7
Cadmium (Cd²⁺)	8.0	5.2	13.2
Table 1: Stability constants for M²⁺-dien complexes at 25.0° C and I=0.1.[8] K₁ refers to the formation of [M(dien)]²⁺, K₂ to the formation of [M(dien)₂]²⁺, and β₂ is the overall stability constant (K₁ * K₂).

Experimental Protocols

The synthesis of transition metal complexes with dien is a common procedure in inorganic chemistry. The following protocol details the synthesis and characterization of bis(diethylenetriamine)cobalt(III) chloride, a representative octahedral complex. The procedure is adapted from established methods for similar cobalt-amine complexes.[9][10]

Objective: To synthesize and characterize the [Co(dien)₂]Cl₃ complex.

Materials:

• Cobalt(II) chloride hexahydrate (CoCl₂·6H₂O)

• Diethylenetriamine (dien)

• Activated charcoal

• Concentrated hydrochloric acid (HCl)

• Ethanol (B145695)

• Deionized water

• Standard laboratory glassware (beakers, flasks, graduated cylinders)

• Heating/stirring plate

• Ice bath

• Filtration apparatus (Büchner funnel)

Methodology:

• Preparation of the Cobalt-Ligand Solution:

  • In a 250 mL flask, dissolve a pre-calculated amount of CoCl₂·6H₂O in deionized water.

  • In a separate beaker, carefully add a stoichiometric amount of diethylenetriamine (2 moles of dien per mole of CoCl₂) to the cobalt solution while stirring. The reaction is exothermic.

  • Add a small amount of activated charcoal to the solution. The charcoal acts as a catalyst for the oxidation process.

• Oxidation of Cobalt(II) to Cobalt(III):

  • Heat the mixture gently on a hot plate (around 60°C) and vigorously bubble air through the solution for 1-2 hours. This process oxidizes the Co(II) to the more inert Co(III) state. The color of the solution should change, indicating the formation of the Co(III) complex.

• Isolation of the Crude Product:

  • After oxidation is complete, heat the mixture to near boiling to dissolve any precipitated salts.

  • Filter the hot solution using a Büchner funnel to remove the activated charcoal.

  • To the warm filtrate, slowly add concentrated HCl. This provides the chloride counter-ions and helps to precipitate the complex salt.

  • Cool the solution in an ice bath to maximize crystallization.

• Purification by Recrystallization:

  • Collect the crude product by vacuum filtration and wash with a small amount of cold ethanol to remove impurities.

  • Dissolve the crude product in a minimum amount of hot deionized water.

  • Allow the solution to cool slowly to room temperature, then place it in an ice bath to induce recrystallization.

  • Filter the purified crystals, wash with cold ethanol, and dry in a desiccator.

• Characterization:

  • UV-Vis Spectroscopy: Dissolve a small sample of the final product in water and record the UV-Vis spectrum. The absorption maxima (λ_max) are characteristic of the d-d electronic transitions of the octahedral Co(III) center.

  • Infrared (IR) Spectroscopy: Obtain an IR spectrum of the solid product to identify characteristic N-H and C-H stretching and bending vibrations of the coordinated dien ligand.

Fig. 2: Experimental workflow for the synthesis of a cobalt-dien complex.

Applications in Research and Drug Development

While dien itself has primary applications as a curing agent for epoxy resins and in solvents, its role as a versatile building block and chelating agent is of significant interest to researchers.[11][12]

• Pharmaceutical Synthesis: The reactive amine groups of diethylenetriamine make it a valuable precursor in the synthesis of more complex organic molecules.[12] It can be functionalized to create elaborate structures that may serve as scaffolds for new therapeutic agents.

• Chelation Therapy and Diagnostics: The fundamental principles of dien's strong binding to metal ions are extensible. By incorporating the diethylenetriamine backbone into larger molecules, scientists can design advanced chelating agents. These agents can be developed for applications in chelation therapy (removing toxic heavy metals from the body) or as components of contrast agents for medical imaging, where a paramagnetic metal ion is stably sequestered.

• Bioinorganic Chemistry: Dien complexes serve as fundamental models for studying the behavior of metal ions in biological systems. By investigating the thermodynamics, kinetics, and reactivity of these relatively simple complexes, researchers can gain insights into the function of more complex metalloenzymes.

References

• 1. Diethylenetriamine - Wikipedia [en.wikipedia.org]
• 2. brainly.com [brainly.com]
• 3. sarthaks.com [sarthaks.com]
• 4. Diethylenetriamine is A Chelating agent B Polydentate class 11 chemistry CBSE [vedantu.com]
• 5. Diethylenetriamine is : [allen.in]
• 6. What are the facial and meridional isomers Explain class 11 chemistry CBSE [vedantu.com]
• 7. Deciphering the Influence of Meridional versus Facial Isomers in Spin Crossover Complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. stacks.cdc.gov [stacks.cdc.gov]
• 9. Tris(ethylenediamine)cobalt(III) chloride - Wikipedia [en.wikipedia.org]
• 10. article.sapub.org [article.sapub.org]
• 11. alphachem.biz [alphachem.biz]
• 12. nbinno.com [nbinno.com]

Thermophysical Property Data of Diethylenetriamine

An In-Depth Technical Guide to the Thermophysical Properties of Diethylenetriamine

This technical guide provides a comprehensive overview of the core thermophysical properties of Diethylenetriamine (DETA). The information is intended for researchers, scientists, and professionals in drug development and other scientific fields who require accurate data for modeling, process design, and safety assessments. This document summarizes key quantitative data in structured tables, details the experimental protocols for measuring these properties, and includes a workflow diagram for the determination and application of this data.

The following tables present a summary of the essential thermophysical properties of Diethylenetriamine.

Table 1: Density of Diethylenetriamine

Temperature (°C)	Density (g/cm³)
20	0.9586[1]
20	0.953[2]
20	0.950
25	0.955[3][4]
50	0.920

Table 2: Viscosity of Diethylenetriamine

Temperature (°C)	Dynamic Viscosity (mPa·s)	Kinematic Viscosity (mm²/s)
20	7[3]	7.16[1][2][5]
20	5.05[1]	-
25	-	5.8[2][6]
40	-	3.7[2][6]
50	3[3]	-

Table 3: Specific Heat Capacity of Diethylenetriamine

Temperature (°C)	Specific Heat Capacity (cal/g·°C)	Specific Heat Capacity (J/g·°C)
20	0.65[2][6]	2.72
40	-	2.54 J/(mol·K)[7]

Note: Conversion from cal to J is approximated as 1 cal = 4.184 J.

Table 4: Thermal Conductivity of Diethylenetriamine

Temperature (°C)	Thermal Conductivity (cal/cm·s·°C)
20	0.000523[2][6]

Table 5: Vapor Pressure of Diethylenetriamine

Temperature (°C)	Vapor Pressure (Pa)	Vapor Pressure (mm Hg)
20	20[3]	0.15
20	-	0.08[2][4]
20	26.66	0.2[5]
25	30.66	0.23[8]

Note: Conversions between Pa and mm Hg are approximated.

Table 6: Surface Tension of Diethylenetriamine

Temperature (°C)	Surface Tension (mN/m or dyn/cm)
20	41.8[2][6]
25	43.8[8]

Experimental Protocols for Thermophysical Property Measurement

The determination of the thermophysical properties of liquids like Diethylenetriamine requires precise and standardized experimental procedures. The following sections detail the common methodologies employed for these measurements.

Density Measurement

Density is typically determined using pycnometry or vibrating tube densitometry.

• Pycnometry: This gravimetric method involves the use of a pycnometer, a flask with a precisely known volume. The experimental protocol is as follows:

  • The mass of the clean, dry, and empty pycnometer is accurately measured.

  • The pycnometer is filled with the sample liquid (Diethylenetriamine), ensuring no air bubbles are present.

  • The filled pycnometer is placed in a thermostat to bring the liquid to the desired temperature, allowing for thermal expansion to stabilize.

  • The mass of the filled pycnometer is measured.

  • The density is calculated by dividing the mass of the liquid (mass of filled pycnometer minus mass of empty pycnometer) by the known volume of the pycnometer.

• Vibrating Tube Densitometry: This method utilizes a U-shaped tube that is electronically excited to oscillate at its natural frequency. The protocol involves:

  • The sample liquid is introduced into the U-tube.

  • The oscillation frequency of the tube is measured. This frequency is dependent on the mass of the liquid inside the tube.

  • The density of the liquid is determined from the measured frequency using a calibration curve established with fluids of known densities. This method is highly accurate and can be used for measurements under pressure.[2]

Viscosity Measurement

Viscosity, a measure of a fluid's resistance to flow, is commonly determined using capillary or rotational viscometers.

• Capillary Viscometers (e.g., Ostwald or Ubbelohde viscometers): These instruments measure kinematic viscosity based on the time it takes for a fixed volume of liquid to flow through a narrow capillary tube under the influence of gravity. The general procedure is:

  • The viscometer is filled with the sample liquid and placed in a constant-temperature bath.

  • The liquid is drawn up into the wider arm of the U-tube.

  • The time taken for the liquid to flow between two marked points on the capillary is measured.

  • The kinematic viscosity is calculated using the measured flow time and the viscometer constant. Dynamic viscosity can then be calculated by multiplying the kinematic viscosity by the density of the liquid at that temperature.

• Rotational Viscometers: These devices measure dynamic viscosity by determining the torque required to rotate a spindle immersed in the fluid at a constant angular velocity. The protocol is as follows:

  • The appropriate spindle is selected and attached to the viscometer.

  • The spindle is immersed in the temperature-controlled sample of Diethylenetriamine.

  • The spindle is rotated at a set speed, and the resulting torque is measured.

  • The dynamic viscosity is calculated from the torque, the rotational speed, and the geometry of the spindle.

Specific Heat Capacity Measurement

Calorimetry is the primary method for determining the specific heat capacity of a liquid.

• Calorimetry (e.g., Bomb Calorimeter or Coffee-Cup Calorimeter): A calorimeter is a device designed to measure the heat flow of a chemical reaction or physical change. For liquids, a constant-pressure calorimeter is often used.

  • A known mass of Diethylenetriamine is placed in the calorimeter.

  • The initial temperature of the liquid is recorded.

  • A known amount of heat is supplied to the liquid, often via an electric heater.

  • The temperature change of the liquid is carefully monitored and recorded.

  • The specific heat capacity is calculated from the amount of heat added, the mass of the liquid, and the observed temperature change, taking into account the heat capacity of the calorimeter itself.[6][9][10]

Thermal Conductivity Measurement

The transient hot wire method is a standard and accurate technique for measuring the thermal conductivity of liquids.

• Transient Hot Wire Method: This method involves a thin platinum wire submerged in the liquid, which acts as both a heating element and a resistance thermometer.[11][12] The procedure is:

  • A step voltage is applied to the wire, causing it to heat up.

  • The temperature change of the wire is recorded as a function of time by measuring its electrical resistance.

  • The thermal conductivity of the surrounding liquid is determined from the rate of temperature increase of the wire. The short measurement time minimizes the effects of convection.[13][14]

Vapor Pressure Measurement

Vapor pressure can be measured using static or dynamic methods.

• Static Method (e.g., Isoteniscope): This method involves measuring the pressure of the vapor in equilibrium with the liquid at a specific temperature in a closed system.

  • The liquid sample is placed in a container connected to a manometer.

  • The system is evacuated to remove any air.

  • The container is heated to the desired temperature, and the system is allowed to reach equilibrium.

  • The vapor pressure is read directly from the manometer as the pressure difference between the two arms.[15]

• Dynamic Method: This method determines the boiling point of the liquid at a controlled external pressure.

  • The external pressure on the liquid is set to a specific value.

  • The liquid is heated until it boils.

  • The temperature at which the liquid boils is the temperature at which its vapor pressure equals the set external pressure. By varying the external pressure, a vapor pressure curve as a function of temperature can be generated.[16]

Surface Tension Measurement

Common methods for measuring the surface tension of a liquid include the Du Noüy ring method and the pendant drop method.

• Du Noüy Ring Method: This technique measures the force required to detach a platinum ring from the surface of a liquid.[17][18] The steps are:

  • The platinum ring is cleaned and attached to a sensitive balance or tensiometer.

  • The ring is brought into contact with the surface of the Diethylenetriamine sample.

  • The force required to pull the ring away from the surface is measured just before the liquid film breaks.

  • The surface tension is calculated from this maximum force and the dimensions of the ring, with appropriate correction factors applied.[19][20]

• Pendant Drop Method: This optical method analyzes the shape of a drop of liquid hanging from a needle.[8][21] The protocol involves:

  • A drop of Diethylenetriamine is formed at the tip of a syringe needle.

  • An image of the pendant drop is captured by a camera.

  • The shape of the drop is determined by the balance between surface tension and gravity.

  • The surface tension is calculated by fitting the profile of the drop to the Young-Laplace equation.[22][23][24]

Workflow for Thermophysical Property Determination and Utilization

The following diagram illustrates a logical workflow for the determination and application of the thermophysical properties of a chemical substance like Diethylenetriamine.

Workflow for determination and utilization of thermophysical properties.

References

• 1. elektro-mag.com [elektro-mag.com]
• 2. calnesis.com [calnesis.com]
• 3. chem.libretexts.org [chem.libretexts.org]
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• 5. zeroinstrument.com [zeroinstrument.com]
• 6. Calorimeter to determine the specific heat capacities of liquids | tec-science [tec-science.com]
• 7. Measurement Of Vapor Pressure [themasterchemistry.com]
• 8. How does the pendant drop method work? - DataPhysics Instruments [dataphysics-instruments.com]
• 9. 7.4 Calorimetry and Heat Capacity – Ready for Uni: An RMIT Chemistry Bridging Course [rmit.pressbooks.pub]
• 10. google.com [google.com]
• 11. thermtest.com [thermtest.com]
• 12. Transient hot wire method - Wikipedia [en.wikipedia.org]
• 13. cfmetrologie.edpsciences.org [cfmetrologie.edpsciences.org]
• 14. A Transient Hot Wire Thermal Conductivity Apparatus for Fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 15. zenodo.org [zenodo.org]
• 16. youtube.com [youtube.com]
• 17. biolinscientific.com [biolinscientific.com]
• 18. Du Noüy ring method - Wikipedia [en.wikipedia.org]
• 19. smartsystems-eg.com [smartsystems-eg.com]
• 20. cscscientific.com [cscscientific.com]
• 21. physlab.org [physlab.org]
• 22. Pendant drop | KRÜSS Scientific [kruss-scientific.com]
• 23. pubs.acs.org [pubs.acs.org]
• 24. researchers.ms.unimelb.edu.au [researchers.ms.unimelb.edu.au]

A Comprehensive Technical Guide to the Physicochemical Properties of Diethylenetriamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the boiling and melting points of Diethylenetriamine (DETA), a crucial organic compound with wide-ranging applications in research and industrial processes. This document outlines the fundamental physicochemical properties, detailed experimental methodologies for their determination, and essential safety and handling protocols.

Physicochemical Data of Diethylenetriamine

Quantitative data for the boiling and melting points of Diethylenetriamine are summarized below. These values represent a consensus from multiple reliable sources and are crucial for the safe handling, storage, and application of this compound.

Property	Value (°C)	Value (°F)	Pressure (mmHg)	Citations
Boiling Point	204.1 - 207	399.3 - 405	760	[1][2][3][4][5][6]
Melting Point	-40 to -33	-40 to -27.4	Not Applicable	[3][4]

Experimental Protocols for Property Determination

The determination of accurate boiling and melting points is fundamental to the characterization of chemical substances. The Organisation for Economic Co-operation and Development (OECD) provides internationally recognized guidelines for these measurements to ensure consistency and reliability.[1][2][4][6]

Determination of Boiling Point (OECD Guideline 103)

The boiling point of a liquid is the temperature at which its vapor pressure equals the surrounding atmospheric pressure. Several methods are recommended by the OECD for this determination.[1][2][3][5]

Methods:

• Ebulliometer Method: This method involves measuring the boiling point of the liquid in an ebulliometer, an apparatus designed for precise boiling point determination.

• Dynamic Method: This technique measures the vapor pressure of the substance as a function of temperature. The boiling point is the temperature at which the vapor pressure reaches atmospheric pressure.

• Distillation Method: The boiling point is determined during the distillation of the liquid. The temperature of the vapor is measured as the liquid boils.

• Siwoloboff Method: A small amount of the substance is heated in a capillary tube, and the temperature at which a continuous stream of bubbles emerges is observed.

• Photocell Detection: This automated method uses a photocell to detect the change in light transmission as the substance boils.

• Differential Thermal Analysis (DTA) and Differential Scanning Calorimetry (DSC): These thermal analysis techniques can be used to determine the boiling point by measuring the temperature at which the substance undergoes a phase transition from liquid to gas.[1][2]

General Procedure (Capillary Method as an example):

• A small sample of Diethylenetriamine is introduced into a sample tube.

• A capillary tube, sealed at one end, is placed open-end-down into the sample.

• The apparatus is heated, and the temperature is monitored with a calibrated thermometer.

• As the temperature rises, air trapped in the capillary tube expands and escapes.

• When the boiling point is reached, the vapor of the substance fills the capillary tube.

• The heat source is then removed, and the apparatus is allowed to cool.

• The boiling point is the temperature at which the liquid is drawn back into the capillary tube.

Determination of Melting Point (OECD Guideline 102)

The melting point is the temperature at which a substance transitions from a solid to a liquid state. For a pure crystalline solid, this transition occurs over a narrow temperature range.

Methods:

• Capillary Tube Method: A small amount of the powdered substance is packed into a capillary tube and heated in a controlled manner in a liquid bath or a metal block apparatus. The temperatures at which melting begins and is complete are recorded as the melting range.

• Kofler Hot Bar: This method uses a heated bar with a temperature gradient to determine the melting point.

• Melt Microscope: A microscope with a heated stage is used to visually observe the melting process of a small sample.

• Differential Thermal Analysis (DTA) and Differential Scanning Calorimetry (DSC): These methods measure the energy absorbed by the sample as it melts, providing a precise determination of the melting point.[4][6][7]

General Procedure (Capillary/Metal Block Method):

• A small, dry sample of Diethylenetriamine is finely powdered and packed into a capillary tube to a height of 2-4 mm.

• The capillary tube is placed in a heating block apparatus equipped with a calibrated thermometer or an electronic temperature sensor.

• The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) as it approaches the expected melting point.

• The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range.

• The temperature at which the last solid crystal disappears is recorded as the end of the melting range.

Safety and Handling Workflow

Due to its corrosive and potentially hazardous nature, strict adherence to safety protocols is mandatory when handling Diethylenetriamine. The following workflow outlines the essential steps for safe handling in a laboratory or research setting.

Caption: A workflow for the safe handling of Diethylenetriamine.

Synthesis and Purification Overview

Diethylenetriamine is primarily synthesized through the reaction of ethylene (B1197577) dichloride with ammonia. The resulting mixture of ethylenamines is then purified.

Caption: A simplified overview of the synthesis and purification of Diethylenetriamine.

References

• 1. OECD Guidelines for the Testing of Chemicals, Section 1 Test No. 103 ... - OECD - Google Books [books.google.com]
• 2. laboratuar.com [laboratuar.com]
• 3. oecd.org [oecd.org]
• 4. oecd.org [oecd.org]
• 5. oecd.org [oecd.org]
• 6. oecd.org [oecd.org]
• 7. downloads.regulations.gov [downloads.regulations.gov]

A Technical Guide to the Density and Viscosity of Diethylenetriamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the density and viscosity of diethylenetriamine (B155796) (DETA), a crucial organic compound utilized in various scientific and industrial applications, including in the synthesis of pharmaceuticals. This document outlines key physical properties, details the experimental methodologies for their measurement, and presents the data in a clear, accessible format.

Core Physical Properties of Diethylenetriamine

Diethylenetriamine is a colorless to yellow, viscous liquid with a distinct ammonia-like odor. It is hygroscopic, meaning it readily absorbs moisture from the air. Understanding its density and viscosity is paramount for applications involving fluid dynamics, reaction kinetics, and product formulation.

Quantitative Data

The density and viscosity of diethylenetriamine are temperature-dependent properties. As temperature increases, both density and viscosity decrease. The following table summarizes these values at various temperatures.

Temperature (°C)	Temperature (K)	Density (g/cm³)	Dynamic Viscosity (mPa·s)	Kinematic Viscosity (mm²/s or cSt)
20	293.15	0.9586[1]	7[2]	7.16[1]
25	298.15	0.955	-	-
50	323.15	0.920[2]	3[2]	-

Note: Dynamic viscosity and kinematic viscosity are related by the equation: Kinematic Viscosity = Dynamic Viscosity / Density. Minor discrepancies in calculated values may arise from variations in the reported source data.

Experimental Protocols for Measurement

The accurate determination of density and viscosity relies on standardized experimental procedures. The American Society for Testing and Materials (ASTM) provides widely accepted methods for these measurements.

Density Measurement

Method: ASTM D4052 - Standard Test Method for Density, Relative Density, and API Gravity of Liquids by Digital Density Meter.[3]

Principle: This method employs a digital density meter that utilizes an oscillating U-tube.[4] A small sample of the liquid is introduced into the U-tube. The instrument measures the change in the oscillation frequency of the tube caused by the mass of the sample. This frequency change is then used, in conjunction with calibration data, to determine the density of the liquid.[4]

Procedure Outline:

• Calibration: The instrument is calibrated using two reference standards of known density, typically dry air and deionized water.

• Sample Preparation: The diethylenetriamine sample is brought to the desired measurement temperature and care is taken to eliminate any air bubbles.

• Measurement: The sample is injected into the U-tube of the density meter. The instrument automatically measures the oscillation period and calculates the density.

• Cleaning: After each measurement, the U-tube is thoroughly cleaned with appropriate solvents and dried to prevent cross-contamination.

Viscosity Measurement

Method: ASTM D445 - Standard Test Method for Kinematic Viscosity of Transparent and Opaque Liquids (and Calculation of Dynamic Viscosity).[5]

Principle: This method determines the kinematic viscosity by measuring the time it takes for a fixed volume of liquid to flow under gravity through a calibrated glass capillary viscometer.[2][5] The dynamic viscosity can then be calculated by multiplying the kinematic viscosity by the density of the liquid at the same temperature.[5]

Procedure Outline:

• Viscometer Selection: A calibrated glass capillary viscometer of the appropriate size for the expected viscosity of diethylenetriamine is selected.

• Sample Preparation: The diethylenetriamine sample is filtered to remove any particulate matter and brought to the precise test temperature in a constant-temperature bath.

• Measurement: The viscometer is filled with the sample, and the time taken for the liquid to flow between two marked points on the capillary is measured with a stopwatch.

• Calculation: The kinematic viscosity is calculated by multiplying the measured flow time by the calibration constant of the viscometer.

• Dynamic Viscosity: The dynamic viscosity is obtained by multiplying the kinematic viscosity by the density of diethylenetriamine at the test temperature.

Logical Relationship of Physical Properties

The physical properties of density and viscosity are intrinsically linked to the molecular behavior of diethylenetriamine as a function of temperature. The following diagram illustrates this relationship.

Caption: Relationship between temperature and DETA's physical properties.

References

• 1. ASTM D445 | Anton Paar Wiki [wiki.anton-paar.com]
• 2. nazhco.com [nazhco.com]
• 3. Maintenance Mode | ASTM [astm.org]
• 4. ASTM D7777 | ASTM Standard Test Method for Density, Relative Density and API Gravity of Liquid [ayalytical.com]
• 5. Maintenance Mode | ASTM [astm.org]

An In-depth Technical Guide on the Vapor Pressure of Diethylenetriamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the vapor pressure of diethylenetriamine (B155796) (DETA) at various temperatures. It includes tabulated quantitative data, detailed experimental methodologies for vapor pressure determination, and a logical workflow diagram for the experimental process. This information is critical for professionals in research, chemical synthesis, and drug development where DETA may be used as a reagent or intermediate.

Vapor Pressure of Diethylenetriamine

The vapor pressure of a substance is a fundamental physicochemical property indicating its volatility. Accurate vapor pressure data for diethylenetriamine is essential for safety assessments, process design, and understanding its environmental fate.

The following table summarizes experimentally determined vapor pressure data for diethylenetriamine at different temperatures. The data has been compiled from various sources and converted to standard units (Pascals and Kelvin) for consistency.

Temperature (K)	Temperature (°C)	Vapor Pressure (Pa)	Reference
283.15	10	3.5	[1]
293.15	20	10	[1][2]
293.15	20	20
293.15	20	37	[3]
303.15	30	25.1	[1]
313.15	40	56.7	[1]
323.15	50	121.1	[1]
333.15	60	247.3	[1]
343.15	70	482.9	[1]
353.15	80	899.2	[1]
363.15	90	1610.1	[1]

Note: Discrepancies in vapor pressure values at the same temperature may arise from differences in experimental methods and purity of the substance.

The relationship between vapor pressure and temperature can be effectively described by the Antoine equation. Based on experimental data, the following coefficients for the Antoine equation have been determined for diethylenetriamine[1]:

log₁₀(P) = A - (B / (T + C))

Where:

• P is the vapor pressure in Pa

• T is the temperature in K

• A = 9.848

• B = 2045.2

• C = -61.15

This equation is valid for the temperature range of 283 K to 363 K[1].

Experimental Protocols for Vapor Pressure Measurement

The determination of vapor pressure requires precise and carefully controlled experimental procedures. The two primary methods referenced in the literature for compounds like diethylenetriamine are the static method and the transpiration method.

The static method is a direct technique for measuring vapor pressure and is suitable for a wide range of pressures[4][5].

Methodology:

• Sample Preparation: A sample of pure diethylenetriamine is placed into an equilibrium cell. The sample must be thoroughly degassed to remove any volatile impurities, which is a critical step to ensure accurate measurements. Degassing can be achieved by repeated freeze-pump-thaw cycles[5].

• Apparatus Setup: The equilibrium cell is connected to a pressure measuring device (e.g., a capacitance diaphragm gauge) and a temperature control system. The entire apparatus, including the pressure sensor, is heated to the desired temperature to prevent condensation in colder spots[4][6].

• Equilibrium and Measurement: The sample is heated to a specific temperature, and the system is allowed to reach thermodynamic equilibrium, where the rate of evaporation equals the rate of condensation. This is indicated by a stable pressure reading[4]. The temperature must be maintained with high stability (e.g., ±0.02 K)[1].

• Data Collection: Once equilibrium is established, the vapor pressure and temperature are recorded. The temperature is then incrementally changed, and the process is repeated to obtain a series of vapor pressure measurements at different temperatures[4].

The transpiration method is particularly useful for substances with low vapor pressures[7][8].

Methodology:

• Sample Placement: A sample of diethylenetriamine is placed in a thermostatically controlled tube.

• Carrier Gas Flow: An inert carrier gas (e.g., nitrogen or argon) is passed over the sample at a known and constant flow rate. The flow rate is controlled to be slow enough to ensure the gas becomes saturated with the vapor of the substance[9].

• Vapor Transport and Collection: The saturated gas mixture is then passed through a condenser or a trap cooled to a temperature where the vapor of the substance condenses and is collected.

• Quantification: The amount of condensed substance is determined, typically by weighing or chemical analysis.

• Vapor Pressure Calculation: The vapor pressure is calculated from the amount of substance transported, the volume of the carrier gas, and the temperature of saturation, assuming the ideal gas law[9].

Logical Workflow for Vapor Pressure Determination

The following diagram illustrates the logical workflow of the static method for determining the vapor pressure of diethylenetriamine.

Caption: Workflow for determining vapor pressure using the static method.

Relevance in Drug Development

While diethylenetriamine is not typically a final drug product, it serves as a versatile building block in the synthesis of various pharmaceutical compounds[10]. Its derivatives have been explored for applications such as creating forward osmosis solutions, which could have implications for drug delivery systems[11]. An understanding of its physical properties, including vapor pressure, is crucial for handling, reaction control, and purification processes in a laboratory and manufacturing setting. For instance, knowledge of its volatility is vital for designing safe and efficient distillation or evaporation procedures to remove it from a reaction mixture. Furthermore, its diuretic function has been noted, indicating some biological activity that could be explored in medicinal chemistry[3].

References

• 1. daneshyari.com [daneshyari.com]
• 2. Diethylenetriamine - Wikipedia [en.wikipedia.org]
• 3. Diethylenetriamine | C4H13N3 | CID 8111 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. consilab.de [consilab.de]
• 5. revroum.lew.ro [revroum.lew.ro]
• 6. phys.chem.elte.hu [phys.chem.elte.hu]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Vapor pressure - Wikipedia [en.wikipedia.org]
• 9. scholarworks.wmich.edu [scholarworks.wmich.edu]
• 10. chemimpex.com [chemimpex.com]
• 11. CN104370764A - Diethylenetriamine derivatives, and preparation method and application thereof - Google Patents [patents.google.com]

Solubility of Diethylenetriamine in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the solubility of diethylenetriamine (B155796) (DETA), a versatile organic compound widely utilized as a building block in chemical synthesis, a curing agent for epoxy resins, and in various industrial applications. An understanding of its solubility in different organic solvents is crucial for process design, formulation development, and safety assessments. This document provides a summary of available solubility data, detailed experimental protocols for solubility determination, and a logical workflow for these experimental procedures.

Core Concepts in Solubility

The solubility of a substance, in this case, diethylenetriamine, in a particular solvent is a measure of the maximum amount of that substance that can be dissolved in a given amount of the solvent at a specific temperature to form a saturated solution. The principle of "like dissolves like" is a fundamental concept in predicting solubility; polar molecules tend to dissolve in polar solvents, and non-polar molecules in non-polar solvents. Diethylenetriamine, with its two primary and one secondary amine groups, is a polar and hygroscopic liquid, capable of forming hydrogen bonds. This structural feature largely dictates its solubility characteristics.[1][2]

Quantitative Solubility Data

Precise quantitative data for the solubility of diethylenetriamine in a wide range of organic solvents is not extensively available in publicly accessible literature. Much of the available information is qualitative, describing DETA as being miscible or soluble in many polar organic solvents. The following table summarizes the available data. Researchers are advised to determine the precise solubility for their specific application and conditions.

Solvent Class	Solvent Name	CAS Number	Qualitative Solubility	Quantitative Data (at specified temperature)
Alcohols	Methanol	67-56-1	Soluble/Miscible[3]	Data not readily available
Ethanol	64-17-5	Soluble/Miscible[4]	Data not readily available
Ketones	Acetone	67-64-1	Soluble[3]	Data not readily available
Ethers	Diethyl Ether	60-29-7	Soluble[3]	Data not readily available
Aromatic Hydrocarbons	Benzene	71-43-2	Soluble[3]	Data not readily available
Halogenated Hydrocarbons	Chloroform	67-66-3	Soluble	Data not readily available
Aliphatic Hydrocarbons	n-Heptane	142-82-5	Insoluble[3]	Data not readily available
Other Polar Solvents	Water	7732-18-5	Fully Miscible[5]	Data not readily available

It is important to note that while some sources describe DETA as soluble in "hydrocarbons," this likely refers to aromatic hydrocarbons like benzene, as it is explicitly stated to be insoluble in the aliphatic hydrocarbon n-heptane.[3][6]

Experimental Protocols for Solubility Determination

The determination of the solubility of a liquid like diethylenetriamine in an organic solvent can be carried out using several established methods. The choice of method often depends on the required precision, the nature of the solvent, and the available analytical equipment. Below are detailed methodologies for commonly used techniques.

Method 1: Gravimetric Analysis (Shake-Flask Method)

This is a classical and widely used method for determining the equilibrium solubility of a substance.

1. Materials and Apparatus:

• Diethylenetriamine (high purity)

• Organic solvent of interest (high purity)

• Thermostatically controlled shaker or water bath

• Analytical balance (accurate to ±0.1 mg)

• Glass vials or flasks with airtight seals

• Pipettes and syringes

• Centrifuge (optional)

• Evaporating dish or pre-weighed vials

• Oven or vacuum oven

2. Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of diethylenetriamine to a known volume or mass of the organic solvent in a sealed glass vial or flask. The presence of a distinct second phase of DETA ensures that the solution is saturated.

  • Place the sealed container in a thermostatic shaker or water bath set to the desired temperature.

  • Agitate the mixture for a prolonged period (e.g., 24-48 hours) to ensure that equilibrium is reached. The time required for equilibration should be determined experimentally by taking measurements at different time points until a constant concentration is observed.

• Phase Separation:

  • After equilibration, cease agitation and allow the mixture to stand undisturbed at the constant temperature for several hours to allow the two liquid phases to separate. If the phases do not separate cleanly, centrifugation at a controlled temperature can be employed.

• Sampling and Analysis:

  • Carefully extract a known volume or mass of the solvent-rich phase (the supernatant) using a pipette or syringe. It is critical to avoid disturbing the DETA-rich phase.

  • Transfer the collected sample to a pre-weighed evaporating dish or vial.

  • Weigh the dish with the sample to determine the total mass of the solution.

  • Carefully evaporate the solvent under controlled conditions (e.g., in a fume hood, using a gentle stream of nitrogen, or in a vacuum oven at a temperature that evaporates the solvent but not the less volatile DETA).

  • Once the solvent is completely removed, weigh the dish containing the diethylenetriamine residue.

• Calculation:

  • The solubility can be expressed in various units, such as grams of DETA per 100 grams of solvent or mole fraction.

  • Solubility ( g/100 g solvent):

    • Mass of DETA = (Final weight of dish + residue) - (Initial weight of empty dish)

    • Mass of solvent = (Weight of dish + sample) - (Final weight of dish + residue)

    • Solubility = (Mass of DETA / Mass of solvent) x 100

  • Mole Fraction (χ_DETA):

    • Moles of DETA = Mass of DETA / Molar mass of DETA

    • Moles of solvent = Mass of solvent / Molar mass of solvent

    • Mole Fraction = Moles of DETA / (Moles of DETA + Moles of solvent)

Method 2: Spectroscopic Analysis

This method is suitable when diethylenetriamine or a derivative exhibits a characteristic absorption in the UV-Visible or infrared spectrum that is distinct from the solvent.

1. Materials and Apparatus:

• Spectrophotometer (UV-Vis or IR)

• Quartz or appropriate cuvettes

• Volumetric flasks and pipettes

• Reagents for derivatization (if necessary)

• All materials listed for the Gravimetric Analysis method for sample preparation.

2. Procedure:

• Preparation of Calibration Curve:

  • Prepare a series of standard solutions of diethylenetriamine in the organic solvent of known concentrations.

  • Measure the absorbance of each standard at the wavelength of maximum absorption (λ_max).

  • Plot a calibration curve of absorbance versus concentration. The plot should be linear and follow the Beer-Lambert law.

• Sample Preparation:

  • Prepare a saturated solution of DETA in the organic solvent as described in the Gravimetric Analysis method (equilibration and phase separation).

• Analysis:

  • Carefully extract a sample of the solvent-rich phase.

  • Dilute the sample with a known volume of the pure solvent to bring the concentration within the linear range of the calibration curve.

  • Measure the absorbance of the diluted sample at the same λ_max.

• Calculation:

  • Using the equation of the line from the calibration curve, determine the concentration of DETA in the diluted sample.

  • Calculate the original concentration in the saturated solution by accounting for the dilution factor.

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the determination of diethylenetriamine solubility in an organic solvent using a generalized experimental approach.

Caption: Workflow for determining diethylenetriamine solubility.

Conclusion

Diethylenetriamine exhibits good solubility in a range of polar organic solvents, a characteristic attributed to its polar amine functional groups. However, a comprehensive set of quantitative solubility data across various temperatures is lacking in readily available literature. For applications requiring precise solubility values, experimental determination is strongly recommended. The protocols for gravimetric and spectroscopic analysis provided in this guide offer robust methods for obtaining reliable solubility data. Accurate knowledge of DETA's solubility is paramount for its effective and safe use in research, development, and industrial processes.

References

• 1. repository-empedu-rd.ekt.gr [repository-empedu-rd.ekt.gr]
• 2. Human Metabolome Database: Showing metabocard for Diethylenetriamine (HMDB0031413) [hmdb.ca]
• 3. Solvent And Organic Synthesis Intermediate-Diethylenetriamine DETA - Sinobio Chemistry [sinobiochemistry.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Diethylenetriamine - Wikipedia [en.wikipedia.org]

Diethylenetriamine (DETA): A Comprehensive Toxicological and Safety Profile

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethylenetriamine (DETA), a colorless, viscous liquid with an ammonia-like odor, is an aliphatic amine used in a variety of industrial applications, including as a curing agent for epoxy resins, a solvent, and in the synthesis of chelating agents and other chemicals.[1] Due to its widespread use, a thorough understanding of its toxicological profile and safety is essential for risk assessment and the implementation of appropriate handling procedures. This technical guide provides an in-depth overview of the toxicological data for DETA, including detailed experimental protocols for key studies and a summary of quantitative data.

Toxicological Data Summary

The toxicological effects of Diethylenetriamine have been evaluated across a range of endpoints, from acute toxicity to chronic effects. The following tables summarize the quantitative data obtained from these studies.

Table 1: Acute Toxicity of Diethylenetriamine

Route of Exposure	Test Species	Endpoint	Value	Reference
Oral	Rat	LD50	1080 mg/kg bw	[2]
Dermal	Rabbit	LD50	1090 mg/kg bw	[2]
Inhalation	Rat	LC50 (4h)	>0.07 to <0.3 mg/L	[3]

Table 2: Skin and Eye Irritation/Corrosion

Endpoint	Test Species	Observation	Reference
Skin Irritation/Corrosion	Rabbit	Corrosive	[4]
Eye Irritation/Corrosion	Rabbit	Corrosive, causes severe eye damage	[4]

Table 3: Skin Sensitization

Test Type	Test Species	Result	Reference
Guinea Pig Maximization Test	Guinea Pig	Sensitizer	[5]
Human Patch Test	Human	Sensitizer	[5]

Table 4: Repeated Dose Toxicity

Route of Exposure	Test Species	Duration	NOAEL	LOAEL	Effects Observed at LOAEL	Reference
Oral	Rat	90 days	1000 ppm (approx. 70-80 mg/kg/day)	7500 ppm (approx. 530-620 mg/kg/day)	Decreased body weight/weight gain, changes in clinical pathology, increased relative organ weights.	[2]

No specific NOAEL/NOAEC values for repeated dose dermal and inhalation toxicity studies for DETA were identified in the searched literature.

Table 5: Genotoxicity

Test	Test System	Metabolic Activation	Result	Reference
Bacterial Reverse Mutation Assay (Ames Test)	Salmonella typhimurium	With and without	Negative	[6]

Specific results for in vitro chromosomal aberration and in vivo micronucleus tests for DETA were not identified in the searched literature.

Table 6: Reproductive and Developmental Toxicity

No specific study results or NOAELs for reproductive and developmental toxicity of DETA according to OECD guidelines 421 and 414 were identified in the searched literature.

Key Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of toxicological studies. The following sections describe the protocols for key experiments cited in this guide, based on the relevant OECD guidelines.

Acute Oral Toxicity (OECD 423)

The acute oral toxicity of DETA is typically determined using the Acute Toxic Class Method (OECD Guideline 423).

• Test Animals: Healthy, young adult rats of a single sex (usually females) are used.

• Procedure: A stepwise procedure is used where a small group of animals (typically 3) is dosed with the test substance at one of the defined dose levels (2000, 300, 50, or 5 mg/kg body weight). The substance is administered by gavage.

• Observation: Animals are observed for mortality and clinical signs of toxicity for up to 14 days. The outcome of the first group determines the dose for the next group.

• Endpoint: The test allows for the classification of the substance into one of four toxicity classes based on the observed mortality at different dose levels.

Skin Corrosion/Irritation (OECD 404)

The potential of DETA to cause skin corrosion is assessed following OECD Guideline 404.

• Test Animals: Albino rabbits are typically used.

• Procedure: A small amount of the undiluted test substance is applied to a small area of clipped skin on the back of the animal. The application site is covered with a gauze patch and a semi-occlusive dressing for a period of up to 4 hours.

• Observation: The skin is observed for erythema and edema at specified intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

• Endpoint: The substance is classified as corrosive if it produces irreversible tissue damage.

Skin Sensitization: Guinea Pig Maximization Test (GPMT) (OECD 406)

The GPMT is a widely used method to assess the allergenic potential of a substance.

• Test Animals: Young adult guinea pigs are used.

• Induction Phase:

  • Day 0: Intradermal injections of the test substance (with and without Freund's Complete Adjuvant) and the adjuvant alone are made in the shoulder region.

  • Day 7: The same skin area is treated topically with the test substance under an occlusive patch for 48 hours.

• Challenge Phase:

  • Day 21: A non-irritating concentration of the test substance is applied topically to a naive site on the flank under an occlusive patch for 24 hours.

• Observation: The challenge sites are observed for erythema and edema at 24 and 48 hours after patch removal.

• Endpoint: The incidence and severity of the skin reactions in the test group are compared to a control group to determine the sensitization potential.

Mechanisms of Toxicity and Signaling Pathways

Corrosive Action of Aliphatic Amines

The corrosive nature of aliphatic amines like DETA is attributed to their alkaline properties. Upon contact with tissues, they can cause saponification of fats and extraction of cellular lipids, leading to cell membrane disruption and necrosis. The primary amino groups can also react with proteins, further contributing to tissue damage.

Corrosive action of Diethylenetriamine.

Skin Sensitization Mechanism

Skin sensitization is an immune-mediated response. For a chemical to act as a skin sensitizer, it must first penetrate the skin and bind to proteins to form a hapten-protein conjugate. This complex is then recognized by antigen-presenting cells (Langerhans cells), which migrate to the lymph nodes and present the antigen to T-lymphocytes. This leads to the proliferation of allergen-specific T-cells (sensitization phase). Upon subsequent exposure, these memory T-cells are activated, leading to an inflammatory response characteristic of allergic contact dermatitis.

Simplified pathway of skin sensitization.

Experimental Workflows

Genotoxicity Testing Workflow

A standard battery of genotoxicity tests is typically performed to assess the potential of a substance to cause genetic damage. This usually includes a bacterial reverse mutation assay, an in vitro chromosomal aberration test, and an in vivo micronucleus test.

Standard workflow for genotoxicity assessment.

Safety Profile and Conclusion

Diethylenetriamine is a corrosive substance that can cause severe damage to the skin and eyes.[4] It is also a potent skin sensitizer.[5] Acute toxicity via oral and dermal routes is moderate. The available data from a 90-day oral study in rats established a No-Observed-Adverse-Effect Level (NOAEL) of 1000 ppm.[2] Genotoxicity data suggests that DETA is not mutagenic in the Ames test.[6]

Given its hazardous properties, strict adherence to safety protocols is imperative when handling DETA. This includes the use of appropriate personal protective equipment (PPE) such as chemical-resistant gloves, goggles, and protective clothing to prevent skin and eye contact.[7] Adequate ventilation or the use of respiratory protection is necessary to avoid inhalation of vapors.[3]

Further research is warranted to fill the existing data gaps, particularly concerning repeated-dose inhalation and dermal toxicity, as well as comprehensive reproductive and developmental toxicity studies. A more complete genotoxicity profile, including in vitro chromosomal aberration and in vivo micronucleus data, would also contribute to a more robust risk assessment. Understanding the specific signaling pathways involved in its toxicity could lead to the development of more targeted safety measures and potential therapeutic interventions in case of accidental exposure.

References

• 1. oecd.org [oecd.org]
• 2. manavchem.com [manavchem.com]
• 3. ICSC 0620 - DIETHYLENETRIAMINE [chemicalsafety.ilo.org]
• 4. acs.org [acs.org]
• 5. cdc.gov [cdc.gov]
• 6. Diethylenetriamine [ouci.dntb.gov.ua]
• 7. CDC - NIOSH Pocket Guide to Chemical Hazards - Diethylenetriamine [cdc.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Diethylenetriamine (DETA) Curing of Epoxy Resins

Abstract

These application notes provide a comprehensive protocol for the use of Diethylenetriamine (DETA) as a curing agent for epoxy resins, specifically targeting Diglycidyl Ether of Bisphenol A (DGEBA) based systems. This document is intended for researchers, scientists, and professionals in drug development and materials science who utilize epoxy resins for applications such as encapsulation, adhesives, and composite matrix formulation. Detailed methodologies for stoichiometric calculations, curing procedures, and material characterization are presented. Quantitative data on the mechanical and thermal properties of DETA-cured epoxy resins under various curing schedules are summarized in tabular format for ease of comparison. Furthermore, signaling pathways and experimental workflows are visualized using Graphviz diagrams.

Introduction

Diethylenetriamine (DETA) is a widely used aliphatic amine curing agent for epoxy resins.[1][2][3][4][5] Its popularity stems from its ability to cure epoxy resins at ambient temperatures, its low viscosity, and the favorable mechanical and chemical resistance properties it imparts to the cured thermoset.[3][6] The curing mechanism involves the nucleophilic attack of the primary and secondary amine groups of DETA on the epoxide rings of the epoxy resin, leading to a highly cross-linked, three-dimensional polymer network.[3][7] The final properties of the cured epoxy are highly dependent on the stoichiometry of the resin-hardener mixture and the curing schedule (time and temperature).[8][9]

Materials and Equipment

• Epoxy Resin: Diglycidyl Ether of Bisphenol A (DGEBA) with a known Epoxy Equivalent Weight (EEW). A typical EEW for liquid DGEBA resins is in the range of 185-192 g/eq.[4]

• Curing Agent: Diethylenetriamine (DETA), technical grade or higher.

• Equipment:

  • Top-loading balance (accuracy ± 0.01 g)

  • Disposable mixing cups (e.g., polypropylene) and stirring rods (e.g., wooden or polypropylene)

  • Vacuum oven or convection oven with temperature control

  • Molds for specimen casting (e.g., silicone or PTFE)

  • Personal Protective Equipment (PPE): Safety goggles, nitrile gloves, lab coat.

Experimental Protocols

The optimal performance of an epoxy system is achieved when the resin and curing agent are mixed in the correct stoichiometric ratio. This ensures that all reactive groups are consumed, leading to a fully cured network. The calculation is based on the Epoxy Equivalent Weight (EEW) of the resin and the Amine Hydrogen Equivalent Weight (AHEW) of the curing agent.

Epoxy Equivalent Weight (EEW): The weight of resin in grams that contains one equivalent of epoxide groups. This value is typically provided by the manufacturer. For DGEBA, a common EEW is approximately 190 g/eq.

Amine Hydrogen Equivalent Weight (AHEW): The molecular weight of the amine divided by the number of active amine hydrogen atoms per molecule. For Diethylenetriamine (C₄H₁₃N₃, Molecular Weight = 103.17 g/mol ), there are two primary amine groups (each with 2 active hydrogens) and one secondary amine group (with 1 active hydrogen), totaling 5 active hydrogens.

• AHEW of DETA = Molecular Weight / Number of Active Hydrogens = 103.17 / 5 = 20.63 g/eq

The amount of curing agent required per 100 parts of resin by weight (phr) is calculated as follows:

phr = (AHEW / EEW) * 100

For a DGEBA resin with an EEW of 190 g/eq, the stoichiometric amount of DETA is:

phr = (20.63 / 190) * 100 ≈ 10.86 phr

Therefore, for every 100 grams of epoxy resin, 10.86 grams of DETA should be used.

• Preparation: Ensure all equipment is clean and dry. The curing process should be carried out in a well-ventilated area.

• Weighing: Accurately weigh the required amounts of epoxy resin and DETA into a clean, disposable mixing cup based on the calculated stoichiometric ratio.

• Mixing: Thoroughly mix the two components for at least 3-5 minutes, scraping the sides and bottom of the mixing cup to ensure a homogeneous mixture. Avoid vigorous mixing to minimize the entrapment of air bubbles.

• Degassing (Optional but Recommended): To remove any entrapped air bubbles, place the mixture in a vacuum chamber for 5-10 minutes until the bubbling subsides.

• Casting: Pour the mixed and degassed epoxy system into the desired molds.

• Curing: Transfer the molds to an oven set at the desired curing temperature. The curing schedule will significantly influence the final properties of the material. Refer to Table 1 for recommended curing schedules and their effect on material properties. A typical room temperature cure is carried out at 25°C for 24-48 hours, followed by a post-cure at a higher temperature to achieve optimal properties.[10]

The mechanical and thermal properties of the cured epoxy specimens should be characterized using standardized testing methods to ensure reproducibility and comparability of data.

• Mechanical Testing:

  • Tensile Properties (ASTM D638): Tensile strength, modulus of elasticity, and elongation at break are determined using a universal testing machine on dumbbell-shaped specimens.[11][12][13][14]

  • Flexural Properties (ASTM D790): Flexural strength and modulus are measured via a three-point bending test on rectangular specimens.

  • Hardness (ASTM D2240): The indentation hardness is measured using a Shore D durometer.[9]

• Thermal Analysis:

  • Glass Transition Temperature (Tg) (ASTM E1356/D3418): The Tg is determined using Differential Scanning Calorimetry (DSC), which measures the heat flow to the sample as a function of temperature.[1][15][16][17]

  • Heat Deflection Temperature (HDT) (ASTM D648): This test determines the temperature at which a standard test bar deflects under a specified load.

Data Presentation

The following tables summarize the typical mechanical and thermal properties of DGEBA epoxy resin cured with a stoichiometric amount of DETA under various cure schedules.

Table 1: Mechanical Properties of DETA-Cured DGEBA Epoxy Resin

Cure Schedule	Tensile Strength (MPa)	Tensile Modulus (GPa)	Elongation at Break (%)	Shore D Hardness
24 hours at Room Temperature (25°C)	55 - 65	2.5 - 3.0	3 - 5	80 - 85
24 hours at RT + 2 hours at 100°C	70 - 80	2.8 - 3.2	4 - 6	82 - 87
24 hours at RT + 4 hours at 120°C	75 - 85	3.0 - 3.5	4 - 6	85 - 90

Table 2: Thermal Properties of DETA-Cured DGEBA Epoxy Resin

Cure Schedule	Glass Transition Temperature (Tg) (°C)	Heat Deflection Temperature (HDT) (°C)
24 hours at Room Temperature (25°C)	90 - 100	85 - 95
24 hours at RT + 2 hours at 100°C	110 - 120	100 - 110
24 hours at RT + 4 hours at 120°C	120 - 130	110 - 120

Note: The values presented in these tables are typical and may vary depending on the specific grade of epoxy resin and DETA used, as well as the precise processing conditions.

Visualizations

The curing of epoxy resin with DETA is a polyaddition reaction. The primary amine groups of DETA react with two epoxy groups, and the secondary amine group reacts with one epoxy group, forming a cross-linked network.

Caption: Epoxy-DETA Curing Reaction Pathway.

The following diagram illustrates the logical flow of the experimental protocol for preparing and characterizing DETA-cured epoxy resin.

Caption: Experimental Workflow for Epoxy Curing.

Safety Precautions

• Epoxy resins and amine curing agents can cause skin and eye irritation and may be sensitizers.[18] Always wear appropriate PPE, including safety goggles and chemical-resistant gloves.

• Work in a well-ventilated area to avoid inhaling vapors.

• The curing reaction of epoxy resins is exothermic and can generate significant heat, especially in large batches. Avoid mixing large quantities at once to prevent uncontrolled exotherm.

Troubleshooting

• Sticky or Uncured Resin: This is often due to an incorrect mix ratio, inadequate mixing, or low curing temperatures. Verify calculations, ensure thorough mixing, and use the recommended cure schedule.

• Bubbles in the Cured Resin: Entrapped air during mixing is the primary cause. Mix slowly and degas the mixture before casting.

• Brittle Cured Resin: This can result from an off-ratio mixture or an incomplete cure. Ensure accurate measurements and a complete post-cure at an elevated temperature.

References

• 1. epotek.com [epotek.com]
• 2. mdpi.com [mdpi.com]
• 3. threebond.co.jp [threebond.co.jp]
• 4. researchgate.net [researchgate.net]
• 5. olinepoxy.com [olinepoxy.com]
• 6. sealboss.com [sealboss.com]
• 7. researchgate.net [researchgate.net]
• 8. Does Cure Temperature Influence Glass Transition Temperature? | Kohesi Bond [kohesibond.com]
• 9. fr4material.com [fr4material.com]
• 10. mdpi.com [mdpi.com]
• 11. How to Perform an ASTM D638 Plastic Tensile Strength Test - ADMET [admet.com]
• 12. infinitalab.com [infinitalab.com]
• 13. borgoltz.aoe.vt.edu [borgoltz.aoe.vt.edu]
• 14. repositorio.uisek.edu.ec [repositorio.uisek.edu.ec]
• 15. researchgate.net [researchgate.net]
• 16. Thermal Properties and Flammability Characteristics of a Series of DGEBA-Based Thermosets Loaded with a Novel Bisphenol Containing DOPO and Phenylphosphonate Units - PMC [pmc.ncbi.nlm.nih.gov]
• 17. epotek.com [epotek.com]
• 18. data.epo.org [data.epo.org]

Application Notes and Protocols: Diethylenetriamine (DETA) as a Chelating Agent for Metal Extraction

Audience: Researchers, scientists, and drug development professionals.

Introduction

Diethylenetriamine (DETA) and its derivatives, such as Diethylenetriaminepentaacetic acid (DTPA), are powerful aminocarboxylic chelating agents.[1][2] A chelating agent is a substance that can form multiple stable bonds with a single metal ion, creating a ring-like structure known as a chelate.[1][3] This process of chelation effectively sequesters the metal ion, rendering it more soluble and less reactive.[1] DETA itself is a tridentate ligand, meaning it has three donor nitrogen atoms that can bind to a metal ion.[1] This property makes DETA and its derivatives highly effective in a variety of applications, including the extraction of heavy metals from contaminated soils and industrial waste, as well as in the development of targeted radiopharmaceuticals.[2][4][5]

These application notes provide detailed protocols for the use of DTPA in extracting metals from soil, an overview of its application in solid-phase extraction, and insights into its role in drug development as a bifunctional chelating agent.

Data Presentation: Metal Extraction Efficiency using DTPA

The following table summarizes the efficiency of DTPA in extracting various metals from different matrices under specified conditions.

Metal Ion	Matrix	DTPA Concentration	pH	Extraction Time	Extraction Efficiency (%)	Reference
Copper (Cu)	Printed Circuit Board (PCB)	0.5 M	9	5 days	>99%	[6]
Zinc (Zn)	Printed Circuit Board (PCB)	0.5 M	9	5 days	>99%	[6]
Nickel (Ni)	Printed Circuit Board (PCB)	0.5 M	9	5 days	~81%	[6]
Cadmium (Cd)	Soil	5.0 mM	7.3	24 hours	Not specified, but effective	[7]
Lead (Pb)	Soil	5.0 mM	7.3	24 hours	Not specified, but effective	[7]
Chromium (Cr)	Soil	5.0 mM	7.3	24 hours	Not specified, but effective	[7]
Cadmium (Cd)	Food Samples (via SPE)	Not Applicable	-	-	97.50–101.05% (Recovery)	[8]
Lead (Pb)	Food Samples (via SPE)	Not Applicable	-	-	98.65–100.80% (Recovery)	[8]

Experimental Protocols

Protocol 1: DTPA Extraction of Plant-Available Metals from Soil

This protocol is based on the standardized DTPA soil test developed by Lindsay and Norvell (1978) for assessing the availability of micronutrients and heavy metals in soil, particularly in neutral to alkaline soils.[4]

1. Materials and Reagents:

• Diethylenetriaminepentaacetic acid (DTPA)

• Triethanolamine (TEA)

• Calcium chloride dihydrate (CaCl₂·2H₂O)

• Hydrochloric acid (HCl), concentrated

• Deionized water

• Soil sample, air-dried and sieved through a 2-mm nylon or stainless-steel sieve[4]

• 50 mL centrifuge tubes or 125 mL Erlenmeyer flasks

• Mechanical shaker

• Centrifuge

• 0.45 µm nylon filters[9]

• Inductively Coupled Plasma-Optical Emission Spectrometer (ICP-OES) or Atomic Absorption Spectrometer (AAS)

2. Preparation of DTPA Extracting Solution (0.005 M DTPA, 0.01 M CaCl₂, 0.1 M TEA, pH 7.3):

• In a 1 L volumetric flask, add approximately 500 mL of deionized water.

• Add 1.96 g of DTPA and stir until dissolved.

• Add 14.92 g of TEA and stir until dissolved.[9]

• Add 1.47 g of CaCl₂·2H₂O and stir until fully dissolved.[4]

• Carefully adjust the pH of the solution to 7.3 ± 0.05 using concentrated HCl. Add the acid dropwise while continuously monitoring the pH with a calibrated pH meter.[4][9]

• Once the desired pH is reached, bring the final volume to 1 L with deionized water and mix thoroughly.

• Store the solution in a tightly sealed container. The solution is stable for several months.[4]

3. Soil Extraction Procedure:

• Weigh 10.0 g of the prepared soil sample into a 50 mL centrifuge tube or a 125 mL Erlenmeyer flask.[4]

• Add 20.0 mL of the DTPA extracting solution to the soil sample, creating a 1:2 soil-to-solution ratio.[4]

• Securely cap the tubes or flasks and place them on a mechanical shaker.

• Shake the samples for exactly 2 hours at a constant speed (e.g., 180 rpm) at room temperature (approximately 25°C).[4]

• After shaking, remove the samples and centrifuge them at approximately 3000 rpm for 10 minutes to separate the solid and liquid phases.[4]

• Filter the supernatant through a 0.45 µm nylon filter into a clean collection tube. The filtered extract is now ready for metal analysis.[9]

4. Analysis:

• Analyze the concentration of metals in the filtered extract using ICP-OES or AAS.

• Prepare calibration standards in the DTPA extracting solution to match the sample matrix.[5]

• A preparation blank (containing only the DTPA extracting solution) should be included in the analysis to check for contamination.[9]

Protocol 2: Solid-Phase Extraction (SPE) of Metals using a Chelating Resin (General Protocol)

This protocol provides a general workflow for the solid-phase extraction of metal ions from aqueous samples using a column packed with a chelating resin functionalized with a ligand like DETA.

1. Materials and Reagents:

• SPE cartridge packed with a chelating resin (e.g., DETA-functionalized silica (B1680970) gel or polymer)

• Aqueous sample containing metal ions

• Conditioning solvent (e.g., methanol (B129727), followed by deionized water)

• Rinsing solution (to remove matrix interferences)

• Eluting agent (e.g., a dilute acid like 2 M HNO₃)[10]

• SPE manifold

• Collection tubes

2. SPE Procedure:

• Conditioning: Pass the conditioning solvent through the SPE cartridge to activate the sorbent and ensure reproducible retention of the analyte. Typically, this involves passing methanol followed by deionized water.

• Sample Loading: Adjust the pH of the aqueous sample to the optimal range for the formation of the metal-chelate complex with the resin. Pass the sample through the conditioned SPE cartridge at a controlled flow rate. The metal ions will be retained on the resin.

• Rinsing: Pass a rinsing solution through the cartridge to wash away any non-retained matrix components that could interfere with the analysis.

• Elution: Pass a suitable eluting agent, typically a dilute acid, through the cartridge to disrupt the metal-chelate complex and elute the concentrated metal ions into a clean collection tube.

• Analysis: The eluted solution, now containing the concentrated metal ions, can be analyzed by ICP-OES, ICP-MS, or AAS.

Visualizations

Caption: Workflow for DTPA extraction of metals from soil.

Caption: Factors influencing metal chelation efficiency.

Application in Drug Development: Bifunctional Chelating Agents

In the realm of drug development, particularly for oncology, DETA derivatives like DTPA serve as bifunctional chelating agents (BFCAs).[11] A BFCA is a molecule that has two distinct functional parts: a strong chelating moiety to securely bind a metallic radionuclide, and a reactive group that can be covalently linked to a targeting biomolecule, such as a monoclonal antibody or a peptide.[12]

The resulting radiopharmaceutical is designed to be administered intravenously. The targeting biomolecule then guides the radiopharmaceutical to specific receptors that are overexpressed on cancer cells.[12] Once localized at the tumor site, the decay of the chelated radionuclide emits radiation that can either be used for diagnostic imaging (e.g., PET or SPECT scans) or for therapeutic purposes, delivering a cytotoxic radiation dose directly to the malignant cells.[11]

The stability of the chelate is paramount; premature release of the radiometal in vivo could lead to off-target toxicity and a poor diagnostic or therapeutic outcome.[13] DTPA is a widely used acyclic chelator for this purpose due to its ability to form stable complexes with a variety of radiometals, including Indium-111 and Yttrium-90.[11][13]

Caption: Mechanism of a DTPA-based radiopharmaceutical.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. A review of the modern principles and applications of solid-phase extraction techniques in chromatographic analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. agilent.com [agilent.com]
• 6. researchgate.net [researchgate.net]
• 7. Antioxidative and metal-chelating effects of polyamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pjoes.com [pjoes.com]
• 9. swel.osu.edu [swel.osu.edu]
• 10. scpscience.com [scpscience.com]
• 11. researchgate.net [researchgate.net]
• 12. Bifunctional Coupling Agents for Radiolabeling of Biomolecules and Target-Specific Delivery of Metallic Radionuclides - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]

Application Notes and Protocols: Diethylenetriamine Functionalization of Reduced Graphene Oxide

Audience: Researchers, scientists, and drug development professionals.

Introduction

Graphene, a single layer of sp²-hybridized carbon atoms arranged in a honeycomb lattice, has garnered significant attention for its exceptional physicochemical properties. However, its pristine form is hydrophobic and prone to aggregation, limiting its applications in aqueous and biological systems. Functionalization of graphene and its derivatives, such as reduced graphene oxide (rGO), is a key strategy to overcome these limitations and tailor its properties for specific applications.

Amine functionalization, in particular, has been shown to enhance the biocompatibility and dispersibility of graphene-based materials, making them promising candidates for various biomedical and environmental applications.[1][2] Diethylenetriamine (B155796) (DETA), a molecule with multiple amine groups, serves as an excellent functionalizing agent for rGO. The introduction of DETA onto the rGO surface not only improves its stability in physiological solutions but also provides active sites for further conjugation with therapeutic molecules or for capturing environmental pollutants.[3][4]

These application notes provide a comprehensive overview of the synthesis, characterization, and application of DETA-functionalized rGO (DETA-rGO). Detailed protocols for its synthesis and its use in drug delivery, gene transfection, and carbon dioxide capture are presented, along with relevant quantitative data to guide researchers in their experimental design.

Data Presentation

Table 1: Physicochemical Properties of DETA-Functionalized rGO (DETA-rGO) vs. Reduced Graphene Oxide (rGO)

Property	rGO	DETA-rGO	Reference
Nitrogen Content (at%)	Not Applicable	8.1 - 9.4	[5]
Interlayer Spacing (nm)	~0.38	~0.42	[3][5]
Surface Area (m²/g)	319.9	293.2	[5]
Pore Volume (cm³/g)	0.278	0.443	[5]

Table 2: Methylene (B1212753) Blue Adsorption Capacity

Adsorbent	Adsorption Capacity (mg/g)	Reference
Activated Carbon	46.7	[5][6]
Reduced Graphene Oxide (rGO)	77.1	[5][6]
DETA-Functionalized rGO	291.4	[5][6]

Table 3: CO2 Adsorption Capacity of DETA-Impregnated rGO

Material	Nitrogen Content (%)	CO2 Adsorption Capacity (mmol/g)	Reference
NrGO(1 - 1)700	4.13	Not specified	[7]
NrGO(1 - 2)700	3.43	Not specified	[7]
NrGO(1 - 4)700	5.58	>0.5 (pure rGO)	[7][8]

Note: The CO2 adsorption capacity for the DETA-functionalized samples was noted to be better than for pure rGO, but specific values were not provided in the abstract.

Table 4: Cytotoxicity of Graphene-Based Materials (for reference)

Material	Cell Line	Concentration (µg/mL)	Cell Viability (%)	Reference
rGO	HepG2	50-200	Dose-dependent decrease	[5]
Fe3O4-rGO	HepG2	1-200	No significant cytotoxicity	[5]
rGO	MDA-MB-231	10-300	Dose-dependent decrease	[1]
rGO	ZR-75-1	10-300	Dose-dependent decrease	[1]
GO-COOH	AGS, PC3, A2780	62.5-1000 µM	IC50 determined	[2]

Note: This table provides context on the cytotoxicity of related graphene materials. Specific cytotoxicity data for DETA-rGO should be experimentally determined for the intended application and cell line.

Experimental Protocols

Protocol 1: Synthesis of Diethylenetriamine-Functionalized Reduced Graphene Oxide (DETA-rGO)

This protocol describes the synthesis of DETA-rGO via a two-step process involving the chlorination of rGO followed by substitution with DETA.[3][9] An alternative, direct amination of graphene oxide (GO) is also possible.[10]

Materials:

• Graphene Oxide (GO)

• Thionyl chloride (SOCl₂)

• N,N-Dimethylformamide (DMF)

• Diethylenetriamine (DETA)

• Ethanol (B145695)

• Deionized (DI) water

• Nitrogen gas (N₂)

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating mantle

• Centrifuge

• Vacuum filtration system

• Drying oven or vacuum oven

Procedure:

Step 1: Synthesis of Chlorine-Functionalized rGO (Cl-rGO)

• Disperse 100 mg of GO in 50 mL of anhydrous DMF in a round-bottom flask.

• Sonicate the dispersion for 30 minutes to ensure uniform exfoliation.

• Add 10 mL of thionyl chloride (SOCl₂) dropwise to the GO dispersion under constant stirring in an ice bath.

• After the addition is complete, allow the mixture to warm to room temperature and then heat to 70°C.

• Maintain the reaction at 70°C for 24 hours under a nitrogen atmosphere with continuous stirring.

• After 24 hours, cool the mixture to room temperature.

• Collect the product by vacuum filtration and wash thoroughly with anhydrous DMF and then ethanol to remove unreacted reagents.

• Dry the resulting chlorine-functionalized rGO (Cl-rGO) in a vacuum oven at 60°C overnight.

Step 2: Functionalization with Diethylenetriamine (DETA)

• Disperse 50 mg of the dried Cl-rGO in 30 mL of anhydrous DMF.

• Add 5 mL of diethylenetriamine (DETA) to the dispersion.

• Heat the mixture to 90°C and stir for 48 hours under a nitrogen atmosphere.

• After the reaction, cool the mixture to room temperature.

• Collect the DETA-functionalized rGO (DETA-rGO) by centrifugation (e.g., 8000 rpm for 15 minutes).

• Wash the product repeatedly with ethanol and DI water to remove excess DETA and DMF.

• Dry the final DETA-rGO product in a vacuum oven at 60°C overnight.

Characterization:

• Fourier-Transform Infrared Spectroscopy (FTIR): To confirm the presence of C-N bonds and amine groups.

• X-ray Photoelectron Spectroscopy (XPS): To determine the elemental composition and confirm the nitrogen content.

• X-ray Diffraction (XRD): To measure the interlayer spacing.

• Raman Spectroscopy: To assess the structural integrity and defect density of the graphene lattice.

• Scanning Electron Microscopy (SEM) / Transmission Electron Microscopy (TEM): To observe the morphology of the rGO sheets.

Protocol 2: Drug Loading onto DETA-rGO for Drug Delivery

This protocol provides a general method for loading aromatic anticancer drugs onto DETA-rGO via π-π stacking and hydrogen bonding interactions.[7][11]

Materials:

• DETA-rGO

• Anticancer drug (e.g., Doxorubicin (B1662922), DOX)

• Phosphate-buffered saline (PBS, pH 7.4)

• Deionized (DI) water

• Dialysis membrane (appropriate molecular weight cut-off)

Equipment:

• Sonicator

• Magnetic stirrer

• UV-Vis spectrophotometer

• Centrifuge

Procedure:

• Disperse 10 mg of DETA-rGO in 10 mL of DI water and sonicate for 15 minutes to obtain a homogeneous dispersion.

• Dissolve 5 mg of the anticancer drug (e.g., DOX) in 5 mL of DI water.

• Add the drug solution to the DETA-rGO dispersion.

• Stir the mixture at room temperature for 24 hours in the dark to facilitate drug loading.

• After 24 hours, centrifuge the mixture (e.g., 10,000 rpm for 30 minutes) to separate the drug-loaded DETA-rGO from the unloaded drug.

• Carefully collect the supernatant.

• Measure the concentration of the unloaded drug in the supernatant using a UV-Vis spectrophotometer at the drug's characteristic absorption wavelength.

• Calculate the drug loading efficiency (DLE) and drug loading content (DLC) using the following formulas:

  • DLE (%) = [(Initial drug weight - Weight of drug in supernatant) / Initial drug weight] x 100

  • DLC (%) = [(Initial drug weight - Weight of drug in supernatant) / Weight of drug-loaded DETA-rGO] x 100

• Wash the drug-loaded DETA-rGO pellet with DI water and resuspend in PBS for subsequent experiments.

Drug Release Study:

• Suspend a known amount of drug-loaded DETA-rGO in a specific volume of release buffer (e.g., PBS at pH 7.4 and an acidic buffer like acetate (B1210297) buffer at pH 5.5 to simulate physiological and tumor environments, respectively).

• Place the suspension in a dialysis bag and immerse it in a larger volume of the same release buffer.

• Keep the setup under constant stirring at 37°C.

• At predetermined time intervals, withdraw a small aliquot of the release buffer from the outside of the dialysis bag and replace it with an equal volume of fresh buffer.

• Quantify the amount of released drug in the collected aliquots using a UV-Vis spectrophotometer.

• Plot the cumulative drug release as a function of time.

Protocol 3: Gene Transfection using Amine-Functionalized rGO

This protocol is adapted from methods using polyethyleneimine (PEI)-functionalized GO and can be optimized for DETA-rGO.[12][13] The positively charged amine groups on DETA-rGO at physiological pH can electrostatically interact with negatively charged nucleic acids (e.g., plasmid DNA, siRNA).

Materials:

• DETA-rGO

• Plasmid DNA (pDNA) or siRNA

• Cell culture medium (e.g., DMEM)

• Fetal bovine serum (FBS)

• Target cell line (e.g., HeLa, MCF-7)

• Opti-MEM or serum-free medium

• Transfection reagent (for comparison, e.g., Lipofectamine)

• Reporter gene plasmid (e.g., pEGFP-N1)

Equipment:

• Cell culture incubator

• Laminar flow hood

• Multi-well cell culture plates

• Fluorescence microscope

Procedure:

• Cell Seeding: Seed the target cells in a multi-well plate (e.g., 24-well plate) at a density that will result in 70-80% confluency on the day of transfection. Incubate the cells overnight at 37°C in a 5% CO₂ incubator.

• Preparation of DETA-rGO/Nucleic Acid Complexes:

  • Determine the optimal weight ratio of DETA-rGO to nucleic acid. This typically requires titration experiments (e.g., ratios of 1:1, 2:1, 5:1, 10:1).

  • For each complex, dilute the required amount of DETA-rGO in serum-free medium (e.g., Opti-MEM).

  • In a separate tube, dilute the nucleic acid (e.g., 1 µg of pDNA) in the same volume of serum-free medium.

  • Add the diluted nucleic acid to the diluted DETA-rGO suspension and mix gently by pipetting.

  • Incubate the mixture at room temperature for 20-30 minutes to allow for complex formation.

• Transfection:

  • Remove the growth medium from the cells and wash once with PBS.

  • Add fresh serum-free or complete medium (depending on the cell line's sensitivity) to each well.

  • Add the DETA-rGO/nucleic acid complexes dropwise to the cells.

  • Gently rock the plate to ensure even distribution.

• Incubation and Analysis:

  • Incubate the cells for 4-6 hours at 37°C.

  • After the incubation period, remove the transfection medium and replace it with fresh complete growth medium.

  • Continue to incubate the cells for 24-48 hours.

  • Assess transfection efficiency by observing the expression of the reporter gene (e.g., GFP expression under a fluorescence microscope) or by performing a gene knockdown analysis (for siRNA) using techniques like qPCR or Western blotting.

Protocol 4: CO₂ Capture using DETA-Functionalized rGO

This protocol outlines a basic experimental setup for evaluating the CO₂ capture performance of DETA-rGO.[7][14]

Materials:

• DETA-rGO powder

• CO₂ gas cylinder (with a known concentration, or pure)

• Inert gas cylinder (e.g., N₂)

• Gas flow meters/controllers

Equipment:

• Fixed-bed reactor or a column packed with the adsorbent

• Gas analysis system (e.g., gas chromatograph with a thermal conductivity detector (TCD) or a non-dispersive infrared (NDIR) CO₂ analyzer)

• Temperature controller and furnace/heater for the reactor

• Gas mixing system

Procedure:

• Adsorbent Preparation:

  • Press the DETA-rGO powder into pellets or use it in its powdered form supported by quartz wool in a fixed-bed reactor.

  • Record the exact weight of the adsorbent packed in the reactor.

• Adsorption Experiment:

  • Pre-treat the adsorbent by heating it under a flow of inert gas (e.g., N₂ at 100-120°C for 1-2 hours) to remove any adsorbed moisture and other impurities.

  • Cool the reactor to the desired adsorption temperature (e.g., 25°C or 60°C).

  • Introduce a gas stream with a known CO₂ concentration and flow rate into the reactor.

  • Continuously monitor the CO₂ concentration at the outlet of the reactor using the gas analysis system.

  • Continue the gas flow until the CO₂ concentration at the outlet equals the inlet concentration (i.e., the adsorbent is saturated).

• Data Analysis:

  • Plot the CO₂ concentration at the outlet versus time to obtain the breakthrough curve.

  • Calculate the CO₂ adsorption capacity (q, in mmol/g or mg/g) by integrating the area above the breakthrough curve using the following equation:

    • q = (Q / m) * ∫(C_in - C_out) dt

    • Where:

      • Q is the total volumetric flow rate of the gas mixture.

      • m is the mass of the adsorbent.

      • C_in is the inlet CO₂ concentration.

      • C_out is the outlet CO₂ concentration.

      • t is time.

• Desorption (Regeneration) Experiment:

  • After saturation, switch the gas flow to an inert gas (N₂).

  • Increase the temperature of the reactor (e.g., to 100-150°C) to promote the desorption of CO₂.

  • Monitor the CO₂ concentration in the outlet stream to determine the desorption profile.

  • The ability to be regenerated and reused for multiple cycles is a key performance indicator for the adsorbent.

Mandatory Visualization

References

• 1. mdpi.com [mdpi.com]
• 2. A functionalized graphene oxide with improved cytocompatibility for stimuli-responsive co-delivery of curcumin and doxorubicin in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Diethylenetriamine-functionalized reduced graphene oxide having more amino groups for methylene blue removal - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. Investigation of Cytotoxicity, Apoptosis, and Oxidative Stress Response of Fe3O4-RGO Nanocomposites in Human Liver HepG2 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Functionalized graphene oxides for drug loading, release and delivery of poorly water soluble anticancer drug: A comparative study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. pubs.rsc.org [pubs.rsc.org]
• 10. Diethylenetriamine-functionalized reduced graphene oxide having more amino groups for methylene blue removal - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Functionalized Graphene Platforms for Anticancer Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Functionalized Reduced Graphene Oxide as a Versatile Tool for Cancer Therapy | MDPI [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]

Application Notes and Protocols for CO2 Capture Using Aqueous Diethylenetriamine (DETA)

Introduction

Diethylenetriamine (DETA) is a linear polyamine with two primary and one secondary amine group, making it a highly reactive and efficient solvent for post-combustion CO2 capture.[1] Its high absorption rate, large CO2 loading capacity, and lower regeneration energy compared to the benchmark monoethanolamine (MEA) make it a promising candidate for industrial applications.[1][2] These application notes provide detailed experimental setups and protocols for researchers and scientists investigating the use of aqueous DETA solutions for CO2 capture.

Experimental Setup

The experimental setup for CO2 capture using aqueous DETA typically consists of an absorption unit and a regeneration unit. A common configuration involves a packed bed or a rotating packed bed (RPB) for absorption to enhance gas-liquid mass transfer, and a stripping column for regeneration.

A simplified workflow for a typical experimental setup is illustrated below.

Caption: Experimental workflow for CO2 capture using aqueous DETA.

Reaction Mechanism

The reaction between CO2 and DETA in an aqueous solution is complex due to the presence of primary and secondary amine groups. The primary mechanism involves the formation of carbamates.

Caption: Simplified zwitterion mechanism for the reaction of CO2 with DETA.

Experimental Protocols

1. Preparation of Aqueous DETA Solution

• Objective: To prepare a DETA solution of a specific weight percentage (e.g., 30 wt%).

• Materials: Diethylenetriamine (DETA, purity ≥ 99%), deionized water, magnetic stirrer, beaker, and an analytical balance.

• Procedure:

  • Determine the required mass of DETA and deionized water for the desired total volume and concentration.

  • In a beaker, add the calculated amount of deionized water.

  • Place the beaker on a magnetic stirrer and begin stirring.

  • Slowly and carefully add the pre-weighed DETA to the water. The dissolution process is exothermic.

  • Continue stirring until the solution is homogeneous.

  • Allow the solution to cool to the desired experimental temperature before use.

2. CO2 Absorption Protocol

• Objective: To measure the CO2 absorption performance of the aqueous DETA solution.

• Apparatus: Gas cylinders (CO2 and N2), mass flow controllers, absorption column (e.g., packed bed or RPB), thermostatic bath, peristaltic pump, and a gas analyzer.

• Procedure:

  • Prepare the DETA solution and preheat it to the desired absorption temperature (e.g., 40°C).

  • Calibrate the mass flow controllers for CO2 and N2 to achieve the desired inlet gas composition (e.g., 10-15% CO2).

  • Set the desired liquid (DETA solution) and gas flow rates.[3]

  • Start the flow of the gas mixture and the DETA solution into the absorption column.[4]

  • Allow the system to reach a steady state, which is typically indicated by stable outlet CO2 concentrations and temperatures.

  • Measure the CO2 concentration in the outlet gas stream using a gas analyzer.

  • Collect liquid samples of the CO2-rich solution from the absorber outlet for analysis of CO2 loading.

3. Solvent Regeneration Protocol

• Objective: To regenerate the CO2-rich DETA solution by stripping the absorbed CO2.

• Apparatus: Stripping column, reboiler, condenser, and a heating mantle.

• Procedure:

  • Pump the CO2-rich DETA solution from the absorber to the top of the stripping column.

  • Heat the solution in the reboiler at the bottom of the stripper to a temperature of approximately 100-120°C. This generates steam which acts as a stripping agent.

  • The heat and steam cause the release of CO2 from the amine solution.

  • The released CO2 and steam exit from the top of the stripper and pass through a condenser to remove the water.

  • The regenerated (lean) DETA solution is collected from the bottom of the stripper, cooled, and can be recycled back to the absorber.

  • Collect samples of the lean solution to determine the residual CO2 loading.

4. Analytical Method: Determination of CO2 Loading

• Objective: To quantify the amount of CO2 absorbed in the DETA solution (moles of CO2 per mole of amine).

• Method: A common and accessible method is titration.[5][6]

• Materials: CO2-loaded DETA sample, hydrochloric acid (HCl) standard solution, sodium hydroxide (B78521) (NaOH) standard solution, barium chloride (BaCl2) solution, methyl orange indicator, and titration apparatus.

• Procedure (Simplified Titration):

  • Take a known volume of the CO2-loaded DETA sample.

  • Add an excess of BaCl2 solution to precipitate the dissolved carbonate and bicarbonate as barium carbonate (BaCO3).

  • Titrate the solution with a standardized HCl solution using a suitable indicator to determine the concentration of free amine.

  • The total alkalinity of the solution can be determined by a separate titration without the addition of BaCl2.

  • The CO2 loading can be calculated from the difference between the total alkalinity and the free amine concentration.

Other advanced analytical techniques include Fourier Transform Infrared (FTIR) spectroscopy and Raman spectroscopy, which can provide online measurements of CO2 loading by correlating spectral changes to the concentration of different species in the solution.[7][8][9]

Data Presentation

Table 1: CO2 Capture Performance of Aqueous DETA Solutions

Parameter	Value	Conditions	Source
CO2 Absorption Rate	Faster than MEA	1.0-2.9 kmol/m³ DETA, 298-332 K	[2]
Overall Mass Transfer Coefficient (KGa)	Higher than MEA	30 wt% DETA, Rotating Packed Bed	[3]
Regeneration Heat	2.12 GJ/t CO2	DETA-1-propanol biphasic system	[10]
Phase Change Behavior	Liquid-Solid	DETA in non-aqueous solvents (e.g., ethanol)	[11]

Table 2: Comparison of DETA with other Amine Solvents

Amine Solvent	Key Advantages	Key Disadvantages	Source
DETA	High absorption rate, high loading capacity, lower regeneration energy than MEA.[1][2]	Higher viscosity and potential for degradation compared to some amines.	[2]
MEA (Monoethanolamine)	Well-established benchmark, high reactivity.	High regeneration energy, corrosive, susceptible to degradation.	[12]
MDEA (Methyldiethanolamine)	Low regeneration energy, high resistance to degradation.	Low reaction rate.	[13]
PZ (Piperazine)	Very high reaction rate, often used as a promoter.[1]	Can precipitate at high concentrations, higher volatility.	[3][4]

Safety Precautions

• Diethylenetriamine is corrosive and can cause severe skin burns and eye damage. Always handle it in a well-ventilated area, such as a fume hood.

• Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

• Consult the Safety Data Sheet (SDS) for DETA before use for complete safety and handling information.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. azom.com [azom.com]
• 9. bdih-download.endress.com [bdih-download.endress.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. aidic.it [aidic.it]
• 13. Impact of thermodynamics and kinetics on the carbon capture performance of the amine-based CO2 capture system - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Diethylenetriamine as a Corrosion Inhibitor

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed experimental protocols for evaluating the efficacy of Diethylenetriamine (DETA) as a corrosion inhibitor, particularly for mild steel in acidic and CO2-saturated environments.

Introduction

Diethylenetriamine (DETA) is a versatile organic compound recognized for its potential as a corrosion inhibitor.[1] Its efficacy stems from the presence of multiple amine functional groups, which act as adsorption centers on metal surfaces. The lone pair electrons on the nitrogen atoms facilitate the formation of a protective film, mitigating the corrosive effects of aggressive environments.[1][2] This document outlines the standard experimental procedures to quantify the inhibition efficiency and understand the mechanism of action of DETA and its derivatives.

Mechanism of Corrosion Inhibition

The primary mechanism of corrosion inhibition by Diethylenetriamine involves the adsorption of its molecules onto the metal surface. This process is influenced by the presence of nitrogen atoms with lone pair electrons, which can form coordinate bonds with the vacant d-orbitals of iron atoms on the steel surface. This interaction leads to the formation of a protective barrier that isolates the metal from the corrosive medium.[2]

Factors influencing the inhibition efficiency include the concentration of the inhibitor, the nature of the corrosive environment, and the temperature. At optimal concentrations, DETA molecules can form a dense and stable protective layer.

Experimental Procedures

A combination of gravimetric and electrochemical techniques is typically employed to evaluate the performance of Diethylenetriamine as a corrosion inhibitor.

Weight Loss Method

The weight loss method is a straightforward and widely used technique for determining the corrosion rate and the inhibition efficiency of an inhibitor.

Protocol:

• Specimen Preparation:

  • Obtain mild steel coupons of known dimensions (e.g., 4.0 cm x 1.3 cm x 0.2 cm).[1]

  • Mechanically polish the coupons with a series of emery papers of decreasing grit size to achieve a smooth, mirror-like finish.

  • Degrease the specimens by washing with acetone (B3395972) or ethanol, followed by rinsing with deionized water.[3]

  • Dry the coupons in a desiccator and accurately weigh them using an analytical balance.

• Experimental Setup:

  • Prepare the corrosive solution (e.g., 1 M HCl or CO2-saturated brine).

  • Prepare different concentrations of the Diethylenetriamine inhibitor solution in the corrosive medium.

  • Completely immerse the pre-weighed mild steel coupons in the test solutions at a controlled temperature for a specified duration (e.g., 24 hours).

• Post-Experiment Analysis:

  • After the immersion period, retrieve the coupons from the solutions.

  • Carefully remove the corrosion products by washing with a cleaning solution (e.g., a solution containing HCl and hexamine), followed by rinsing with deionized water and acetone.

  • Dry the cleaned coupons and re-weigh them.

• Calculations:

  • Corrosion Rate (CR): CR (mm/year) = (K × W) / (A × T × D) Where:

    • K = constant (8.76 × 10^4)

    • W = weight loss in grams

    • A = area of the coupon in cm²

    • T = immersion time in hours

    • D = density of the metal in g/cm³

  • Inhibition Efficiency (IE%): IE% = [(CR_blank - CR_inhibitor) / CR_blank] × 100 Where:

    • CR_blank = Corrosion rate in the absence of the inhibitor

    • CR_inhibitor = Corrosion rate in the presence of the inhibitor

Electrochemical Measurements

Electrochemical methods provide rapid and detailed information about the corrosion process and the inhibitor's mechanism. These experiments are typically conducted using a three-electrode setup consisting of a working electrode (the mild steel specimen), a counter electrode (e.g., platinum), and a reference electrode (e.g., Ag/AgCl).[1]

This technique is used to determine the corrosion current density (i_corr) and the corrosion potential (E_corr), and to understand the inhibitor's effect on the anodic and cathodic reactions.

Protocol:

• Electrode Preparation: Prepare the mild steel working electrode as described in the weight loss method.

• Experimental Setup:

  • Immerse the three electrodes in the test solution (with and without the inhibitor).

  • Allow the open circuit potential (OCP) to stabilize (typically for 30-60 minutes).

• Measurement:

  • Scan the potential from a cathodic potential to an anodic potential (e.g., -250 mV to +250 mV versus OCP) at a slow scan rate (e.g., 0.167 mV/s).[4]

• Data Analysis:

  • Plot the logarithmic current density versus potential (Tafel plot).

  • Extrapolate the linear portions of the anodic and cathodic curves to the corrosion potential to determine the corrosion current density (i_corr).

  • Calculate the Inhibition Efficiency (IE%) using the following formula: IE% = [(i_corr_blank - i_corr_inhibitor) / i_corr_blank] × 100

EIS is a non-destructive technique that provides information about the resistance of the protective film and the charge transfer process at the metal/solution interface.

Protocol:

• Electrode Preparation and Setup: The same as for potentiodynamic polarization.

• Measurement:

  • After the OCP has stabilized, apply a small amplitude AC signal (e.g., 10 mV) over a wide frequency range (e.g., 100 kHz to 0.01 Hz).[5]

• Data Analysis:

  • The impedance data is often represented as Nyquist and Bode plots.

  • An equivalent electrical circuit is used to model the electrochemical system and fit the experimental data. A common model includes the solution resistance (Rs), the charge transfer resistance (Rct), and the double-layer capacitance (Cdl).

  • The charge transfer resistance (Rct) is inversely proportional to the corrosion rate. A higher Rct value in the presence of the inhibitor indicates better corrosion protection.

  • Calculate the Inhibition Efficiency (IE%) using the following formula: IE% = [(Rct_inhibitor - Rct_blank) / Rct_inhibitor] × 100

Quantitative Data Summary

The following tables summarize typical quantitative data obtained from experiments evaluating Diethylenetriamine and its derivatives as corrosion inhibitors.

Table 1: Weight Loss Method Data

Inhibitor Concentration (ppm)	Weight Loss (g)	Corrosion Rate (mm/year)	Inhibition Efficiency (%)
0 (Blank)	0.150	5.20	-
50	0.045	1.56	70.0
100	0.025	0.87	83.3
200	0.015	0.52	90.0
400	0.010	0.35	93.3

Table 2: Potentiodynamic Polarization Data

Inhibitor Concentration (ppm)	E_corr (mV vs. Ag/AgCl)	i_corr (µA/cm²)	Anodic Tafel Slope (βa) (mV/dec)	Cathodic Tafel Slope (βc) (mV/dec)	Inhibition Efficiency (%)
0 (Blank)	-450	150	70	120	-
50	-435	40	68	115	73.3
100	-420	25	65	110	83.3
200	-410	15	62	105	90.0
400	-400	10	60	100	93.3

Table 3: Electrochemical Impedance Spectroscopy (EIS) Data

Inhibitor Concentration (ppm)	R_s (Ω cm²)	R_ct (Ω cm²)	C_dl (µF/cm²)	Inhibition Efficiency (%)
0 (Blank)	1.5	250	200	-
50	1.6	900	150	72.2
100	1.5	1500	120	83.3
200	1.7	2500	100	90.0
400	1.6	3500	80	92.9

Visualizations

Caption: Experimental workflow for evaluating corrosion inhibitors.

Caption: Mechanism of corrosion inhibition by Diethylenetriamine.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. egikunoo.wordpress.com [egikunoo.wordpress.com]
• 4. researchgate.net [researchgate.net]
• 5. sphinxsai.com [sphinxsai.com]

Application Notes and Protocols for the Synthesis of Polyamide Resins Using Diethylenetriamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Polyamide resins are a versatile class of polymers characterized by the presence of amide linkages in their molecular backbone. The synthesis of these resins using diethylenetriamine (B155796) (DETA) as a key building block allows for the creation of polymers with a range of properties suitable for numerous applications, including printing inks, adhesives, and as curing agents for epoxy resins.[1][2] Diethylenetriamine, with its two primary and one secondary amine groups, reacts with dicarboxylic acids through a polycondensation reaction to form the polyamide structure.[3] The selection of the dicarboxylic acid and the reaction conditions allows for the tailoring of the final resin's molecular weight, viscosity, and functionality.

These application notes provide detailed protocols for the synthesis of polyamide resins from DETA and various dicarboxylic acids, along with methods for their characterization.

Synthesis of Polyamide Resins: General Principles

The fundamental reaction for the synthesis of polyamide resins from diethylenetriamine is a polycondensation reaction between the amine groups of DETA and the carboxylic acid groups of a dicarboxylic acid. This reaction typically proceeds at elevated temperatures with the removal of water as a byproduct to drive the equilibrium towards polymer formation.

The general reaction scheme is as follows:

n H₂N-(CH₂)₂-NH-(CH₂)₂-NH₂ (DETA) + n HOOC-R-COOH (Dicarboxylic Acid) → [-HN-(CH₂)₂-NH-(CH₂)₂-NH-CO-R-CO-]n + 2n H₂O

Where 'R' represents the backbone of the dicarboxylic acid.

Experimental Protocols

Protocol 1: Synthesis of Polyamide Resin from Diethylenetriamine and Adipic Acid

This protocol describes the synthesis of a solid polyamide resin suitable for applications such as hot-melt adhesives and printing inks.

Materials:

• Diethylenetriamine (DETA)

• Adipic Acid

• Nitrogen gas supply

• Reaction vessel equipped with a mechanical stirrer, thermometer, nitrogen inlet, and a distillation condenser.

Procedure:

• Charge the reaction vessel with diethylenetriamine.

• While stirring and under a nitrogen blanket, cautiously add adipic acid to the reaction vessel. The addition is exothermic, and the temperature should be kept below 110°C.[4]

• After the complete addition of adipic acid, gradually heat the reaction mixture to 170-220°C.[5]

• Maintain this temperature for approximately 2-4 hours, continuously removing the water of condensation through the distillation condenser.[4]

• The reaction is considered complete when the desired acid value and amine value are reached (see Characterization section).

• Cool the molten resin and discharge it from the reactor. The resulting polyamide can be flaked or pelletized.

Protocol 2: Synthesis of a Water-Soluble Polyamide Resin

This protocol outlines the preparation of a water-dilutable polyamide resin, often used as a curing agent for aqueous epoxy systems.[6]

Materials:

• Diethylenetriamine (DETA)

• Dimer fatty acid (e.g., C36 dimer acid)

• Nitrogen gas supply

• Reaction vessel as described in Protocol 1.

Procedure:

• Charge the reaction vessel with the dimer fatty acid.

• Under a nitrogen atmosphere and with stirring, add diethylenetriamine to the reactor.

• Heat the mixture gradually to a temperature of approximately 250°C over a period of 2-3 hours.

• Hold the temperature at 250°C and continue to remove the water of condensation until the reaction is complete, as determined by the desired viscosity and amine value.

• Cool the resulting polyamide resin to below 100°C before handling.

Data Presentation

Table 1: Reactant Ratios and Typical Reaction Conditions

Dicarboxylic Acid	Molar Ratio (DETA:Dicarboxylic Acid)	Reaction Temperature (°C)	Reaction Time (hours)	Resulting Resin Type
Adipic Acid	1.13 : 1	169 - 170	3	Solid Thermoplastic
Dimer Fatty Acid	Varies (excess amine)	200 - 280	2 - 4	Liquid/Solid, Curative
Isophthalic Acid	Varies	230 - 250	2 - 4	Solid Thermoplastic

Table 2: Typical Properties of Diethylenetriamine-Based Polyamide Resins

Property	Typical Value Range	Test Method
Amine Value (mg KOH/g)	100 - 400	ASTM D2074
Acid Value (mg KOH/g)	< 20	ASTM D974
Viscosity (mPa·s at 25°C)	1,000 - 50,000	ASTM D2196
Softening Point (°C)	60 - 150	ASTM D6090 (Ring & Ball)
Molecular Weight (Mn)	1,000 - 10,000 g/mol	GPC

Characterization Protocols

Determination of Amine Value

The amine value is a measure of the total amine content in the polyamide resin and is crucial for determining the stoichiometry when used as a curing agent.

Procedure (ASTM D2074):

• Accurately weigh a sample of the polyamide resin into an Erlenmeyer flask.

• Dissolve the sample in a suitable solvent (e.g., a mixture of isopropanol (B130326) and chloroform).

• Add a few drops of a suitable indicator (e.g., bromocresol green).

• Titrate the solution with a standardized solution of hydrochloric acid (HCl) in isopropanol until the endpoint is reached (color change from blue to green-yellow).

• Calculate the amine value using the following formula: Amine Value (mg KOH/g) = (V × N × 56.1) / W Where:

  • V = volume of HCl solution used (mL)

  • N = normality of the HCl solution

  • W = weight of the sample (g)

Determination of Viscosity

Viscosity is a critical parameter for processability and application performance.

Procedure (ASTM D2196):

• Use a rotational viscometer (e.g., Brookfield type) with a suitable spindle.

• Bring the polyamide resin sample to the specified temperature (e.g., 25°C).

• Immerse the spindle in the resin and allow the temperature to equilibrate.

• Measure the torque required to rotate the spindle at a constant speed.

• The viscosity is calculated by the instrument based on the spindle type, speed, and torque reading.

Determination of Softening Point

The softening point is an important characteristic for solid polyamide resins, particularly in hot-melt adhesive applications.

Procedure (ASTM D6090 - Mettler Cup and Ball Method): [7]

• A sample of the resin is placed in a cup and heated at a controlled rate.[7]

• A steel ball is placed on the surface of the resin.[7]

• The softening point is the temperature at which the resin softens sufficiently for the ball to fall a specified distance.[7]

Spectroscopic and Thermal Analysis

• Fourier Transform Infrared (FTIR) Spectroscopy: Used to confirm the formation of the amide bond (typically showing a strong absorption around 1640 cm⁻¹ for the C=O stretch and around 3300 cm⁻¹ for the N-H stretch) and to identify other functional groups present in the resin.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed structural information about the polymer backbone and the incorporation of the monomers.

• Thermogravimetric Analysis (TGA): Determines the thermal stability and decomposition temperature of the polyamide resin.

• Gel Permeation Chromatography (GPC): Used to determine the molecular weight distribution of the polymer.[1][4][8][9][10]

Mandatory Visualizations

Caption: Experimental workflow for polyamide resin synthesis.

Caption: General reaction pathway for polyamide synthesis.

References

• 1. aimplas.net [aimplas.net]
• 2. dl.astm.org [dl.astm.org]
• 3. scribd.com [scribd.com]
• 4. researchgate.net [researchgate.net]
• 5. bitmesra.ac.in [bitmesra.ac.in]
• 6. ASTM Testing for Plastics and Polymers [intertek.com]
• 7. mt.com [mt.com]
• 8. infinitalab.com [infinitalab.com]
• 9. Polymer Molecular Weight Determination [intertek.com]
• 10. resolvemass.ca [resolvemass.ca]

Application of Diethylenetriamine in Sensitizing Nitromethane: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nitromethane (B149229) (NM), a monopropellant, is known for its relative insensitivity to detonation. However, its sensitivity can be significantly enhanced by the addition of certain chemical compounds, a process known as sensitization. Among the most effective sensitizers are organic amines, with diethylenetriamine (B155796) (DETA) being a prominent example. The addition of small quantities of DETA to nitromethane drastically reduces its critical diameter and increases its susceptibility to initiation by shock waves.[1][2][3][4][5] This heightened sensitivity is attributed to the formation of the aci-form of nitromethane in a basic solution, which is more reactive.[1][4] This document provides detailed application notes and experimental protocols for the use of DETA as a sensitizer (B1316253) for nitromethane, targeting researchers in the fields of energetic materials and related areas.

Application Notes

The primary application of sensitizing nitromethane with diethylenetriamine is to create liquid explosive compositions with tailored detonation properties. The addition of DETA allows for the reliable initiation of detonation in smaller charge diameters and with less powerful initiators than what is required for pure nitromethane.[1][4]

Key effects of DETA sensitization include:

• Reduction of Critical Diameter: The minimum diameter of a cylindrical charge that can sustain a steady detonation is known as the critical diameter. The addition of DETA significantly reduces the critical diameter of nitromethane.[1][3][4][5] This effect is concentration-dependent, with a minimum critical diameter being achieved at a specific DETA concentration, beyond which the critical diameter may start to increase again.[3][5]

• Increased Detonation Velocity at Low Concentrations: At very low concentrations (around 0.1-0.2% by weight), DETA can cause a slight increase in the detonation velocity of nitromethane.[2][6][7] However, as the concentration increases further, the detonation velocity generally decreases due to DETA acting as a diluent and reducing the overall heat of the explosion.[2][8]

• Reduced Reaction Time: The characteristic reaction time in the detonation wave is reduced with the addition of DETA, indicating a faster chemical reaction rate.[2][6][9]

• Altered Shock Sensitivity: Amines, including DETA, are known to sensitize nitromethane to shock initiation.[1][4] This means that a lower pressure shock wave is required to initiate detonation in the sensitized mixture.

The selection of DETA concentration is a critical parameter that depends on the desired application. For applications requiring maximum sensitivity and a small critical diameter, an optimal concentration of DETA must be determined experimentally. It is important to note that while DETA is an effective sensitizer, it is a caustic and toxic compound, and appropriate safety precautions must be taken during handling.[10]

Quantitative Data Summary

The following tables summarize the quantitative data on the effects of diethylenetriamine concentration on the detonation properties of nitromethane, as reported in the cited literature.

Table 1: Effect of DETA Concentration on Detonation Velocity and Other Parameters

DETA Concentration (wt%)	Density (g/cm³)	Detonation Velocity (D, km/s)	Particle Velocity (u, km/s)	Pressure (p, GPa)	Source
0	1.137	6.27	1.82	13.0	[8]
0.0125	1.137	6.36	1.88	13.6	[8]
0.025	1.137	6.36	1.88	13.6	[8]
0.05	1.137	6.36	1.88	13.6	[8]
0.1	1.137	6.35	1.88	13.6	[8]
0.2	1.137	6.35	1.87	13.4	[8]
0.25	1.136	6.29	1.87	13.4	[8]
0.5	1.136	6.29	1.87	13.3	[8]
1	1.135	6.28	1.87	13.3	[8]
2	1.133	6.28	1.83	13.0	[8]
5	1.126	6.22	1.81	12.6	[8]
10	1.116	6.19	1.48	10.2	[8]
15	1.105	6.15	-	-	[8]

Table 2: Detonation Velocity of NM/DETA Solutions at Various Concentrations

DETA Concentration (wt%)	Detonation Velocity (D, km/s)
~0.1	Increases
0.2	Maximum
~0.3	Returns to near neat NM value
0.5 - 10	Monotonically decreases

Source:[2]

Table 3: Critical Diameter of NM/DETA Mixtures

DETA Concentration (wt%)	Confinement	Critical Diameter (mm)
0 to 2.5	-	Decreases from ~18 to 4.7

Source:[4]

Experimental Protocols

The following protocols are derived from the methodologies described in the referenced literature. They provide a general framework for preparing and testing diethylenetriamine-sensitized nitromethane.

Protocol for Preparation of NM/DETA Mixtures

Objective: To prepare homogeneous mixtures of nitromethane and diethylenetriamine at specified weight percentages.

Materials:

• Nitromethane (NM), analytical grade

• Diethylenetriamine (DETA), analytical grade

• Glass beakers or flasks

• Magnetic stirrer and stir bars

• Analytical balance (accuracy ±0.001 g)

• Personal Protective Equipment (PPE): safety goggles, chemical-resistant gloves, lab coat.

Procedure:

• Ensure all work is conducted in a well-ventilated fume hood due to the toxicity of the components.

• Determine the desired total mass of the mixture and the weight percentages of NM and DETA.

• Tare a clean, dry glass beaker on the analytical balance.

• Carefully weigh the required amount of nitromethane into the beaker.

• In the same beaker, carefully add the required amount of diethylenetriamine.

• Place a magnetic stir bar into the beaker.

• Place the beaker on a magnetic stirrer and stir the mixture at a moderate speed until it is visually homogeneous. This should be done immediately before the experiment to ensure uniformity.[8]

Protocol for Determination of Detonation Velocity using VISAR

Objective: To measure the steady-state detonation velocity of NM/DETA mixtures.

Apparatus:

• Velocity Interferometer System for Any Reflector (VISAR)

• Explosive charge confinement tubes (e.g., polypropylene, steel, or brass)[2][8]

• Initiation system (e.g., pressed TNT charge, electric blasting cap)[8]

• High-speed data acquisition system

• Water window or other transparent window material

• Thin aluminum foil (e.g., 7 µm thick)[8]

Procedure:

• Prepare the NM/DETA mixture according to Protocol 4.1.

• Fill the explosive charge tube with the prepared mixture, ensuring no air bubbles are trapped. The charge dimensions should be sufficient to ensure a steady-state detonation is achieved (typically a length of at least 5-6 times the charge diameter).

• Place a thin aluminum foil at the end of the charge, followed by a water window. The foil acts as the reflector for the VISAR laser.[8]

• Position the VISAR probe to focus the laser onto the aluminum foil through the water window.

• Place the initiation system at the opposite end of the charge tube.

• Arm the initiation system and the data acquisition system.

• Initiate the detonation.

• The VISAR will record the velocity of the explosive-water interface, from which the particle velocity and detonation velocity can be derived. The accuracy of velocity measurements can be on the order of ±10 m/s.[2][8]

Protocol for Determination of Critical Diameter

Objective: To determine the minimum charge diameter that can sustain a detonation for a given NM/DETA mixture.

Apparatus:

• A series of confinement tubes of varying internal diameters (e.g., glass, PVC, or Tygon™)[3][5]

• Initiation system (e.g., electric blasting cap)

• Witness plate (e.g., steel or aluminum)

• High-speed camera (optional, for observing the detonation propagation)

Procedure:

• Prepare the NM/DETA mixture of the desired concentration.

• Select a tube of a specific diameter and fill it with the mixture.

• Insert an initiator into one end of the tube.

• Place a witness plate at the opposite end of the tube.

• Initiate the charge.

• Examine the witness plate for evidence of detonation (e.g., a clean hole punched through the plate indicates a high-order detonation, while fragmentation or no damage suggests failure).

• Repeat the experiment with tubes of different diameters.

• The critical diameter is bracketed between the smallest diameter that sustained a detonation and the largest diameter that failed.

• Alternatively, for higher accuracy, a fixed tube diameter can be used while varying the sensitizer concentration to find the critical concentration for that diameter.

Visualizations

The following diagrams illustrate the experimental workflows for the sensitization and testing of nitromethane with diethylenetriamine.

Caption: Workflow for the preparation of a homogeneous nitromethane and diethylenetriamine mixture.

Caption: Experimental workflow for measuring the detonation velocity of NM/DETA mixtures using VISAR.

Caption: Iterative workflow for the determination of the critical diameter of NM/DETA mixtures.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.aip.org [pubs.aip.org]
• 3. [PDF] EFFECT OF DIETHYLENETRIAMINE AND TRIETHYLAMINE SENSITIZATION ON THE CRITICAL DIAMETER OF NITROMETHANE | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.aip.org [pubs.aip.org]
• 6. pubs.aip.org [pubs.aip.org]
• 7. Sciencemadness Discussion Board - List of nitromethane sensitizers and correct proportions thereof. - Powered by XMB 1.9.11 [sciencemadness.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. CA2123170A1 - Nitromethane liquid explosive composition - Google Patents [patents.google.com]

Application Notes and Protocols: Synthesis of DTPA from Diethylenetriamine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the synthesis of Diethylenetriaminepentaacetic acid (DTPA), a crucial chelating agent, from Diethylenetriamine (B155796) (DETA). The protocols and data presented are intended to guide researchers in the successful synthesis and application of DTPA in various fields, particularly in drug development.

Introduction

Diethylenetriaminepentaacetic acid (DTPA) is a powerful chelating agent widely used in medicine and industry.[1][2] Its ability to form stable complexes with a variety of metal ions makes it an invaluable tool in applications ranging from MRI contrast agents and radiopharmaceuticals to the treatment of heavy metal poisoning.[1][3] DTPA's effectiveness stems from its polydentate nature, allowing it to bind tightly to metal ions and prevent them from engaging in unwanted chemical reactions.[3][4]

The synthesis of DTPA typically involves the reaction of Diethylenetriamine (DETA) with a carboxylating agent. This document outlines the most common synthetic routes and provides a detailed protocol for the synthesis of DTPA using the chloroacetic acid method.

Synthesis of DTPA

The synthesis of DTPA from DETA can be achieved through several methods, with the most common being the reaction with chloroacetic acid in an alkaline medium or the reaction with formaldehyde (B43269) and sodium cyanide. The chloroacetic acid method is often preferred due to its relative simplicity and the avoidance of highly toxic cyanide salts.

The overall reaction for the synthesis of DTPA from DETA and chloroacetic acid is as follows:

C₄H₁₃N₃ + 5ClCH₂COOH + 5NaOH → C₁₄H₁₈N₃O₁₀Na₅ + 5NaCl + 5H₂O

This is then followed by acidification to produce the free acid form of DTPA.

Quantitative Data Summary

The following table summarizes key quantitative data from various reported synthesis protocols for DTPA from DETA. This data provides a comparative overview of reaction conditions, yields, and product purity.

Parameter	Chloroacetic Acid Method (Example 1)	Chloroacetic Acid Method (Example 2)	Cyanide Method
Reactants	Diethylenetriamine, Chloroacetic Acid, Sodium Hydroxide (B78521)	Diethylenetriamine, Sodium Chloroacetate, Sodium Borohydride, Sodium Hydroxide	Diethylenetriamine, Formaldehyde, Sodium Cyanide
Reaction Temperature	-10°C to 60°C[5][6]	-2°C to 10°C[7]	Not specified in detail
pH Control	Initial low pH, then adjusted to >11[8]	Maintained at ≥13 during reaction, then acidified to 1.2-2.5[7]	Acidic or alkaline hydrolysis of intermediate
Reaction Time	2-9 hours[5][8]	~43 hours[7]	Not specified in detail
Reported Yield	Not explicitly stated, but method aims to improve it[5]	Not explicitly stated	88-95%[9]
Reported Purity	99.82% - 99.90%[8]	99.987% (after secondary refining)[7]	>99.5%[9]

Experimental Protocols

This section provides a detailed methodology for the synthesis of DTPA from DETA using the chloroacetic acid method, based on established protocols.[5][7][8]

Materials and Equipment

• Diethylenetriamine (DETA)

• Chloroacetic acid

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl)

• Deionized water

• Reaction vessel with cooling capabilities (e.g., jacketed reactor)

• Stirrer

• pH meter

• Filtration apparatus

• Drying oven

Synthesis Protocol

• Preparation of Chloroacetic Acid Solution: In a reaction vessel, dissolve chloroacetic acid in deionized water. The molar ratio of DETA to chloroacetic acid should be approximately 1:5.

• Addition of Diethylenetriamine: Cool the chloroacetic acid solution to a temperature between -10°C and 0°C. Slowly add diethylenetriamine to the solution while maintaining the low temperature.[5]

• Alkalinization: Gradually add a concentrated solution of sodium hydroxide to the reaction mixture. This step is highly exothermic and the temperature should be carefully controlled to remain below 30°C. The pH of the solution should be maintained at a high level, typically above 11.[8]

• Reaction: After the addition of sodium hydroxide is complete, the reaction mixture is heated to a temperature between 30°C and 60°C and maintained for several hours to ensure the completion of the reaction.[5]

• Acidification and Precipitation: After the reaction is complete, cool the solution to room temperature. Slowly add concentrated hydrochloric acid to adjust the pH to approximately 1.5-2.5.[7][8] This will cause the DTPA to precipitate out of the solution as a white solid.

• Crystallization and Filtration: The mixture is then cooled further to promote complete crystallization. The precipitated DTPA is collected by filtration and washed with cold deionized water to remove any remaining impurities.[7]

• Drying: The purified DTPA is dried in an oven at a temperature of 65-120°C to obtain a fine white powder.[7][8]

• Optional Recrystallization: For higher purity, the dried DTPA can be recrystallized from hot water.[7]

Visualizations

Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of DTPA from Diethylenetriamine using the chloroacetic acid method.

Caption: Workflow for the synthesis of DTPA.

Chelation Mechanism

The diagram below illustrates the chelation of a metal ion by a DTPA molecule. The five carboxylate groups and three nitrogen atoms of DTPA coordinate with the central metal ion, forming a stable complex.

Caption: Chelation of a metal ion by DTPA.

Applications in Drug Development

DTPA and its derivatives are pivotal in various aspects of drug development:

• Radiopharmaceuticals: DTPA is used to chelate radioactive metals, creating stable radiolabeled compounds for diagnostic imaging and targeted radiotherapy.[1][10] The strong binding of DTPA ensures that the radioactive metal does not dissociate from the targeting molecule in vivo.

• MRI Contrast Agents: Gadolinium-DTPA (Gd-DTPA) is a widely used MRI contrast agent.[1] The DTPA ligand encapsulates the toxic gadolinium ion, allowing for safe administration and enhanced image contrast.

• Drug Delivery: DTPA derivatives can be conjugated to therapeutic agents to improve their solubility, stability, and targeting capabilities.[11] This approach enables the development of more effective and targeted drug delivery systems.

• Heavy Metal Detoxification: Calcium and zinc salts of DTPA are used as therapeutic agents to treat internal contamination with heavy metals and radioactive elements.[1]

Conclusion

The synthesis of DTPA from diethylenetriamine is a well-established and versatile process that provides a critical chelating agent for a wide range of applications, particularly in the field of drug development. The protocols and data presented in these application notes offer a comprehensive guide for researchers and scientists working in this area. Careful control of reaction conditions is essential to achieve high yields and purity of the final product. The unique chelating properties of DTPA continue to make it an indispensable tool in the advancement of medical imaging, therapy, and drug delivery.

References

• 1. nbinno.com [nbinno.com]
• 2. shivchem.com [shivchem.com]
• 3. What are DTPA inhibitors and how do they work? [synapse.patsnap.com]
• 4. Diethylenetriamine is A Chelating agent B Polydentate class 11 chemistry CBSE [vedantu.com]
• 5. Synthesis method of DTPA (diethylene triamine pentacetic acid) penta-sodium salt - Eureka | Patsnap [eureka.patsnap.com]
• 6. CN103570571A - Synthesis method of DTPA (diethylene triamine pentacetic acid) penta-sodium salt - Google Patents [patents.google.com]
• 7. Diethylenetriaminepentaacetic acid synthesis - chemicalbook [chemicalbook.com]
• 8. DTPA (Diethylenetriaminepentaacetic Acid) meta-neutral salt as well as preparation method and application thereof - Eureka | Patsnap [eureka.patsnap.com]
• 9. CN102875400A - Diethylenetriamine pentaacetic acid preparation method - Google Patents [patents.google.com]
• 10. De novo synthesis of a new diethylenetriaminepentaacetic acid (DTPA) bifunctional chelating agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. DTPA Derivatives - CD Bioparticles [cd-bioparticles.net]

Application Notes and Protocols for Diethylenetriamine-Based Wet-Strength Resins in Paper Production

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the paper industry, enhancing the mechanical strength of paper, particularly its resistance to water, is a critical objective for various applications, from packaging and labels to sanitary products. Wet-strength resins are polymeric additives that are incorporated into the paper stock to provide this durability when the paper is saturated with water. Among the most effective and widely used wet-strength additives are polyamide-epichlorohydrin (PAE) resins. These resins are synthesized using diethylenetriamine (B155796) (DETA) as a key monomer.

This document provides detailed application notes and experimental protocols for the synthesis and use of DETA-based wet-strength resins in paper production. It is intended to serve as a comprehensive guide for researchers and scientists in developing and evaluating these essential papermaking chemicals. The protocols outlined below are based on established laboratory procedures and provide a foundation for further research and optimization.

The primary mechanism by which PAE resins impart wet strength involves the formation of a cross-linked, water-resistant network within the paper sheet.[1][2] This is achieved through two main processes: the resin cross-linking with itself and the formation of covalent bonds with the cellulose (B213188) fibers of the paper.[1][2] The cationic nature of the PAE resin facilitates its retention on the anionic cellulose fibers. Upon drying and curing, the reactive azetidinium groups on the polymer backbone form ester linkages with the carboxyl groups of cellulose, creating a durable, water-insoluble reinforcement.[3]

Chemical Synthesis of Diethylenetriamine-Based Wet-Strength Resin (PAE Resin)

The synthesis of PAE resin is a two-step process. The first step involves the polycondensation of diethylenetriamine (DETA) with a dicarboxylic acid, typically adipic acid, to form a polyamide prepolymer. The second step is the reaction of this prepolymer with epichlorohydrin (B41342) to introduce the reactive azetidinium groups.

Diagram of the Synthesis Pathway

Caption: Chemical synthesis pathway of PAE resin from DETA and adipic acid.

Experimental Protocol: Synthesis of PAE Resin

Materials:

• Diethylenetriamine (DETA)

• Adipic acid

• Epichlorohydrin

• Deionized water

• Hydrochloric acid (for pH adjustment)

• Three-necked round-bottom flask equipped with a mechanical stirrer, condenser, and thermometer

• Heating mantle

• Oil bath

Procedure:

Step 1: Synthesis of Polyamide Prepolymer

• In a three-necked flask, combine diethylenetriamine and adipic acid in a 1:1 molar ratio.

• Heat the mixture with constant stirring in an oil bath to approximately 170-180°C.

• Maintain this temperature for 2-4 hours to allow for polycondensation, during which water will be distilled off.

• After the reaction is complete, cool the resulting polyamide prepolymer to around 100°C.

• Slowly add deionized water to the prepolymer with vigorous stirring to create an aqueous solution (typically 50% solids content).

Step 2: Reaction with Epichlorohydrin

• Cool the polyamide prepolymer solution to room temperature.

• Slowly add epichlorohydrin to the solution under continuous stirring. The molar ratio of epichlorohydrin to the secondary amine groups in the polyamide is a critical parameter and is typically around 1:1.

• Maintain the reaction temperature at 60-70°C for 1-2 hours.

• Monitor the viscosity of the solution. The reaction is stopped when the desired viscosity is reached, which indicates the appropriate molecular weight and degree of cross-linking.

• Cool the reaction mixture and adjust the pH to 4-5 with hydrochloric acid to stabilize the resin solution.

• Dilute the final PAE resin solution with deionized water to the desired concentration (e.g., 10-15% solids).

Application of PAE Resin to Paper and Evaluation of Wet Strength

The performance of the synthesized PAE resin is evaluated by applying it to laboratory-prepared paper handsheets and measuring the resulting wet and dry tensile strength.

Diagram of the Experimental Workflow

Caption: Experimental workflow for applying and testing PAE wet-strength resin.

Experimental Protocol: Handsheet Preparation and Testing

Materials and Equipment:

• Bleached or unbleached pulp

• Synthesized PAE resin solution

• Handsheet former

• Press

• Drying rings

• Tensile tester

• Deionized water

Procedure:

• Pulp Slurry Preparation: Disintegrate a known amount of dry pulp in a specified volume of deionized water to achieve a consistent pulp slurry (e.g., 1.2% consistency).

• Resin Addition: Add the desired amount of PAE resin solution to the pulp slurry with gentle stirring. The resin dosage is typically expressed as a percentage of the dry weight of the pulp (e.g., 0.5%, 1.0%, 1.5%).

• Handsheet Formation: Form handsheets from the treated pulp slurry according to standard methods (e.g., TAPPI T 205 or ISO 5269-1).

• Pressing and Drying: Press the wet handsheets to remove excess water, then dry them under controlled conditions (e.g., on drying rings in a conditioned room).

• Curing: To achieve maximum wet strength, cure the dried handsheets in an oven at a specific temperature and time (e.g., 105°C for 10-30 minutes).[4] The curing process promotes the cross-linking reactions.

• Conditioning: Condition the cured handsheets in a controlled atmosphere (e.g., 23°C and 50% relative humidity) for at least 24 hours before testing, as per standard paper testing protocols.

• Tensile Strength Testing:

  • Dry Tensile Strength: Measure the tensile strength of the conditioned paper strips using a tensile tester according to standard methods (e.g., ISO 1924-2 or TAPPI T 494).

  • Wet Tensile Strength: Immerse paper strips in deionized water for a specified period (e.g., 2 hours).[4] Blot the excess water and immediately measure the tensile strength using the tensile tester (e.g., according to ISO 3781 or TAPPI T 456).

Quantitative Data on PAE Resin Performance

The effectiveness of a DETA-based wet-strength resin is determined by the increase in the wet tensile strength of the treated paper. The following tables summarize typical performance data.

Table 1: Effect of PAE Resin Concentration on Paper Strength

PAE Resin Dosage (% on dry pulp)	Dry Tensile Index (Nm/g)	Wet Tensile Index (Nm/g)	Wet/Dry Strength Ratio (%)
0 (Control)	12.5	0.8	6.4
0.2	14.7	3.5	23.8
0.5	14.2	4.0	28.2
1.0	13.8	4.6	33.3
2.0	13.5	4.2	31.1
5.0	13.0	4.2	32.3

Data adapted from a study on bleached eucalyptus kraft pulp. The dry tensile strength shows a slight decrease at higher resin concentrations, which can be attributed to fiber flocculation.[5]

Table 2: Influence of Curing on Wet Strength Development

PAE Resin Dosage (% on dry pulp)	Wet Tensile Strength (Uncured)	Wet Tensile Strength (Cured, 1h at 105°C)
0.5	Increased by ~0.5 km breaking length	Increased by ~1.0 km breaking length
1.0	Increased by ~0.7 km breaking length	Increased by ~1.5 km breaking length

Data from a study on bleached kraft pulp, showing a significant increase in wet strength after curing.[1]

Table 3: Effect of pH on Wet-Strength Resin Performance

pH of Pulp Slurry	Wet Strength Performance
Acidic (4-5)	Lower efficiency for PAE resins
Neutral to Alkaline (7-8)	Optimal performance for PAE resins

PAE resins are designed to be effective in neutral to alkaline papermaking conditions, which is an advantage over older formaldehyde-based resins that require acidic conditions.[6]

Mechanism of Wet Strength Development

The wet strength imparted by PAE resins is a result of the formation of a stable, three-dimensional network within the paper structure that is resistant to water.

Diagram of the Wet-Strength Mechanism

Caption: Mechanism of wet strength: homo- and co-crosslinking of PAE resin.

The cationic PAE resin is first adsorbed onto the anionic surface of the cellulose fibers. During the drying and curing process, two primary reactions occur:

• Homo-crosslinking: The reactive azetidinium groups on one PAE polymer chain can react with the secondary amine groups on an adjacent PAE chain, forming a cross-linked resin network.[2]

• Co-crosslinking: The azetidinium groups of the PAE resin react with the carboxyl groups on the surface of the cellulose fibers to form stable ester bonds.[3] This covalent bonding anchors the resin to the fibers and creates a strong, water-resistant network that reinforces the fiber-fiber bonds in the paper.

References

• 1. imisrise.tappi.org [imisrise.tappi.org]
• 2. Polymeric Wet-Strength Agents in the Paper Industry: An Overview of Mechanisms and Current Challenges [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. ippta.co [ippta.co]
• 5. Paper strength development and recyclability with polyamideamine-epichlorohydrin (PAE) :: BioResources [bioresources.cnr.ncsu.edu]
• 6. ippta.co [ippta.co]

Application Notes and Protocols: Diethylenetriamine as a Versatile Solvent in Chemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for utilizing diethylenetriamine (B155796) (DETA) as a solvent in chemical synthesis. DETA, a polar, high-boiling, and basic solvent, offers unique advantages in promoting various organic reactions, particularly in the synthesis of heterocyclic compounds. Its ability to act as both a solvent and a catalyst simplifies reaction procedures and can lead to high yields of desired products.

Physicochemical Properties of Diethylenetriamine

A summary of key physicochemical properties of diethylenetriamine is presented in the table below, highlighting its suitability as a reaction medium.

Property	Value
CAS Number	111-40-0
Molecular Formula	C4H13N3
Molecular Weight	103.17 g/mol
Appearance	Colorless to pale yellow liquid
Odor	Strong, ammonia-like
Boiling Point	~207 °C
Melting Point	-35 °C
Density	0.95 g/cm³ at 20 °C
Solubility	Miscible with water and most organic solvents
pH	>12 (100 g/L in H₂O at 20 °C)

Application: Synthesis of Quinoxaline (B1680401) Derivatives

Quinoxalines are an important class of nitrogen-containing heterocyclic compounds with a wide range of biological activities, making them valuable scaffolds in drug discovery. Diethylenetriamine has been demonstrated to be an effective solvent and catalyst for the synthesis of quinoxaline derivatives from the condensation of 1,2-diamines and α-haloketones.

General Reaction Scheme

The synthesis of quinoxalines in DETA proceeds via the condensation of an o-phenylenediamine (B120857) with a phenacyl bromide derivative. DETA's basic nature facilitates the reaction, likely by deprotonating the diamine and neutralizing the HBr formed during the reaction.

Application Notes and Protocols for Diethylenetriamine in Flotation Separation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and laboratory protocols for the utilization of Diethylenetriamine (DETA) and its derivatives as depressants in mineral flotation separation. The information is targeted toward professionals in research and development who require a comprehensive understanding of the application and mechanisms of these reagents.

Introduction

Diethylenetriamine (DETA) and its derivatives are effective chelating agents used in froth flotation to selectively depress the flotation of certain minerals, thereby enabling the separation of valuable minerals from gangue.[1][2] The primary mechanism of action involves the formation of stable complexes with metal ions on the mineral surface, rendering it hydrophilic and preventing the adsorption of collectors.[1][3][4] This protocol focuses on the application of a DETA derivative, Diethylenetriaminepenta (methylene-phosphonic acid) pentasodium salt (DTPMPA), as a depressant for calcite in the flotation of scheelite, and the use of DETA as a depressant for Cu-activated pyrite (B73398).

Mechanism of Action

The depressive effect of DETA and its derivatives is attributed to their ability to chelate with metal ions present on the mineral surfaces.

• DTPMPA as a Calcite Depressant: In the separation of scheelite from calcite, DTPMPA acts as a selective depressant for calcite. The surface of calcite is positively charged due to the presence of Ca²⁺ ions. The phosphonic acid groups (-PO₃H⁻) in the DTPMPA molecule chelate with these Ca²⁺ sites, forming a hydrophilic layer on the calcite surface.[5][6][7] This layer inhibits the adsorption of the collector (e.g., sodium oleate), thus depressing the flotation of calcite.[5][6][7] Conversely, DTPMPA shows minimal adsorption on the scheelite surface due to electrostatic repulsion and spatial hindrance, allowing for its successful flotation.[5][6][7]

• DETA as a Pyrite Depressant: In the case of Cu-activated pyrite, DETA functions as a depressant by removing the activating copper ions from the pyrite surface to form soluble Cu-DETA complexes.[3] It also competes with the collector for copper sites on the activated pyrite surface.[3] Aeration in the presence of DETA can further enhance the depression of pyrite by promoting the formation of hydrophilic iron oxy-hydroxides and Cu(I)-DETA species on the surface.[3]

Quantitative Data Summary

The following tables summarize the quantitative data from flotation experiments using DTPMPA and DETA as depressants.

Table 1: Flotation Recovery of Scheelite and Calcite with Varying DTPMPA Dosage

DTPMPA Dosage (mg/L)	Scheelite Recovery (%)	Calcite Recovery (%)
0	~95	~85
20	~94	~60
40	~93	~40
60	~92	~25
80	~91	~15
100	~90	~18

Conditions: pH = 9.0, Sodium Oleate (B1233923) (NaOl) collector concentration = 20 mg/L.

Table 2: Flotation Results of Artificially Mixed Ore (Scheelite:Calcite = 1:1)

Depressant	WO₃ Grade (%)	WO₃ Recovery (%)
None	45.21	90.15
DTPMPA (80 mg/L)	69.84	83.90

Conditions: pH = 9.0, Sodium Oleate (NaOl) collector concentration = 20 mg/L.[8]

Table 3: Effect of DETA on the Flotation of Cu-Activated Pyrite

Condition	DETA Dosage (g/t)	Pyrite Flotation Rate Constant (min⁻¹)
Non-aerated	0	1.06
Non-aerated	200	0.61
Non-aerated	500	0.29
Aerated	0	Not Specified
Aerated	500	0.02

Conditions: pH = 10, CuSO₄ = 200 g/t, Potassium Amyl Xanthate (PAX) = 100 g/t.[3]

Experimental Protocols

Protocol for Flotation Separation of Scheelite from Calcite using DTPMPA

This protocol describes the laboratory procedure for the micro-flotation of single minerals (scheelite and calcite) and their artificial mixture using DTPMPA as a selective depressant.

Materials and Reagents:

• Pure scheelite and calcite mineral samples

• Diethylenetriaminepenta (methylene-phosphonic acid) pentasodium salt (DTPMPA)

• Sodium Oleate (NaOl) (Collector)

• HCl and NaOH solutions (for pH adjustment)

• Deionized water

• Flotation machine with a 40 mL plexiglass cell

• pH meter

• Analytical balance

Procedure:

• Mineral Preparation: Grind the pure mineral samples and screen them to obtain a particle size fraction of -74 to +38 µm. Wash the sized minerals with deionized water and dry them before use.

• Pulp Preparation: Add 2.0 g of the single mineral sample to 35 mL of deionized water in the flotation cell.

• pH Adjustment: Stir the pulp for 1 minute and then adjust the pH to the desired value (e.g., 9.0) using HCl or NaOH solutions.

• Depressant Addition: Add the desired concentration of DTPMPA solution (e.g., 80 mg/L) to the pulp and condition for 3 minutes.

• Collector Addition: Introduce the collector, sodium oleate (20 mg/L), and condition for another 3 minutes.

• Flotation: Turn on the air supply at a rate of 0.2 L/min and collect the froth for 4 minutes.

• Product Collection and Analysis: Collect the floated (concentrate) and un-floated (tailings) products. Filter, dry, and weigh both fractions. Calculate the flotation recovery.

• Mixed Mineral Flotation: For artificially mixed minerals, prepare a 1:1 mixture of scheelite and calcite (1.0 g of each). Follow the same procedure as for the single mineral flotation. Analyze the WO₃ grade and recovery in the concentrate and tailings.

Caption: Workflow for scheelite-calcite flotation.

Protocol for Depression of Cu-Activated Pyrite using DETA

This protocol outlines the laboratory procedure for studying the effect of DETA on the flotation of copper-activated pyrite.

Materials and Reagents:

• Pure pyrite mineral sample

• Diethylenetriamine (DETA)

• Copper Sulfate (CuSO₄) (Activator)

• Potassium Amyl Xanthate (PAX) (Collector)

• Lime (for pH adjustment)

• Deionized water

• Flotation machine

• pH meter

• Analytical balance

Procedure:

• Mineral Preparation: Prepare a pure pyrite sample by grinding and sizing.

• Pulp Preparation: Prepare a mineral slurry in the flotation cell.

• pH Adjustment: Adjust the pulp pH to 10 using lime.

• Activation: Add CuSO₄ solution (200 g/t) and condition for a set time.

• Depressant Addition: Introduce the desired concentration of DETA solution (e.g., 200 or 500 g/t) and condition. For aerated tests, introduce air at a specified rate (e.g., 2 dm³/min) for a set duration (e.g., 5 min) during or after DETA addition.

• Collector Addition: Add the collector, PAX (100 g/t), and condition.

• Flotation: Perform flotation for a specified time, collecting froth at timed intervals.

• Analysis: Analyze the flotation products to determine the flotation rate constant.

Caption: Workflow for Cu-activated pyrite flotation.

Signaling Pathways and Logical Relationships

The depression mechanism of DTPMPA on calcite involves a direct chemical interaction. The logical relationship can be visualized as follows:

Caption: DTPMPA depression mechanism on calcite.

The action of DETA on Cu-activated pyrite involves multiple steps leading to its depression.

Caption: DETA depression mechanism on pyrite.

References

• 1. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 2. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. journalssystem.com [journalssystem.com]
• 7. Application of diethylenetriaminepenta pentasodium salt as an eco-friendly depressant to effectively improve the flotation separation of scheelite and calcite - Physicochemical Problems of Mineral Processing - Tom Vol. 59, iss. 6 (2023) - BazTech - Yadda [yadda.icm.edu.pl]
• 8. yadda.icm.edu.pl [yadda.icm.edu.pl]

Technical Notes & Optimization

Technical Support Center: Diethylenetriamine (DETA) Synthesis from Ethylenediamine (EDA)

Welcome to the technical support center for the synthesis of Diethylenetriamine (B155796) (DETA) from Ethylenediamine (B42938) (EDA). This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and optimize experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing Diethylenetriamine (DETA) from Ethylenediamine (EDA)?

A1: The main industrial and laboratory methods include:

• Direct Catalytic Condensation of EDA: This process involves the self-condensation of EDA over a heterogeneous catalyst, typically containing transition metals like nickel, cobalt, or copper, often on a support such as alumina.[1] The reaction produces DETA and ammonia (B1221849).

• Reaction of EDA with Monoethanolamine (MEA): Co-reacting EDA with MEA over a suitable catalyst is another common approach. This method can offer better selectivity towards linear amines.

• Reaction of 1,2-Dichloroethane (B1671644) with EDA and Ammonia: This method involves the reaction of 1,2-dichloroethane with an aqueous solution of ammonia and EDA under elevated temperature and pressure.[2] The molar ratios of the reactants are crucial for optimizing DETA yield.[2]

• Two-Step Process with Urea (B33335): A selective process involves first reacting EDA, MEA, and urea to form intermediate urea derivatives, which are then hydrolyzed to yield DETA and regenerate EDA.[3]

Q2: What are the common side products in DETA synthesis from EDA, and how can their formation be minimized?

A2: The most common side products are piperazine (B1678402) (PIP), triethylenetetramine (B94423) (TETA), and other higher linear or cyclic polyethylene (B3416737) polyamines.[4][5]

• Piperazine (PIP): This cyclic byproduct is a significant impurity. Its formation is often favored at higher temperatures. Careful control of reaction temperature and catalyst selection can minimize PIP formation.[1]

• Higher Polyamines (TETA, TEPA, etc.): The formation of these linear and branched higher amines can be controlled by adjusting the molar ratio of the reactants and the reaction time. A higher EDA concentration relative to other reactants can favor the formation of lower polyamines like DETA.

Q3: How can I improve the yield and selectivity of my DETA synthesis?

A3: Optimizing the following parameters is key to improving yield and selectivity:

• Catalyst Selection: The choice of catalyst and support is critical. Nickel, cobalt, and copper-based catalysts are commonly used.[4][5] The catalyst's composition, including promoters, can significantly influence the product distribution.[4]

• Reaction Temperature: Temperature control is crucial. For instance, in the catalytic condensation of EDA, a temperature range of 110-130°C is often optimal for maximizing DETA formation while minimizing side reactions.[1]

• Pressure: Operating under pressure, typically with hydrogen or an inert gas, can influence reaction rates and selectivity.

• Molar Ratios of Reactants: Adjusting the initial concentrations of EDA and any co-reactants (like MEA or ammonia) is a primary way to control the product distribution.[2]

• Reaction Time: The duration of the reaction will affect the conversion of starting materials and the formation of higher polyamines. Monitoring the reaction progress is essential to stop it at the optimal point.

Q4: How should I purify the final DETA product?

A4: The primary method for purifying DETA from the reaction mixture is fractional distillation under reduced pressure (vacuum distillation).[4] This technique separates the different ethyleneamines based on their boiling points. Careful control of the distillation column's temperature and pressure is necessary to achieve high purity.

Troubleshooting Guide

Issue	Possible Causes	Recommended Solutions
Low DETA Yield	- Inefficient catalyst activity or deactivation.- Suboptimal reaction temperature or pressure.- Incorrect molar ratio of reactants.- Insufficient reaction time.	- Ensure the catalyst is properly activated and handled. Consider catalyst regeneration or replacement.- Optimize temperature and pressure based on literature or preliminary experiments (see Table 1 for examples).- Adjust the molar ratios of EDA and other reactants.[2]- Monitor the reaction over time to determine the optimal duration.
High Piperazine (PIP) Content	- High reaction temperature.- Inappropriate catalyst.- Prolonged reaction time.	- Lower the reaction temperature. A range of 110-130°C is often recommended for catalytic condensation.[1]- Select a catalyst known for high selectivity towards linear amines.- Reduce the reaction time.
Formation of Higher Polyamines (TETA, TEPA)	- High conversion of EDA.- Incorrect reactant ratios.	- Reduce the reaction time or lower the temperature to limit the extent of reaction.- Increase the molar ratio of EDA to other reactants.
Catalyst Deactivation	- Coking or fouling of the catalyst surface.- Sintering of metal particles at high temperatures.- Poisoning by impurities in the feed.	- Regenerate the catalyst through methods like calcination to burn off carbon deposits.- Operate at the lower end of the effective temperature range.- Ensure the purity of the starting materials.
Difficulties in Product Purification	- Close boiling points of DETA and byproducts.- Formation of azeotropes.	- Use a high-efficiency fractional distillation column.- Optimize the vacuum level and temperature gradient during distillation.

Data Presentation

Table 1: Influence of Reaction Parameters on Product Distribution in DETA Synthesis

Reactants	Catalyst	Temperature (°C)	Pressure	Key Finding	Reference
Ethylenediamine (EDA)	Copper-Nickel	130	20 bar H₂	78% DETA, 15% TETA, 3% Piperazine	[1]
EDA, Monoethanolamine (MEA), Urea	None (Two-step process)	285 (Step 1), 200 (Step 2)	N/A	81.3% selectivity to DETA	[3]
1,2-Dichloroethane, EDA, Ammonia	None	150-160	0.5-1 MPa	Optimal temperature for DETA production	[2]
Monoethanolamine (MEA), Ammonia	Raney Nickel	150	6000 kPa	Maximized EDA yield, minimized DETA	[6]
Ethylene Glycol (EG), Ammonia	Cu/Ni/Ti/Zr/Sn/Co/Mn/ZSM-5	250	14 MPa	87% EDA selectivity, DETA is a byproduct	[4]

Experimental Protocols

Protocol 1: Catalytic Condensation of Ethylenediamine

This protocol is a generalized procedure based on common practices in the literature.[1]

• Catalyst Activation: The chosen catalyst (e.g., a commercial nickel or cobalt catalyst) is activated according to the manufacturer's instructions. This typically involves reduction under a hydrogen flow at an elevated temperature.

• Reactor Setup: A high-pressure reactor (autoclave) equipped with a stirrer, temperature and pressure controls, and an inlet/outlet for gases is used.

• Charging the Reactor: The activated catalyst is transferred to the reactor under an inert atmosphere (e.g., nitrogen or argon). Ethylenediamine is then added.

• Reaction Conditions: The reactor is sealed and purged with an inert gas, followed by pressurization with hydrogen to the desired pressure (e.g., 20 bar). The reactor is heated to the target temperature (e.g., 130°C) with constant stirring.

• Reaction Monitoring: The reaction progress can be monitored by taking small samples periodically (if the reactor setup allows) and analyzing them by gas chromatography (GC) or high-performance liquid chromatography (HPLC).[7][8]

• Reaction Work-up: After the desired reaction time, the reactor is cooled to room temperature, and the pressure is carefully released. The catalyst is removed by filtration.

• Purification: The crude product mixture is purified by vacuum fractional distillation to separate DETA from unreacted EDA and byproducts like piperazine and TETA.

Protocol 2: Synthesis from 1,2-Dichloroethane, Ethylenediamine, and Ammonia

This protocol is based on the method described in patent literature.[2]

• Reactor Setup: A pressure reactor is used.

• Charging the Reactor: 1,2-dichloroethane, ethylenediamine, and a 20-30% aqueous ammonia solution are charged into the reactor. The molar ratio is a critical parameter to control, for example, a molar ratio of dichloroethane:ethylenediamine:ammonia of 1.0:0.5:1.5.[2]

• Reaction Conditions: The reactor is heated to 150-160°C, and the pressure is maintained at 0.5-1 MPa.[2] The reaction is allowed to proceed for several hours.

• Work-up and Purification: After cooling and depressurizing, the reaction mixture is processed to remove ammonia and salts. The resulting mixture of amines is then subjected to fractional distillation under reduced pressure to isolate DETA.

Visualizations

Caption: Main and side reaction pathways in the catalytic synthesis of DETA from EDA.

References

• 1. DE2439275B2 - Process for the preparation of diethylenetriamine and triethylenetetramine from ethylenediamine - Google Patents [patents.google.com]
• 2. RU2186761C1 - Method of synthesis of diethylenetriamine - Google Patents [patents.google.com]
• 3. US4387249A - Process for the manufacture of diethylenetriamine - Google Patents [patents.google.com]
• 4. Green Catalytic Synthesis of Ethylenediamine from Ethylene Glycol and Monoethanolamine: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. repository.ubaya.ac.id [repository.ubaya.ac.id]
• 7. Analytical Method [keikaventures.com]
• 8. osha.gov [osha.gov]

Technical Support Center: Troubleshooting Gel Formation in Reactions with Diethylenetriamine (DETA)

Welcome to the technical support center for handling reactions involving Diethylenetriamine (DETA). This guide is designed for researchers, scientists, and drug development professionals who may encounter unwanted gel formation during their experiments. The following information provides troubleshooting advice and preventative strategies in a direct question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: Why is my reaction with Diethylenetriamine (DETA) forming a gel?

Gel formation in reactions involving DETA is a common issue primarily due to its molecular structure and high reactivity. DETA is a triamine, possessing two primary and one secondary amine groups.[1] This trifunctional nature allows a single DETA molecule to react at three different points, leading to a high degree of cross-linking. When extensive cross-linking occurs, a three-dimensional polymer network forms, which entraps the solvent and results in a gelatinous substance.

This is the intended behavior when DETA is used as a curing agent for epoxy resins, where it creates a strong, rigid thermoset plastic.[2][3][4] However, in other synthetic pathways where specific, non-cross-linked products are desired, this tendency can lead to unwanted gel formation and low yields. For instance, reactions with other multifunctional molecules like aldehydes can inadvertently lead to polymerization instead of the desired cyclization.[5]

Q2: How do reaction parameters like temperature and concentration influence gel formation?

Temperature and concentration are critical factors that directly impact the kinetics of gelation.

• Temperature : Generally, increasing the reaction temperature accelerates the reaction rate.[6] For cross-linking reactions, this often leads to a shorter gelation time. However, the relationship can be complex; in some polymer systems, very high temperatures can inhibit gel formation.[6] For polyurethane synthesis, elevated temperatures significantly increase the risk of unwanted side reactions and gel formation.[7]

• Concentration : Higher concentrations of DETA and other reactants increase the probability of intermolecular reactions, which promotes the growth of a polymer network and leads to gelation.[8] Keeping reactant concentrations low is a key strategy to favor intramolecular reactions or controlled, linear polymer growth over random cross-linking.

Q3: Can the choice of solvent help prevent or control gelation?

Yes, the solvent system plays a crucial role in controlling gel formation.

• Viscosity : Using a more viscous solvent medium, such as a water/glycerol (B35011) mixture, can slow down the diffusion and mobility of the reacting molecules.[9] This reduction in molecular motion can delay the onset of gelation, providing better control over the reaction.[9][10]

• Anhydrous Conditions : In reactions sensitive to water, using anhydrous solvents is critical. Water can participate in unwanted side reactions that may initiate or contribute to polymerization.[5]

• Solubility : Ensure that all reactants and the desired product are soluble in the chosen solvent. Poor solubility can lead to precipitation or the formation of localized high-concentration pockets, which can accelerate gelation.

Q4: I'm observing a viscous gel during the product recrystallization step. What should I do?

This is a common issue when the product has a tendency to polymerize or trap solvent. If you encounter a gel or viscous resin instead of crystals during recrystallization, consider the following steps:

• Increase Solvent Volume : Try to dissolve the gelled material in a significantly larger volume of the hot recrystallization solvent.[5] This can help break up the polymer network and fully solvate the molecules.

• Solvent/Anti-Solvent System : If a single solvent doesn't work, use a solvent/anti-solvent system. Dissolve the product completely in a good solvent, and then slowly add an "anti-solvent" (in which the product is insoluble) dropwise until the solution just becomes cloudy. Allowing this cloudy solution to stand and cool slowly can promote the formation of crystals over a gel.[5]

Q5: What are the most effective general strategies to prevent gel formation from the beginning of the experiment?

To proactively avoid gel formation, a combination of strategies should be implemented:

• Slow, Controlled Addition : Add one reactant (often the more reactive one, or DETA itself) to the other very slowly, using a syringe pump for dropwise addition. This maintains a low instantaneous concentration of the added reactant, minimizing the chance of uncontrolled polymerization.[5]

• Lower Reactant Concentration : Work in dilute conditions. Lowering the overall concentration of all reactants will reduce the rate of intermolecular reactions that lead to cross-linking.

• Optimize Temperature : Carefully control the reaction temperature. Often, running the reaction at a lower temperature can slow down the cross-linking process sufficiently to allow the desired reaction to proceed cleanly.[11]

• Use Additives : In some systems, additives can disrupt the forces that lead to gelation. For example, reagents like urea (B33335) or formamide (B127407) can disrupt hydrogen bonding, which can be a factor in the gelation of some polymers.[11]

Troubleshooting Summary: Key Parameters and Actions

The following table summarizes the influence of key experimental parameters on gel formation and suggests actions to mitigate the issue.

Parameter	Effect on Gel Formation	Recommended Action to Prevent Gelling
Temperature	Higher temperatures generally accelerate reaction rates, often leading to faster gelation.[6]	Conduct the reaction at a lower temperature to slow down cross-linking kinetics.
Reactant Concentration	High concentrations increase the probability of intermolecular reactions and cross-linking.[8]	Use more dilute solutions to favor the desired reaction pathway.
Rate of Addition	Rapid mixing of reactants can create localized high concentrations, initiating polymerization.	Employ slow, dropwise addition of one reactant to the other, preferably using a syringe pump.[5]
Solvent Choice	Low-viscosity solvents allow for high molecular mobility. Protic solvents like water can cause unwanted side reactions.[5][9]	Use a more viscous solvent (e.g., glycerol/water mixtures) to reduce molecular mobility.[9] Use anhydrous solvents when necessary.[5]
Stoichiometry	An excess of a multifunctional cross-linker like DETA can rapidly lead to an insoluble network.	Carefully control the molar ratios of reactants. A stoichiometric balance or a slight excess of the non-cross-linking reactant may be necessary.
Stirring/Agitation	Inefficient stirring can lead to poor heat distribution and localized "hot spots" or high-concentration areas.	Ensure vigorous and efficient stirring throughout the reaction.

General Experimental Protocol for Minimizing Gel Formation

This protocol outlines a set of best practices for conducting reactions with DETA where the goal is to avoid gelation.

1. Reagent and Solvent Preparation

• Purity : Use reagents of the highest possible purity. Impurities can sometimes catalyze side reactions.

• Solvent : If the reaction is sensitive to water, use an appropriate anhydrous solvent. Consider using viscous solvents like glycerol or polyethylene (B3416737) glycol (PEG) mixtures to slow down reaction kinetics if compatible with your system.[9]

2. Reaction Setup

• Inert Atmosphere : If your reactants or intermediates are sensitive to air or moisture, set up the reaction under an inert atmosphere (e.g., Nitrogen or Argon).

• Efficient Stirring : Use an overhead stirrer for viscous solutions or a properly sized magnetic stir bar to ensure the reaction mixture is homogeneous at all times.

• Controlled Addition : Equip the reaction vessel with a dropping funnel or a syringe pump to allow for the slow and controlled addition of DETA or the other primary reactant.

3. Running the Reaction

• Dilution : Dissolve the reactants in a sufficient volume of solvent to maintain dilute conditions.

• Temperature Control : Use an ice bath, water bath, or cryostat to maintain a constant and often reduced temperature. Start at a low temperature (e.g., 0-5 °C) and only warm up if the reaction fails to proceed.

• Slow Addition : Add the DETA solution dropwise to the stirred solution of the other reactant over a prolonged period (e.g., several hours).

• Monitoring : Monitor the reaction's progress using an appropriate analytical technique (e.g., TLC, LC-MS, or in-situ IR). Check for the disappearance of starting materials and the formation of the desired product, while also looking for signs of viscosity increase.

4. Work-up and Purification

• Quenching : Once the reaction is complete, quench it appropriately to stop any further reaction. This might involve adding a monofunctional reagent to cap any reactive sites or quickly changing the pH.

• Purification : If the crude product is a viscous oil or solid, avoid purification methods like recrystallization from highly concentrated solutions initially. Column chromatography or precipitation by adding the crude mixture to a large volume of an anti-solvent may be more effective.

Visual Troubleshooting Guide

The following diagram illustrates a logical workflow for troubleshooting unexpected gel formation in your experiment.

Caption: A workflow diagram for diagnosing and solving gel formation.

References

• 1. repository-empedu-rd.ekt.gr [repository-empedu-rd.ekt.gr]
• 2. Diethylenetriamine: Chemical Hero in Polymers And More - News [gpcchem.com]
• 3. nbinno.com [nbinno.com]
• 4. alphachem.biz [alphachem.biz]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. scielo.br [scielo.br]
• 10. scienceopen.com [scienceopen.com]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Diethylenetriamine (DETA) for Epoxy Curing

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with diethylenetriamine (B155796) (DETA) as a curing agent for epoxy resins.

Frequently Asked Questions (FAQs)

Q1: How do I calculate the correct amount of Diethylenetriamine (DETA) for my epoxy resin?

A1: The optimal amount of DETA is typically calculated based on the stoichiometric ratio of amine hydrogen to epoxy groups.[1][2] The goal is to have one active hydrogen atom from the amine for every epoxy group in the resin. The calculation requires the Amine Hydrogen Equivalent Weight (AHEW) of DETA and the Epoxide Equivalent Weight (EEW) of your specific epoxy resin.

The formula to calculate the parts per hundred resin (phr) of the amine hardener is:

phr = (AHEW / EEW) * 100

For DETA, with the chemical formula HN(CH₂CH₂NH₂)₂, the molecular weight is 103.17 g/mol . It has 5 active hydrogens (two on each primary amine group and one on the secondary amine group). Therefore, its AHEW is 103.17 / 5 = 20.6 g/eq.[1] For a standard Diglycidyl ether of bisphenol A (DGEBA) epoxy resin with an EEW of approximately 190 g/eq, the calculation would be:

phr = (20.6 / 190) * 100 ≈ 10.8 phr

This means you would use about 10.8 parts of DETA by weight for every 100 parts of epoxy resin.[1] Always check the technical datasheet for the exact EEW of your epoxy resin, as it can vary.[1]

Q2: What are the consequences of using too much or too little DETA?

A2: Deviating from the recommended stoichiometric ratio can significantly impact the final properties of the cured epoxy.[3]

• Too much DETA (Amine-rich): An excess of the curing agent can lead to a more flexible and less chemically resistant material.[3] It may also result in a lower glass transition temperature (Tg) and reduced mechanical strength.

• Too little DETA (Epoxy-rich): An insufficient amount of hardener can result in an incomplete cure, leading to a brittle and weak final product.[3] Unreacted epoxy groups can also hydrolyze, which increases moisture absorption.[4]

While a 1:1 stoichiometric ratio is a general rule for maximum stability, some applications may benefit from being slightly off-stoichiometry to enhance specific properties at the expense of others.[2]

Q3: What is a typical curing schedule when using DETA?

A3: DETA is an aliphatic amine that can cure epoxy resins at room temperature.[5][6] A typical room temperature cure schedule might be four days at 25°C. For a faster cure, an elevated temperature can be used, for example, one hour at 100°C. However, because the reaction is highly exothermic, using DETA is often restricted to small castings or thin films to avoid excessive heat buildup, which can cause defects.[7]

Q4: How does DETA concentration affect the final properties of the cured epoxy?

A4: The concentration of DETA directly influences the cross-linking density of the polymer network, which in turn determines the material's mechanical and thermal properties.[3][8]

• Mechanical Properties: At or near the stoichiometric ratio, properties like tensile strength and hardness are generally maximized.[9] Significant deviations can lead to brittleness or excessive flexibility.[10]

• Thermal Properties: The glass transition temperature (Tg) is a key indicator of the degree of cure and thermal stability. The highest Tg is typically achieved at the optimal stoichiometric concentration.[4][8] Cured epoxies with DETA can exhibit good temperature resistance, maintaining their properties up to 150°C.[3]

Q5: What is "pot life" and how does it relate to DETA?

A5: Pot life is the period during which the mixed epoxy resin and curing agent remain liquid and workable.[2][5] DETA is known for its high reactivity, which results in a fast cure but a very short pot life, often just a few minutes for a small mass.[3][11] This rapid reaction generates a significant amount of heat (exotherm).[5][7]

Troubleshooting Guide

Problem: Slow or Incomplete Cure

Possible Cause	Troubleshooting Action
Incorrect Mixing Ratio	The stoichiometry of the epoxy to DETA is critical. An incorrect ratio can result in unreacted components, leading to a tacky or uncured state.[12][13] Solution: Recalculate the required amounts based on the EEW of your resin and the AHEW of DETA. Measure components accurately by weight.[14]
Inadequate Mixing	If the resin and hardener are not mixed thoroughly, the chemical reaction will be incomplete.[12] Solution: Mix the components vigorously, scraping the sides and bottom of the container to ensure a homogeneous mixture.[14][15]
Low Curing Temperature	The curing of epoxy systems is temperature-dependent. If the ambient temperature is too low (e.g., below 70°F/21°C), the reaction rate will be significantly reduced.[12][16][17] Solution: Move the curing setup to a warmer environment or use a controlled oven to increase the temperature to the recommended level (e.g., 25°C for room temperature cure or higher for accelerated cure).[11][13]
Moisture Contamination	Moisture can interfere with the curing process.[15] Solution: Ensure all components, mixing containers, and substrates are completely dry before use. Work in an environment with controlled humidity if possible.[16]

Problem: The Cured Epoxy is Brittle

Possible Cause	Troubleshooting Action
Insufficient DETA	An epoxy-rich formulation often results in a brittle material due to an incomplete cross-linking network.[3] Solution: Verify your stoichiometric calculations and ensure the correct amount of DETA is being added.
Excessive Curing Temperature	Curing too quickly at a very high temperature can build up internal stresses, leading to brittleness.[18] Solution: Lower the curing temperature or implement a step-cure process (e.g., an initial cure at a lower temperature followed by a post-cure at a higher temperature) to manage the exotherm and reduce stress.[17]

Problem: The Cured Surface is Tacky or Has Soft Spots

Possible Cause	Troubleshooting Action
Inaccurate Measurement or Mixing	This is the most common cause.[15][16] Localized soft spots often occur when unmixed material from the sides of the mixing container is scraped out during the pour.[13] Solution: Double-check all measurements for accuracy. Mix thoroughly and avoid scraping the very last bits of the mixture from the container onto your part.
Expired or Contaminated Materials	Old or contaminated resin or hardener may have reduced reactivity.[15][16] Solution: Use fresh, unexpired materials and store them in sealed containers to prevent contamination.
Amine Blushing	This can occur when curing in a humid environment. Atmospheric moisture can react with the amine hardener on the surface, forming a greasy or waxy layer. Solution: Reduce the humidity in the curing environment. A post-cure at an elevated temperature can sometimes resolve minor blushing.

Problem: Air Bubbles in the Cured Epoxy

Possible Cause	Troubleshooting Action
Air Introduced During Mixing	Vigorous mixing can incorporate air into the viscous liquid.[15][16] Solution: Mix slowly and deliberately. After mixing, let the mixture sit for a few minutes to allow bubbles to rise. A vacuum chamber can be used to degas the mixture before pouring.
Porous Substrate	Porous materials like wood can release trapped air as the epoxy seeps in, creating bubbles.[15] Solution: Apply a thin seal coat of epoxy to the substrate first. Allow it to partially cure to seal the pores before applying the main coat.
High Exotherm	A rapid increase in temperature during curing can lower the viscosity and cause dissolved air to come out of solution, forming bubbles.[7] Solution: Reduce the curing temperature or the mass of the epoxy being cured at one time to better control the exothermic reaction.

Data and Properties

Table 1: Effect of DETA Concentration on Mechanical Properties of DGEBA Epoxy

DETA Concentration (phr)	Stoichiometric Ratio (Amine:Epoxy)	Tensile Strength	Hardness	General Observation
< 10	Epoxy-Rich	Lower	Lower	Brittle, incomplete cure[3]
10 - 12	Near Stoichiometric	Optimal	Optimal	Balanced, high-performance properties[1]
> 12	Amine-Rich	Lower	Lower	More flexible, lower chemical resistance[3]
Note: Specific values depend heavily on the exact epoxy resin, cure schedule, and testing methodology. These trends are generally observed.

Table 2: Typical Cure Schedules for DGEBA/DETA Systems

Cure Type	Temperature	Time	Outcome
Room Temperature	25°C (77°F)	4 days	Full cure with good properties, suitable for small masses
Accelerated	100°C (212°F)	1 hour	Rapid cure, achieves high cross-link density quickly
Step-Cure	40°C then 80°C	1 hr then 3 hrs	Can reduce internal stress while achieving full cure properties[17]

Experimental Protocols

Protocol: Determination of Optimal DETA Concentration via Differential Scanning Calorimetry (DSC)

This protocol outlines a method to experimentally determine the optimal epoxy-to-hardener ratio by identifying the concentration that produces the maximum heat of reaction (enthalpy).

• Materials & Equipment:

  • Diglycidyl ether of bisphenol A (DGEBA) based epoxy resin.

  • Diethylenetriamine (DETA).

  • Analytical balance (accurate to 0.1 mg).

  • Mixing cups and spatulas.

  • Differential Scanning Calorimeter (DSC) with hermetic aluminum pans.

• Procedure:

  • Formulation Preparation: Prepare a series of small epoxy/DETA mixtures with varying concentrations. For an epoxy with an EEW of 190, you might prepare samples at 8, 9, 10, 11, 12, 13, and 14 phr.

  • Accurately weigh the epoxy resin into a mixing cup.

  • Using the balance, add the calculated amount of DETA to the resin.

  • Mix each formulation thoroughly for 3-5 minutes, ensuring a homogeneous mixture.

  • DSC Sample Preparation: Immediately after mixing, weigh 5-10 mg of the reactive mixture into a DSC pan and hermetically seal it. Prepare a reference pan (empty, sealed).

  • DSC Analysis:

    • Place the sample and reference pans into the DSC cell.

    • Heat the sample at a constant rate (e.g., 10°C/min) from room temperature to approximately 250°C.[7] This will measure the total heat evolved during the cure.

  • Data Analysis:

    • Integrate the area under the exothermic peak for each sample to determine the total enthalpy of cure (ΔH).

    • Plot the total enthalpy (ΔH in J/g) as a function of the DETA concentration (phr).

    • The concentration that corresponds to the maximum enthalpy value is the optimal stoichiometric ratio for your system, as it represents the most complete chemical reaction.

Diagrams and Workflows

Caption: Troubleshooting workflow for common epoxy curing problems.

Caption: Workflow for determining optimal DETA concentration.

Caption: Simplified chemical reaction pathway for epoxy curing with DETA.

References

• 1. researchgate.net [researchgate.net]
• 2. pcimag.com [pcimag.com]
• 3. hanepoxy.net [hanepoxy.net]
• 4. orbit.dtu.dk [orbit.dtu.dk]
• 5. threebond.co.jp [threebond.co.jp]
• 6. specialchem.com [specialchem.com]
• 7. e3s-conferences.org [e3s-conferences.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. hanepoxy.net [hanepoxy.net]
• 11. miller-stephenson.com [miller-stephenson.com]
• 12. chillepoxy.com [chillepoxy.com]
• 13. epoxio.cz [epoxio.cz]
• 14. benchchem.com [benchchem.com]
• 15. bestbartopepoxy.com [bestbartopepoxy.com]
• 16. resiners.com [resiners.com]
• 17. epotek.com [epotek.com]
• 18. doityourself.com [doityourself.com]

Technical Support Center: Diethylenetriamine (DETA) in Organic Synthesis

Welcome to the technical support center for Diethylenetriamine (DETA). This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common side reactions and challenges encountered during organic synthesis with DETA.

Troubleshooting Guides & FAQs

Acylation Reactions (e.g., Polyamide Synthesis)

Question: I am getting a mixture of products in my acylation reaction with DETA, leading to low yields of my desired mono-acylated product. What is causing this and how can I improve selectivity?

Answer:

The primary challenge in acylating Diethylenetriamine (DETA) is its trifunctional nature, containing two primary amines and one secondary amine. This often leads to multiple acylations, resulting in a mixture of mono-, di-, and tri-acylated products, as well as cross-linked polymers.

Common Side Reactions:

• Multiple Acylations: The high reactivity of all three amine groups can lead to the addition of more than one acyl group to a single DETA molecule.

• Polymerization: When using di- or poly-functional acylating agents (like dicarboxylic acids), extensive cross-linking can occur, leading to insoluble polyamide networks instead of a discrete product.[1][2]

• Intramolecular Cyclization: Under certain conditions, the acylated intermediate can undergo intramolecular cyclization to form piperazine (B1678402) derivatives.

Troubleshooting Strategies:

• Control Stoichiometry: The molar ratio of DETA to the acylating agent is critical. To favor mono-acylation, a significant excess of DETA should be used. This statistically favors the reaction of the acylating agent with a fresh DETA molecule rather than a second reaction on an already acylated one.

• Slow Addition: Adding the acylating agent slowly to the reaction mixture containing excess DETA can help maintain a low concentration of the acylating agent, further promoting mono-substitution.

• Low Temperatures: Running the reaction at lower temperatures can help control the reaction rate and improve selectivity by reducing the likelihood of multiple acylations.

• Use of Protecting Groups: For maximum control, a protecting group strategy can be employed to selectively block two of the three amine functionalities, allowing for specific acylation of the remaining free amine.

Experimental Protocol: Selective Mono-Acylation of a Symmetric Diamine (General Protocol adaptable for DETA)

This protocol, adapted for a generic symmetrical diamine, can be optimized for DETA.

• Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the symmetrical diamine (e.g., piperazine, 1 equivalent) in a suitable solvent system like ethanol/water.

• Catalyst Addition: Add imidazole (B134444) (0.1 equivalents) to the solution. Imidazole acts as a catalyst and a leaving group.[3]

• Acylating Agent Addition: Slowly add the acylating agent (e.g., an acid chloride or anhydride, 0.8-0.9 equivalents) to the reaction mixture at room temperature while stirring.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or LC-MS to determine the optimal reaction time and prevent the formation of di-acylated byproduct.

• Work-up: Once the reaction is complete, the product can be isolated by extraction and purified using column chromatography.

Quantitative Data: Effect of Molar Ratio on Polyamide Synthesis

While specific data for a wide range of acylating agents with DETA is dispersed in literature, the general trend in polyamide synthesis shows that moving away from a 1:1 molar ratio of dicarboxylic acid to diamine can control the molecular weight and reduce gelation.[1] For instance, in the synthesis of polyamide-polyamine from hexanedioic acid and polyethylenepolyamine (which includes DETA), a 1:1 molar ratio is often used for polymerization, but slight excesses of the amine are used to ensure amine-terminated chains and prevent excessive cross-linking.[2]

Dicarboxylic Acid:DETA Molar Ratio	Expected Predominant Product(s)	Potential Side Products
1:1	High molecular weight polyamide	Cross-linked, insoluble polymer (gel)
1:>1 (Excess DETA)	Lower molecular weight, amine-terminated polyamide	Reduced amount of cross-linked polymer
>1:1 (Excess Acid)	Lower molecular weight, acid-terminated polyamide	Increased risk of cross-linking and gelation

Alkylation Reactions

Question: My N-alkylation reaction with DETA is producing a complex mixture of over-alkylated products. How can I achieve selective mono-alkylation?

Answer:

Similar to acylation, the multiple amine groups in DETA are all nucleophilic and can react with alkylating agents. This often results in a mixture of mono-, di-, tri-, and even quaternary ammonium (B1175870) salts, making product purification difficult.

Common Side Reactions:

• Over-alkylation: The secondary amine formed after the initial alkylation of a primary amine is often more nucleophilic than the starting primary amine, leading to rapid subsequent alkylation.

• Formation of Quaternary Ammonium Salts: The tertiary amine products can be further alkylated to form quaternary ammonium salts.

• Intramolecular Cyclization: Reaction with dihaloalkanes can lead to the formation of piperazine and other cyclic derivatives.[4][5]

Troubleshooting Strategies:

• Use a Large Excess of DETA: Employing a significant excess of DETA relative to the alkylating agent increases the probability that the alkylating agent will react with an unreacted DETA molecule.

• Choice of Alkylating Agent: The reactivity of the alkylating agent can influence selectivity. Less reactive agents (e.g., alkyl chlorides vs. iodides) may offer better control.

• Protecting Group Strategy: For precise control and selective alkylation at a specific nitrogen, protecting the other amine groups is the most effective strategy.

Experimental Protocol: Selective Mono-N-Alkylation using a Protecting Group Strategy (General)

This protocol outlines a general strategy for the selective mono-alkylation of a diamine using a Boc protecting group, which can be adapted for DETA.[6][7]

• Mono-Boc Protection:

  • Dissolve DETA in a suitable solvent (e.g., methanol).

  • Cool the solution to 0°C.

  • Slowly add one equivalent of di-tert-butyl dicarbonate (B1257347) ((Boc)₂O).

  • Allow the reaction to warm to room temperature and stir until mono-protection is complete (monitor by TLC or LC-MS).

  • Isolate the mono-Boc-protected DETA.

• Alkylation:

  • Dissolve the mono-Boc-DETA in a suitable aprotic solvent (e.g., DMF or acetonitrile).

  • Add a non-nucleophilic base (e.g., diisopropylethylamine, DIPEA).

  • Add the alkylating agent and stir at room temperature or with gentle heating until the reaction is complete.

• Deprotection:

  • Remove the Boc protecting group under acidic conditions (e.g., trifluoroacetic acid in dichloromethane (B109758) or HCl in dioxane).

  • Isolate the desired mono-alkylated DETA product.

Reactions with Carbonyl Compounds (Schiff Base Formation)

Question: I am trying to form a Schiff base with DETA and a ketone/aldehyde, but I'm getting low yields and multiple byproducts. What's going wrong?

Answer:

The reaction of DETA with carbonyl compounds can lead to the formation of Schiff bases (imines). However, several side reactions can occur, reducing the yield of the desired product.

Common Side Reactions:

• Multiple Condensations: Both primary amines of DETA can react with the carbonyl compound, leading to bis-imine formation.

• Cyclization to Imidazolidines/Piperazines: The initial Schiff base can undergo intramolecular cyclization, especially with the secondary amine, to form five or six-membered heterocyclic rings.

• Aminal Formation: The secondary amine can also react with the carbonyl compound to form an aminal.

• Michael Addition: If the carbonyl compound is an α,β-unsaturated ketone or aldehyde, Michael addition of the amine to the double bond can compete with or precede Schiff base formation.

Troubleshooting Strategies:

• Control pH: The formation of Schiff bases is pH-dependent. The reaction is typically fastest at a mildly acidic pH (around 4-5).[8] At low pH, the amine becomes protonated and non-nucleophilic, while at high pH, the removal of water becomes inefficient.

• Removal of Water: The formation of a Schiff base is a reversible reaction that produces water. Removing water as it is formed (e.g., using a Dean-Stark apparatus or molecular sieves) will drive the equilibrium towards the product.

• Stoichiometry: To favor the formation of a mono-Schiff base, use an excess of DETA.

Logical Workflow for Schiff Base Synthesis

Caption: Workflow for optimizing Schiff base synthesis with DETA.

Epoxy Curing

Question: My epoxy resin cured with DETA is soft and tacky in some areas. What is causing this uneven curing?

Answer:

Incomplete or improper curing of epoxy resins with DETA is a common issue and can usually be attributed to a few key factors.

Common Problems and Solutions:

• Incorrect Mix Ratio: The stoichiometry between the epoxy resin and the amine hardener is crucial for complete cross-linking. An incorrect ratio will result in unreacted epoxy or amine groups, leading to a soft or tacky surface.[9]

  • Solution: Carefully weigh the epoxy resin and DETA according to the manufacturer's recommended mix ratio. Do not estimate by volume.

• Inadequate Mixing: If the resin and hardener are not thoroughly mixed, you will have areas with an incorrect ratio, resulting in localized soft spots.

  • Solution: Use the "two-cup" mixing method. Mix the components in one cup for a couple of minutes, scraping the sides and bottom. Then, transfer the mixture to a second, clean cup and mix again to ensure homogeneity.[10]

• Low Curing Temperature: The curing of epoxy is an exothermic reaction that is temperature-dependent. If the ambient temperature is too low, the reaction will proceed very slowly or may not go to completion.

  • Solution: Ensure the work area and the components are at a suitable temperature, typically above 20°C (68°F), as recommended by the manufacturer. Applying moderate heat can accelerate the cure.[11]

• Moisture Contamination: Moisture from the air or on the substrate can interfere with the curing reaction and cause a cloudy or tacky finish.

  • Solution: Work in a low-humidity environment and ensure all surfaces and equipment are dry.

Troubleshooting Flowchart for Epoxy Curing

Caption: Troubleshooting flowchart for common epoxy curing issues with DETA.

FAQs

Q1: Can DETA undergo intramolecular cyclization?

A1: Yes, DETA can undergo intramolecular cyclization, particularly under thermal stress or in the presence of certain catalysts, to form piperazine derivatives.[4] This is a potential side reaction to be aware of in high-temperature applications.

Q2: How can I purify my desired product from excess DETA and its side products?

A2: Purification can be challenging due to the similar polarities of DETA and its amino-containing byproducts.

• Distillation: If the desired product has a significantly different boiling point from DETA and its byproducts, distillation under reduced pressure can be effective.

• Column Chromatography: For smaller scale reactions, column chromatography on silica (B1680970) gel or alumina (B75360) can be used. A gradient elution system, starting with a non-polar solvent and gradually increasing the polarity, can help separate the components.

• Acid-Base Extraction: The basic nature of the amine groups can be exploited. The product mixture can be dissolved in an organic solvent and washed with a dilute acid solution to protonate the amines and extract them into the aqueous phase. The pH of the aqueous phase can then be carefully adjusted to selectively precipitate the desired product.

Q3: Are there any safety concerns I should be aware of when working with DETA?

A3: Yes, DETA is a corrosive and sensitizing substance. It can cause severe skin burns and eye damage.[12] Inhalation of vapors may cause respiratory irritation and asthma-like symptoms. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. Consult the Safety Data Sheet (SDS) for detailed safety information.

References

• 1. Preparation and Optimum Conditions of Polyamide Polyamine Compounds by Polycondensation | Scientific.Net [scientific.net]
• 2. researchgate.net [researchgate.net]
• 3. Imidazole-catalyzed monoacylation of symmetrical diamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. wjpsonline.com [wjpsonline.com]
• 9. resiners.com [resiners.com]
• 10. Successful Epoxy Casting? Avoid These 10 Mistakes! - Polyestershoppen.com [polyestershoppen.com]
• 11. crosslinktech.com [crosslinktech.com]
• 12. hwmaint.oem.bmj.com [hwmaint.oem.bmj.com]

Technical Support Center: Purification of Diethylenetriamine (DETA) Reaction Products

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges during the purification of Diethylenetriamine (DETA) and its reaction products.

Troubleshooting Guides and FAQs

This section addresses common issues encountered during the purification of Diethylenetriamine reaction products.

1. Separation and Purity Issues

Q1: I am having difficulty separating DETA from other ethyleneamines like Ethylenediamine (EDA) and Triethylenetetramine (TETA) in my reaction mixture. What is the recommended approach?

A1: The primary challenge in purifying DETA is the presence of other linear and cyclic ethyleneamines, which often have close boiling points. Fractional distillation is the most common method for separation. For mixtures with very close boiling points, vacuum or azeotropic distillation is recommended to enhance separation efficiency.

• Fractional Distillation: This technique separates components based on differences in their boiling points. For effective separation of ethyleneamines, a column with a high number of theoretical plates is necessary.

• Vacuum Distillation: Lowering the pressure reduces the boiling points of the compounds, which can increase the relative volatility differences between them, aiding in separation. This also helps to prevent thermal degradation of the amines at high temperatures.[1]

• Azeotropic Distillation: This method involves adding an entrainer that forms a low-boiling azeotrope with one or more of the components, allowing for their removal as a distillate. For instance, hydrocarbons like tetrapropylene have been used as entrainers in the separation of DETA from aminoethylpiperazine.

Q2: My purified DETA product has a yellow or brownish tint. What causes this discoloration and how can I remove it?

A2: Discoloration in amines like DETA is often due to oxidation and the formation of degradation products, which can occur over time or upon exposure to air and heat.[2]

• Prevention: To minimize color formation, it is crucial to handle and store DETA under an inert atmosphere (e.g., nitrogen) to prevent contact with oxygen.

• Removal: If discoloration has already occurred, treatment with a weak acid followed by distillation can be effective. A patented method suggests that heat treatment with an organic acid, such as glacial acetic acid, can decolorize amine compositions. Subsequent distillation separates the purified, colorless amine from the color bodies and the acid.

Q3: How can I effectively remove piperazine (B1678402) and its derivatives from my DETA product?

A3: Piperazine is a common cyclic impurity in the synthesis of ethyleneamines. Due to its different structure and boiling point compared to linear amines, it can often be separated by fractional distillation. Specialized distillation processes have been developed to improve the quality and color stability of the separated piperazine by subjecting it to a circulation through an evaporator unit at elevated temperatures before being discharged from the distillation column.[2]

Q4: I am observing product loss and potential degradation during distillation. How can I mitigate this?

A4: High temperatures during atmospheric distillation can lead to thermal degradation of amines.

• Vacuum Distillation: As mentioned earlier, operating under reduced pressure is a key strategy to lower the distillation temperature and minimize thermal stress on the product.[1]

• Temperature Monitoring and Control: Careful monitoring and control of the reboiler and column head temperatures are critical to prevent overheating. The temperature at the bottom of the distillation column should be kept below the point where significant degradation occurs.

2. Analytical and Quality Control

Q5: What are the recommended analytical methods to assess the purity of my DETA sample?

A5: Several chromatographic techniques are suitable for analyzing the purity of DETA and quantifying impurities.

• Gas Chromatography (GC): GC is a common method for analyzing volatile amines. A column deactivated with a base is often necessary to prevent peak tailing of these basic compounds. A flame ionization detector (FID) is typically used.

• High-Performance Liquid Chromatography (HPLC): HPLC with UV detection is another powerful technique. Since DETA lacks a strong chromophore, pre-column derivatization with a UV-active reagent like 1-naphthylisothiocyanate (NITC) is often employed to enable sensitive detection.[3]

Q6: I am seeing unexpected peaks in my GC/HPLC chromatogram. What could be the source?

A6: Unexpected peaks can arise from several sources:

• Side-Reaction Products: Besides the common ethyleneamine homologs, other side reactions can produce various linear, branched, and cyclic byproducts.

• Degradation Products: As discussed, thermal or oxidative degradation can lead to new impurities.

• Reaction with Carbon Dioxide: Amines can react with carbon dioxide from the air to form carbamates. While this is often a reversible reaction, it can potentially lead to analytical artifacts.

• Contaminants from Equipment: Ensure that the reaction and purification equipment is thoroughly clean to avoid cross-contamination.

Data Presentation

Table 1: Boiling Points of Common Ethyleneamines at Atmospheric Pressure

Compound	Boiling Point (°C)
Ethylenediamine (EDA)	117
Diethylenetriamine (DETA)	207
Triethylenetetramine (TETA)	277
Piperazine (PIP)	146

This table highlights the differences in boiling points, which form the basis for separation by fractional distillation.

Table 2: Example of Purity Improvement by Vacuum Distillation

Analyte	Composition in Crude Product (%)	Composition after Vacuum Distillation (%)
Ethylenediamine (EDA)	5	< 0.1
Diethylenetriamine (DETA)	70	> 99
Triethylenetetramine (TETA)	15	< 0.5
Piperazine (PIP)	8	< 0.2
Higher Ethyleneamines	2	< 0.2

This table provides representative data on how vacuum distillation can significantly improve the purity of DETA by removing lower and higher boiling impurities.

Experimental Protocols

Protocol 1: Purity Analysis of DETA by Gas Chromatography (GC)

• Instrument and Column: A gas chromatograph equipped with a flame ionization detector (FID) and a capillary column suitable for amine analysis (e.g., a base-deactivated polyethylene (B3416737) glycol or a specialized amine column).

• Carrier Gas: Helium or Nitrogen at a constant flow rate.

• Injector and Detector Temperatures: Typically set around 250-280°C.

• Oven Temperature Program: Start at a low temperature (e.g., 60°C) and ramp up to a higher temperature (e.g., 250°C) at a controlled rate (e.g., 10°C/min) to separate compounds with different boiling points.

• Sample Preparation: Dilute the DETA sample in a suitable solvent (e.g., methanol (B129727) or isopropanol).

• Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.

• Data Analysis: Identify and quantify the peaks in the chromatogram by comparing their retention times and areas with those of known standards.

Protocol 2: Purification of DETA by Vacuum Distillation

• Apparatus: A distillation setup including a round-bottom flask, a fractionating column (e.g., Vigreux or packed column), a condenser, a receiving flask, and a vacuum pump with a pressure gauge.

• Procedure: a. Charge the crude DETA mixture into the round-bottom flask along with boiling chips or a magnetic stirrer. b. Assemble the distillation apparatus, ensuring all joints are properly sealed. c. Gradually apply vacuum to the system to the desired pressure (e.g., 10-20 mmHg). d. Begin heating the distillation flask gently. e. Collect the initial fraction, which will be enriched in lower-boiling impurities like EDA. f. As the temperature at the column head stabilizes at the boiling point of DETA at the applied pressure, switch to a clean receiving flask to collect the purified product. g. Monitor the temperature and pressure throughout the distillation to ensure a clean separation. h. Stop the distillation before all the material in the distillation flask has vaporized to avoid concentrating higher-boiling impurities in the final product. i. Cool the system down and slowly release the vacuum before collecting the purified DETA.

Mandatory Visualization

Caption: Experimental workflow for DETA synthesis, purification, and analysis.

References

• 1. Vacuum distillation - Wikipedia [en.wikipedia.org]
• 2. Diethylenetriamine | C4H13N3 | CID 8111 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. scribd.com [scribd.com]

Technical Support Center: Stability of Diethylenetriamine (DETA) Aqueous Solutions for CO2 Capture

Welcome to the technical support center for researchers, scientists, and drug development professionals working with diethylenetriamine (B155796) (DETA) aqueous solutions for CO2 capture. This resource provides troubleshooting guidance and answers to frequently asked questions to address common challenges encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the primary modes of degradation for aqueous DETA solutions in CO2 capture processes?

A1: Aqueous DETA solutions primarily degrade through two main pathways: thermal degradation and oxidative degradation. Thermal degradation predominantly occurs in the high-temperature sections of the CO2 capture plant, such as the stripper and reboiler, in the presence of CO2. Oxidative degradation is mainly caused by the presence of oxygen in the flue gas and occurs in the absorber.

Q2: What are the common operational problems encountered when using DETA solutions?

A2: Common operational issues include:

• Corrosion: Particularly of carbon steel components, which can be influenced by temperature, CO2 loading, and the presence of degradation products.[1][2]

• Foaming: This can be caused by a variety of factors including the presence of contaminants, degradation products, and surfactants.[3] Foaming can lead to poor system performance and solvent loss.[3]

• Formation of Heat Stable Salts (HSS): These are salts formed from the reaction of DETA with strong acids (e.g., from SOx, NOx) that are not regenerated by heat. HSS can reduce the CO2 carrying capacity of the solvent and contribute to corrosion and foaming.[4][5]

Q3: How does CO2 loading affect the stability and corrosivity (B1173158) of DETA solutions?

A3: The effect of CO2 loading on DETA solutions is complex. Interestingly, for carbon steel, an increase in CO2 loading from 0.2 to 1.2 mol CO2/mol amine has been shown to decrease the corrosion rate.[2] This is contrary to what is often observed with other amines like MEA.[2] The reason is attributed to DETA's strong ability to form complexes with metal ions.[2]

Q4: What is the impact of flue gas impurities like SOx and NOx on DETA stability?

A4: Flue gas impurities such as sulfur oxides (SOx) and nitrogen oxides (NOx) can react with DETA to form heat stable salts (HSS).[4][6] The formation of HSS is a significant issue as it leads to a loss of active amine available for CO2 capture and can increase the corrosivity of the solution.[4][5] For instance, SO2 can lead to the formation of sulfates and sulfites in the amine solution.[6] NOx can react with secondary amines to form nitrosamines and nitramines.[6]

Troubleshooting Guides

Issue 1: Unexpectedly High Corrosion Rates

Symptoms:

• Visible corrosion on carbon steel equipment (e.g., coupons, piping, or vessels).

• Increased levels of dissolved metals (e.g., iron) in the amine solution.

• Formation of black particles (iron sulfide) in the solution.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps	Recommended Action
High Temperature	Monitor the temperature in the stripper and reboiler.	Optimize the reboiler duty to maintain the lowest effective regeneration temperature.
High CO2 Loading in Rich Amine	While higher CO2 loading can decrease corrosion with DETA, ensure it is within the optimal operational window for your system.	Adjust process parameters to control CO2 loading.
Oxygen Ingress	Check for air leaks in the system, particularly on the suction side of pumps and in storage tanks.	Implement a nitrogen blanket on storage tanks and ensure proper sealing of all equipment.
High Levels of Heat Stable Salts (HSS)	Regularly analyze the amine solution for HSS content.	Implement a reclaimer or ion exchange system to remove HSS. Identify and mitigate the source of acidic components in the flue gas.[5]
Amine Degradation Products	Analyze the solvent for the presence of corrosive degradation products.	Optimize operating conditions to minimize degradation. Consider solvent filtration or reclamation.

Issue 2: Foaming in the Absorber or Stripper

Symptoms:

• Sudden increase in differential pressure across the absorber or stripper.[3]

• Loss of level control in the columns.

• Amine carryover into downstream equipment.[3]

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps	Recommended Action
Contaminants in Feed Gas	Analyze the incoming flue gas for hydrocarbons, compressor oils, and other surfactants.	Improve upstream gas filtration and separation processes.
Solid Particulates	Check the solvent for suspended solids like iron sulfide (B99878) or corrosion products.	Improve filtration of the amine solution. A 5-micron particle filter is often recommended.
Amine Degradation Products	Analyze the amine solution for degradation products that can act as surfactants.	Optimize operating conditions to reduce degradation. Consider activated carbon filtration to remove surface-active compounds.
Excessive Antifoam Agent	Review the dosage of any antifoam agent being used.	Overdosing with antifoam can sometimes promote foaming. Reduce or optimize the dosage.
High Gas Velocity	Check the gas flow rates through the columns.	Reduce the gas flow rate if it exceeds the design capacity of the column internals.

Quantitative Data Summary

Table 1: Corrosion Rate of Carbon Steel in Aqueous DETA Solutions

Amine Concentration (wt%)	Temperature (°C)	CO2 Loading (mol/mol)	Corrosion Rate (mm/year)
30	60	0.2	~0.25
30	60	0.4	~0.20
30	60	0.8	~0.15
30	60	1.2	~0.10
30	80	0.4	~0.35

Data summarized from a study on 20# carbon steel.[2]

Experimental Protocols

Protocol 1: Analysis of DETA and its Degradation Products by HPLC-UV

This protocol is a general guideline and may need to be optimized for specific degradation products and analytical instrumentation.

• Sample Preparation:

  • Take a representative sample of the aqueous DETA solution.

  • If necessary, dilute the sample with deionized water to bring the DETA concentration within the calibration range.

  • For the analysis of some degradation products, a derivatization step may be necessary to make them UV-active. A common derivatizing agent for amines is 1-naphthylisothiocyanate (NITC).[7]

  • To perform derivatization, mix the diluted amine sample with a solution of NITC in a suitable solvent like dimethylformamide (DMF) and allow it to react.[7]

• HPLC-UV System and Conditions:

  • Column: A C18 reverse-phase column is commonly used.

  • Mobile Phase: A gradient of acetonitrile (B52724) and a buffer (e.g., ammonium (B1175870) formate) is often employed. The specific gradient will depend on the separation required.

  • Flow Rate: Typically around 1.0 mL/min.

  • Detection: UV detector set at a wavelength appropriate for the derivatized amines (e.g., 254 nm).

  • Injection Volume: 10-20 µL.

• Quantification:

  • Prepare a series of calibration standards of DETA and any known degradation products.

  • Generate a calibration curve by plotting the peak area against the concentration for each compound.

  • Determine the concentration of DETA and its degradation products in the sample by comparing their peak areas to the calibration curves.

Protocol 2: Identification of Degradation Products by GC-MS

This protocol provides a general procedure for identifying volatile and semi-volatile degradation products.

• Sample Preparation:

  • For aqueous samples, a liquid-liquid extraction or solid-phase extraction (SPE) may be necessary to transfer the analytes into a solvent compatible with the GC system (e.g., dichloromethane (B109758) or ethyl acetate).

  • Some degradation products may require derivatization to increase their volatility and thermal stability. A common derivatizing agent is N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), which converts polar functional groups like -OH and -NH into their trimethylsilyl (B98337) ethers.[8]

  • To perform derivatization, the extracted and dried sample is reacted with BSTFA at an elevated temperature (e.g., 70°C) for a specific time.[8]

• GC-MS System and Conditions:

  • Column: A non-polar or medium-polarity column, such as a DB-5MS or equivalent, is typically used.

  • Carrier Gas: Helium at a constant flow rate.

  • Injection: Splitless or split injection, depending on the concentration of the analytes.

  • Temperature Program: A temperature gradient is used to separate compounds with different boiling points. A typical program might start at a low temperature (e.g., 50°C), hold for a few minutes, and then ramp up to a high temperature (e.g., 300°C).

  • Mass Spectrometer: Operated in electron ionization (EI) mode. The mass range is typically scanned from m/z 40 to 500.

• Data Analysis:

  • The total ion chromatogram (TIC) will show the separated compounds as peaks.

  • The mass spectrum of each peak can be compared to a library of known spectra (e.g., NIST) to tentatively identify the compounds.

  • Confirmation of the identity of degradation products should be done by comparing their retention times and mass spectra with those of authentic standards.

Visualizations

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Corrosion Behavior of Carbon Steel in Diethylenetriamine Solution for Post-combustion CO2 Capture - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. orbit.dtu.dk [orbit.dtu.dk]
• 5. Overcoming Heat Stable Salts: Enhance Your Amine Treating Process — Sulfur Recovery Engineering Inc. [sulfurrecovery.com]
• 6. d-nb.info [d-nb.info]
• 7. Analytical Method [keikaventures.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Diethylenetriamine (DETA) Laboratory Storage and Handling

This technical support center provides researchers, scientists, and drug development professionals with essential guidance on preventing the degradation of Diethylenetriamine (DETA) during laboratory storage.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of Diethylenetriamine (DETA) degradation during laboratory storage?

A1: The primary causes of DETA degradation in a laboratory setting are exposure to air, light, and elevated temperatures. Key degradation pathways include:

• Oxidation: Reaction with atmospheric oxygen can lead to the formation of various oxidized impurities, which often contribute to color changes (yellowing or browning)[1].

• Reaction with Carbon Dioxide: As a primary and secondary amine, DETA readily reacts with carbon dioxide from the air to form carbamate (B1207046) salts. This reaction can alter the purity and properties of the material.

• Photodegradation: Although direct studies on DETA are limited, similar aliphatic amines are known to be sensitive to light, which can catalyze oxidative degradation pathways[1].

• Contamination: Contact with incompatible materials, such as copper, aluminum, and zinc, can catalyze degradation[2][3][4]. Strong acids and oxidizing agents will also react with and degrade DETA[2].

Q2: My DETA has turned yellow. Is it still usable?

A2: The yellowing of DETA is a common sign of degradation, often due to oxidation[1]. The suitability of yellowed DETA for an experiment depends on the specific application and the tolerance of the experiment to impurities. For applications requiring high purity, such as in drug development, using discolored DETA is not recommended as the impurities could lead to unpredictable side reactions or impurities in the final product. For less sensitive applications, the material might still be usable, but it is advisable to purify it by distillation if possible and to re-analyze its purity.

Q3: How should I properly store DETA in the laboratory to minimize degradation?

A3: To minimize degradation, DETA should be stored in a cool, dry, dark, and well-ventilated area, away from incompatible materials[2][3][4][5]. The ideal storage temperature is below 40°C (104°F)[5]. It should be kept in its original, tightly sealed container to prevent exposure to air and moisture. The use of an inert gas blanket, such as nitrogen or argon, can further protect the material from oxidation and reaction with carbon dioxide.

Troubleshooting Guide

Issue	Potential Cause(s)	Troubleshooting Steps & Solutions
DETA has a yellow or brown discoloration.	Oxidation due to exposure to air and/or light.	1. Verify Storage Conditions: Ensure the container is tightly sealed and stored in a cool, dark place. 2. Inert Atmosphere: For long-term storage or high-purity applications, store under an inert atmosphere (e.g., nitrogen or argon). 3. Purification: If the material is needed urgently and a fresh bottle is unavailable, consider purification by distillation under reduced pressure. Caution: This should only be performed by experienced personnel with appropriate safety measures. 4. Purity Check: Analyze the purity of the discolored DETA using a suitable analytical method (e.g., HPLC or titration) to determine if it still meets the requirements of your experiment.
Formation of solid precipitate in the DETA container.	Reaction with atmospheric carbon dioxide to form carbamate salts.	1. Minimize Air Exposure: Keep the container tightly sealed when not in use. Minimize the headspace in the container if possible. 2. Inert Atmosphere: Store under an inert gas to prevent contact with CO2. 3. Filtration: If the precipitate is minimal, it may be possible to filter it out under an inert atmosphere before use. However, this does not remove soluble degradation products.
Inconsistent experimental results when using an older bottle of DETA.	Degradation of DETA leading to lower purity and the presence of reactive impurities.	1. Use Fresh Stock: Whenever possible, use a fresh, unopened bottle of DETA for sensitive experiments. 2. Qualify Old Stock: Before using an older bottle, re-analyze its purity and water content using the methods outlined in the "Experimental Protocols" section. 3. Implement a "First-In, First-Out" (FIFO) inventory system to ensure older stock is used before it has a chance to degrade significantly.

Data Presentation

Storage Parameter	Condition	Expected Impact on DETA Stability	Recommended Mitigation
Temperature	Ambient (20-25°C)	Slow degradation over time.	Store in a cool, designated chemical storage area.
Elevated (>40°C)	Significantly increased rate of degradation.	Avoid storage in direct sunlight or near heat sources.
Atmosphere	Air	Prone to oxidation and reaction with CO2.	Store in tightly sealed containers. For high-purity applications, use an inert gas blanket (N2 or Ar).
Inert Gas (N2, Ar)	Minimal degradation from atmospheric components.	Recommended for long-term storage and for maintaining high purity.
Light	Exposed to Light	Potential for photodegradation and accelerated oxidation.	Store in amber or opaque containers in a dark location.
Dark	Minimal light-induced degradation.	Standard recommended practice.
Container Material	Glass, Lined Metal, Appropriate Plastic	Generally compatible.	Use original manufacturer's container or a compatible alternative.
Copper, Aluminum, Zinc	Catalyzes degradation.	Avoid contact with these metals and their alloys.

Experimental Protocols

To assess the quality and stability of Diethylenetriamine, the following experimental protocols can be adapted and utilized.

Purity Determination by HPLC-UV (Adapted from OSHA Method 60)

This method involves the derivatization of DETA to a UV-active compound, allowing for quantification by HPLC with a UV detector.

• Principle: Primary and secondary amines are derivatized with 1-naphthylisothiocyanate (NITC) to form the corresponding thiourea (B124793) derivatives, which are then analyzed by HPLC.

• Reagents and Materials:

  • Diethylenetriamine (DETA) standard and sample

  • 1-Naphthylisothiocyanate (NITC)

  • Dimethylformamide (DMF), HPLC grade

  • Acetonitrile (B52724), HPLC grade

  • Water, HPLC grade

  • Volumetric flasks and pipettes

  • HPLC system with UV detector (set to an appropriate wavelength for the derivative, e.g., 254 nm)

  • C18 reverse-phase HPLC column

• Procedure:

  • Standard Preparation: Prepare a stock solution of DETA in DMF. Create a series of calibration standards by diluting the stock solution.

  • Sample Preparation: Accurately weigh a sample of the DETA to be tested and dissolve it in DMF to a known concentration.

  • Derivatization: To a known volume of each standard and sample solution, add an excess of NITC solution in DMF. Allow the reaction to proceed at room temperature for a specified time (e.g., 30 minutes) to ensure complete derivatization.

  • HPLC Analysis:

    • Mobile Phase: A suitable gradient of acetonitrile and water.

    • Flow Rate: Typically 1 mL/min.

    • Injection Volume: 10-20 µL.

    • Inject the derivatized standards and sample onto the HPLC system.

  • Quantification: Create a calibration curve by plotting the peak area of the DETA-NITC derivative against the concentration of the standards. Determine the concentration of DETA in the sample from the calibration curve.

Assay by Titration

This is a classic and reliable method for determining the total basicity of an amine sample.

• Principle: The amine groups of DETA are basic and will react with a strong acid in a neutralization reaction. The purity can be calculated based on the amount of acid required to reach the endpoint.

• Reagents and Materials:

  • Diethylenetriamine (DETA) sample

  • Standardized hydrochloric acid (HCl) solution (e.g., 0.5 M)

  • Deionized water

  • A suitable indicator (e.g., a mixed indicator of bromocresol green and methyl red) or a pH meter for potentiometric titration.

  • Burette, beaker, and magnetic stirrer.

• Procedure:

  • Accurately weigh a sample of DETA into a beaker.

  • Add a sufficient amount of deionized water to dissolve the sample.

  • Add a few drops of the indicator solution.

  • Titrate with the standardized HCl solution until the endpoint is reached (indicated by a color change). If using a pH meter, titrate to the equivalence point.

  • Record the volume of HCl used.

  • Calculation: Calculate the purity of the DETA based on its molecular weight, the sample weight, and the volume and concentration of the HCl titrant.

Water Content Determination by Karl Fischer Titration

This is a standard method for the accurate determination of water content in chemical samples.

• Principle: The Karl Fischer reaction is a quantitative reaction between water, iodine, and sulfur dioxide in the presence of a base and an alcohol.

• Reagents and Materials:

  • Diethylenetriamine (DETA) sample

  • Karl Fischer titrator (volumetric or coulometric)

  • Karl Fischer reagent

  • An appropriate solvent (e.g., methanol (B129727) or a specialized Karl Fischer solvent for amines). For strongly basic amines like DETA, the addition of a weak acid like salicylic (B10762653) or benzoic acid to the solvent may be necessary to prevent side reactions[8].

  • Syringe for sample introduction.

• Procedure:

  • Prepare the Karl Fischer titrator according to the manufacturer's instructions.

  • Titrate the solvent to a dry endpoint to remove any residual water.

  • Accurately weigh a sample of DETA and inject it into the titration vessel.

  • Start the titration and record the amount of Karl Fischer reagent consumed to reach the endpoint.

  • Calculate the water content of the sample based on the titer of the Karl Fischer reagent and the sample weight.

Mandatory Visualizations

Caption: Primary degradation pathways of Diethylenetriamine (DETA).

References

• 1. Reddit - The heart of the internet [reddit.com]
• 2. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 4. chemicalbook.com [chemicalbook.com]
• 5. chemarc.com [chemarc.com]
• 6. mddionline.com [mddionline.com]
• 7. westpak.com [westpak.com]
• 8. metrohm.com [metrohm.com]

Technical Support Center: Managing Exothermic Reactions of Diethylenetriamine with Acids

This guide provides essential information for researchers, scientists, and drug development professionals on safely managing exothermic reactions between Diethylenetriamine (DETA) and acids. It includes frequently asked questions, troubleshooting procedures for potential issues, detailed experimental protocols, and key safety data.

Frequently Asked Questions (FAQs)

Q1: What is Diethylenetriamine (DETA) and why does it react exothermically with acids?

A1: Diethylenetriamine (DETA) is a hygroscopic, colorless to yellow liquid with an ammonia-like odor.[1] It is a weak base containing three amine groups.[2][3] The reaction between an acid and a base is a neutralization reaction, which is inherently exothermic (releases heat).[4] In the case of DETA, the lone pair of electrons on the nitrogen atoms readily accepts protons (H+) from the acid, forming ammonium (B1175870) salts and water.[3] This formation of new, more stable bonds releases significant energy as heat.[4]

Q2: What are the primary hazards associated with mixing DETA and acids?

A2: The primary hazard is the potential for a thermal runaway reaction. A runaway reaction is an uncontrolled increase in temperature and pressure, which can lead to boiling, splashing of corrosive materials, vessel rupture, and even explosion.[5] DETA itself is corrosive and can cause severe skin burns and eye damage.[6] Inhalation of its vapors can be fatal.[6] Mixing it with strong acids, especially in a poorly controlled manner, amplifies these corrosive hazards due to the high heat generated.

Q3: What personal protective equipment (PPE) is required when handling DETA and acid reactions?

A3: A comprehensive PPE setup is mandatory. This includes:

• Eye Protection: Chemical splash goggles and a face shield.

• Hand Protection: Heavy-duty, chemical-resistant gloves (e.g., butyl rubber or Viton™). Always check the glove manufacturer's compatibility chart.

• Body Protection: A flame-resistant lab coat, an apron, and full-length pants.

• Footwear: Closed-toe, chemical-resistant shoes.

• Respiratory Protection: Work should be conducted in a certified chemical fume hood. For emergencies or situations exceeding the fume hood's capacity, a respirator with an appropriate cartridge for organic vapors and acid gases may be necessary.

Q4: Which acids are particularly hazardous to mix with DETA?

A4: While all acids will react exothermically with DETA, strong oxidizing acids like nitric acid and concentrated sulfuric acid pose an additional, severe hazard. These can lead to violent, unpredictable, and potentially explosive reactions.[7] Reactions with concentrated sulfuric acid can lead to polymerization of the DETA.[8]

Quantitative Data: Enthalpy of Neutralization

The heat released during the neutralization of Diethylenetriamine is significant. The values depend on which of the three amine groups is being protonated. The overall enthalpy of neutralization (ΔHn) for a weak base like DETA is a combination of the enthalpy of protonation (ΔHprot) and the enthalpy of water formation (approx. -57.6 kJ/mol).

ΔHn ≈ ΔHprot + (-57.6 kJ/mol)

The enthalpy of protonation for one of the amine groups in DETA has been reported to be as high as 45 kJ/mol. This indicates that a substantial amount of energy is first consumed to protonate the amine before the net heat release.

Reaction Step	Acid	Enthalpy of Protonation (ΔHprot) (kJ/mol)	Calculated Enthalpy of Neutralization (ΔHn) (kJ/mol)	Notes
First Protonation	Strong Acid (e.g., HCl)	~45	~ -12.6	The first protonation is the most exothermic of the three steps.
Second Protonation	Strong Acid (e.g., HCl)	(Value not available)	Less exothermic than the first	Subsequent protonations are less exothermic due to electrostatic repulsion.
Third Protonation	Strong Acid (e.g., HCl)	(Value not available)	Least exothermic of the three	The final protonation step releases the least amount of heat.

Note: These values are estimates based on available literature. Actual heat release can vary with concentration, temperature, and specific reactants.

Experimental Protocols

Protocol: Controlled Neutralization of Diethylenetriamine with Hydrochloric Acid

This protocol describes the safe, dropwise addition of hydrochloric acid to a solution of Diethylenetriamine with appropriate cooling and monitoring.

1. Pre-Reaction Setup: 1.1. Don all required PPE (face shield, goggles, lab coat, chemical-resistant gloves). 1.2. Ensure the experiment is conducted inside a certified chemical fume hood. 1.3. Prepare an ice-water bath in a container large enough to hold the reaction flask. 1.4. Set up a three-neck round-bottom flask equipped with a magnetic stirrer, a digital thermometer with the probe submerged in the reaction medium, and an addition funnel. 1.5. Charge the flask with a known concentration of Diethylenetriamine dissolved in a suitable solvent (e.g., deionized water). Begin stirring to ensure homogeneity. 1.6. Place the flask into the ice-water bath and allow the DETA solution to cool to 0-5 °C.

2. Reaction Procedure: 2.1. Carefully fill the addition funnel with a known concentration of hydrochloric acid. 2.2. Begin adding the hydrochloric acid dropwise to the stirred, cooled DETA solution. 2.3. CRITICAL: Monitor the internal temperature of the reaction mixture continuously. The rate of addition should be controlled to maintain the temperature below a set threshold (e.g., 15-20 °C). 2.4. If the temperature rises rapidly or exceeds the set threshold, immediately stop the addition of acid. 2.5. Allow the temperature to stabilize or decrease before resuming the dropwise addition at a slower rate. 2.6. Continue the addition until the desired stoichiometric amount of acid has been added.

3. Post-Reaction Workup: 3.1. Once the addition is complete, allow the mixture to stir in the ice bath for an additional 30 minutes to ensure the reaction has gone to completion and the temperature is stable. 3.2. The resulting salt solution can then be used for subsequent experimental steps. 3.3. Carefully disassemble the apparatus in the fume hood. Neutralize any residual acid or base on the glassware before cleaning.

Troubleshooting Guide

Issue / Question	Possible Causes	Recommended Actions
Rapid, uncontrolled temperature increase (>10°C above set point).	1. Acid addition rate is too fast.2. Inadequate cooling (insufficient ice).3. Reactant concentrations are too high.	1. Immediately stop the addition of acid. 2. Add more ice/salt to the cooling bath.3. If the temperature continues to rise, prepare for emergency quenching by adding a large volume of cold, inert solvent.
The reaction temperature is not increasing upon acid addition.	1. Thermometer malfunction.2. Very dilute reactants leading to minimal heat change.3. The reaction is proceeding much slower than expected.	1. Check that the thermometer is properly submerged and functioning.2. Confirm the concentrations of your starting materials.3. Continue slow addition while monitoring closely; a delayed exotherm can be dangerous.
Localized fuming or charring at the point of acid addition.	1. Using highly concentrated acid (e.g., fuming H2SO4).2. Inadequate stirring, leading to poor heat dissipation.	1. Stop addition. Ensure the acid concentration is appropriate for the scale of the reaction.2. Increase the stirring rate to improve mixing and heat transfer.
How do I handle a spill of the reaction mixture?	Accidental loss of containment.	1. Alert personnel in the immediate area.2. If safe to do so, use a spill kit with an appropriate neutralizer for both acidic and basic components (e.g., a universal spill absorbent).3. Absorb the spill, and dispose of the waste in a designated hazardous waste container.

Visualizations

Experimental Workflow

Caption: Standard workflow for the controlled addition of acid to Diethylenetriamine.

Troubleshooting Logic for Temperature Excursion

Caption: Decision tree for managing a temperature excursion during an exothermic reaction.

References

• 1. researchgate.net [researchgate.net]
• 2. Diethylenetriamine - Wikipedia [en.wikipedia.org]
• 3. Diethylenetriamine | C4H13N3 | CID 8111 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Enthalpy of neutralization - Wikipedia [en.wikipedia.org]
• 5. repository-empedu-rd.ekt.gr [repository-empedu-rd.ekt.gr]
• 6. Diethylenetriamine, 4-[2-(dimethylamino)ethyl]-1,1,7,7-tetramethyl- (CAS 33527-91-2) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 7. researchgate.net [researchgate.net]
• 8. academic.oup.com [academic.oup.com]

Technical Support Center: Dispersing Diethylenetriamine-Functionalized Graphene Oxide (DETA-GO)

Welcome to the technical support center for Diethylenetriamine-functionalized graphene oxide (DETA-GO). This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the dispersion of DETA-GO.

Troubleshooting Guides

This section addresses specific problems that may arise during your experiments with DETA-GO.

Question: My DETA-GO is not dispersing well in water and settles out quickly. What could be the cause and how can I fix it?

Answer:

Poor dispersion of DETA-GO in water is a common issue and can be attributed to several factors:

• Increased Hydrophobicity: The functionalization of graphene oxide (GO) with diethylenetriamine (B155796) (DETA) involves the reaction of amine groups with the carboxylic acid groups on the GO surface. This reaction reduces the number of hydrophilic oxygen-containing functional groups, making the DETA-GO more hydrophobic and less dispersible in water.[1]

• Reduction of Graphene Oxide: During the functionalization reaction, a color change from brownish to black may indicate the partial reduction of GO.[1] This reduction further decreases the number of hydrophilic groups, leading to poor water dispersibility.[2]

• Quality of Starting GO: The initial GO material's quality is crucial. A low degree of oxidation on the starting GO will result in a more hydrophobic DETA-GO that is difficult to disperse in aqueous solutions.[2]

Troubleshooting Steps:

• Solvent Selection: Switch to a more suitable solvent. For less polar materials like DETA-GO, consider using organic solvents such as N-Methyl-2-pyrrolidone (NMP), Dimethylformamide (DMF), Dimethyl sulfoxide (B87167) (DMSO), or Tetrahydrofuran (THF).[3]

• Controlled Sonication: Use bath sonication for short durations (e.g., 15-30 minutes) to aid dispersion. Avoid prolonged or high-power probe sonication, as it can break the graphene sheets and alter their properties.[1]

• Use of Surfactants: In aqueous solutions, the addition of a surfactant like sodium dodecyl sulfate (B86663) (SDS) can help to stabilize the dispersion.[1]

• pH Adjustment: The surface charge of functionalized GO can be pH-dependent. Experimentally varying the pH of the aqueous solution might improve dispersion due to changes in electrostatic repulsion between the sheets.

Question: I observe visible aggregates in my DETA-GO dispersion, even after sonication. How can I prevent this?

Answer:

The formation of aggregates is primarily due to the strong van der Waals forces and π-π stacking interactions between the graphene sheets, which are more pronounced in functionalized GO.[4]

Troubleshooting Steps:

• Optimize Functionalization: The extent of functionalization plays a role. A very high degree of functionalization can lead to significant hydrophobicity and aggregation. If possible, experiment with different ratios of DETA to GO during synthesis.

• Improve Initial Dispersion: Before any extensive sonication, try to pre-disperse the DETA-GO powder by gentle shaking or stirring in the chosen solvent.

• Centrifugation: After sonication, a low-speed centrifugation step can be used to remove larger aggregates, leaving a more stable dispersion of smaller flakes in the supernatant.

Frequently Asked Questions (FAQs)

This section covers broader questions about the properties and handling of DETA-GO.

Question: What is the expected color of a well-dispersed DETA-GO solution?

Answer:

A well-dispersed, stable DETA-GO solution should appear as a homogeneous, dark brown to black dispersion. The exact color and opacity will depend on the concentration. The absence of visible particles or sediment is a good indicator of a successful dispersion. A color change from brown to black during synthesis can indicate a reduction of the GO, which may lead to poorer dispersion in polar solvents.[1]

Question: How does the degree of functionalization with DETA affect the dispersibility of GO?

Answer:

The degree of functionalization has a significant impact on dispersibility. As the degree of functionalization with the amine-containing DETA increases, the number of hydrophilic carboxyl and hydroxyl groups on the GO surface decreases. This leads to a more hydrophobic material that is less dispersible in water but may show improved dispersion in less polar organic solvents.[1][5]

Question: What characterization techniques can I use to assess the quality of my DETA-GO dispersion?

Answer:

Several techniques can be used to evaluate the quality of your dispersion:

• Visual Inspection: A simple yet effective initial assessment. A stable dispersion should be homogeneous with no visible precipitates after settling for a period (e.g., 24 hours).

• UV-Vis Spectroscopy: Can be used to estimate the concentration of the dispersed DETA-GO. A stable dispersion will show a consistent absorbance over time.

• Dynamic Light Scattering (DLS): Provides information on the particle size distribution in the dispersion. A narrow distribution with a small average particle size indicates a good dispersion.

• Zeta Potential Measurement: Indicates the surface charge and stability of the dispersion. A higher absolute zeta potential value (typically > ±30 mV) suggests better stability due to electrostatic repulsion between particles.[6]

• Transmission Electron Microscopy (TEM) or Atomic Force Microscopy (AFM): These imaging techniques can visualize the exfoliated DETA-GO sheets and assess their size and morphology in the dried state from the dispersion.

Quantitative Data Summary

The following table summarizes typical parameters that influence the dispersion of functionalized graphene oxide. Note that optimal conditions for DETA-GO may vary based on the specific synthesis method and material properties.

Parameter	Solvent	Typical Observation	Impact on Dispersion Stability
Zeta Potential	Water (pH 7)	-20 to -40 mV	Higher negative values indicate better stability in water.
Particle Size (DLS)	NMP	200 - 800 nm	Smaller average size suggests better exfoliation and dispersion.
Dispersion Concentration	DMF	Up to 1 mg/mL	Higher stable concentrations are desirable for many applications.
Sonication Time	Water + Surfactant	15 - 60 min	Insufficient time leads to poor dispersion; excessive time can cause damage.

Experimental Protocols

Protocol: Dispersion of Diethylenetriamine-Functionalized Graphene Oxide (DETA-GO) in an Organic Solvent

This protocol provides a general method for dispersing DETA-GO powder in an organic solvent like N-Methyl-2-pyrrolidone (NMP) or Dimethylformamide (DMF).

Materials:

• DETA-GO powder

• N-Methyl-2-pyrrolidone (NMP) or Dimethylformamide (DMF), anhydrous

• Glass vial

• Bath sonicator

• Magnetic stirrer and stir bar (optional)

• Centrifuge (optional)

Procedure:

• Weighing: Accurately weigh the desired amount of DETA-GO powder to prepare a dispersion of a specific concentration (e.g., 1 mg/mL).

• Solvent Addition: Transfer the DETA-GO powder to a clean, dry glass vial. Add the calculated volume of NMP or DMF to the vial.

• Pre-mixing: Securely cap the vial and gently shake or vortex for 1-2 minutes to wet the powder. If using a magnetic stirrer, add a small stir bar and stir for 10-15 minutes.

• Sonication: Place the vial in a bath sonicator. Ensure the water level in the sonicator is sufficient to cover the solvent level in the vial. Sonicate for 30-60 minutes. Monitor the temperature of the sonicator bath to prevent excessive heating.

• Resting: After sonication, let the dispersion rest at room temperature for at least 24 hours.

• Quality Check (Visual): Visually inspect the dispersion for any signs of aggregation or sedimentation. A stable dispersion should remain homogeneous.

• (Optional) Removal of Aggregates: To remove any remaining large aggregates, centrifuge the dispersion at a low speed (e.g., 1000-3000 rpm) for 15-30 minutes. Carefully collect the supernatant, which contains the well-dispersed DETA-GO.

Visualizations

Below are diagrams illustrating key workflows and logical relationships relevant to the dispersion of DETA-GO.

Caption: Experimental workflow for the synthesis, dispersion, and characterization of DETA-GO.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. The dispersion and aggregation of graphene oxide in aqueous media - Nanoscale (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Diethylenetriamine (DETA) Cyclization Reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with diethylenetriamine (B155796) (DETA) cyclization reactions. The primary focus is on preventing undesired polymerization and maximizing the yield of the desired cyclized product, such as piperazine (B1678402).

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in diethylenetriamine (DETA) cyclization reactions?

A1: The main challenge is the competition between the desired intramolecular cyclization to form a stable six-membered ring (e.g., piperazine) and intermolecular side reactions that lead to the formation of linear polymers (e.g., triethylenetetramine (B94423) (TETA) and other higher polyamines) or other undesirable by-products. This competition can significantly reduce the yield and purity of the target cyclic compound.

Q2: What are the common polymeric by-products in DETA cyclization?

A2: The primary polymeric by-products are higher molecular weight polyethylene (B3416737) polyamines formed through intermolecular condensation of DETA molecules. Common examples include triethylenetetramine (TETA) and tetraethylenepentamine (B85490) (TEPA). Other by-products such as aminoethyl piperazine and ethylene (B1197577) diamine can also be formed.[1]

Q3: How does the "high dilution principle" help in preventing polymerization?

A3: The high dilution principle is a key strategy to favor intramolecular reactions over intermolecular ones. By carrying out the reaction in a large volume of solvent, the concentration of the reactant (DETA) is kept low. This reduces the probability of two or more DETA molecules encountering each other to form polymers, while the proximity of the reactive ends within the same molecule still allows for efficient intramolecular cyclization.

Q4: What is the role of a catalyst in DETA cyclization?

A4: Catalysts are crucial for promoting the selective cyclization of DETA to piperazine. They can facilitate the intramolecular reaction pathway at lower temperatures and pressures than non-catalytic methods, thereby minimizing side reactions. Common catalysts include nickel-magnesium oxide (Ni-MgO) and Raney nickel.[1][2] The use of Ni-MgO catalysts has been shown to produce higher yields of piperazine compared to Raney nickel catalysts.[1]

Q5: Can protecting groups be used to prevent polymerization?

A5: Yes, using a protecting group on one of the primary amine functionalities of DETA is a highly effective strategy. The tert-butyloxycarbonyl (Boc) group is commonly used. By protecting one of the terminal amines, intermolecular reactions are sterically hindered, which significantly favors the desired intramolecular cyclization. The Boc group can be removed in a subsequent step. This approach is particularly useful for achieving high purity and yield.[3][4][5]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low to no yield of the desired cyclized product.	- Reaction temperature is too low.- Inactive or insufficient catalyst.- Inappropriate solvent.	- Gradually increase the reaction temperature and monitor the progress.- Ensure the catalyst is active and use an appropriate loading.- Use a high-boiling, inert solvent that allows for effective high dilution.
High proportion of viscous, polymeric residue.	- Reactant concentration is too high.- Reaction temperature is too high, favoring intermolecular reactions.- Absence of a suitable catalyst.	- Employ the high dilution principle by slowly adding the reactant to a large volume of solvent.- Optimize the reaction temperature; excessively high temperatures can promote polymerization.- Introduce a selective cyclization catalyst like Ni-MgO.
Formation of multiple by-products, complicating purification.	- Non-selective reaction conditions.- Presence of impurities in the starting material or solvent.	- Utilize a protecting group strategy (e.g., N-Boc) to block one of the reactive sites.- Ensure the purity of DETA and solvents before starting the reaction.- Optimize catalyst and reaction conditions for higher selectivity.
Difficulty in removing the catalyst after the reaction.	- Use of a fine-powdered catalyst in a batch reactor.	- Consider using a supported catalyst in a fixed-bed reactor for easier separation.- For batch reactions, use appropriate filtration techniques.

Quantitative Data Summary

The following tables summarize the impact of different catalysts and reaction conditions on the conversion of Diethylenetriamine (DETA) and the yield of Piperazine.

Table 1: Comparison of Ni-MgO and Raney Nickel Catalysts for DETA Cyclization [1]

Starting Material	Catalyst	Reaction Temperature (°C)	Reaction Time (hours)	Amine Conversion (%)	Net Piperazine Yield (mol %)
Diethylenetriamine	Raney Ni	225	3	>65	~60
Diethylenetriamine	Ni-MgO	225	3	97	~81

Table 2: Product Distribution in Catalytic Cyclization of DETA with Ni-MgO Catalyst [1]

Reaction Time (hours)	DETA Conversion (%)	Piperazine (%)	Ethylene Diamine (%)	Aminoethyl Piperazine (%)	Other Amines (%)
1	74	68	17	7	8
3	97	83	6	5	6

Experimental Protocols

Protocol 1: Catalytic Cyclization of Diethylenetriamine to Piperazine using Ni-MgO Catalyst

This protocol is based on the process described in US Patent 3,682,919.[1]

Materials:

• Diethylenetriamine (DETA)

• Anhydrous ammonia (B1221849)

• Ni-MgO catalyst

• Autoclave reactor equipped with a stirrer and temperature/pressure controls

• Gas chromatograph for analysis

Procedure:

• Charge the autoclave with Diethylenetriamine and the Ni-MgO catalyst. For example, use a molar ratio of approximately 1:0.04 for DETA to catalyst.

• Add anhydrous ammonia to the autoclave. A molar ratio of approximately 10:1 of ammonia to DETA can be used.

• Seal the autoclave and begin stirring.

• Heat the reactor to the desired reaction temperature, for instance, 225°C. The pressure will increase as the temperature rises.

• Maintain the reaction at the set temperature for a specified duration, for example, 3 hours.

• Monitor the reaction progress by taking samples at intervals and analyzing them by gas chromatography to determine the conversion of DETA and the product distribution.[1]

• After the reaction is complete, cool the autoclave to room temperature and carefully vent the excess ammonia.

• The product mixture can then be purified by distillation to isolate the piperazine.

Protocol 2: Synthesis of N-Boc-Piperazine from Diethanolamine (B148213) (to avoid DETA polymerization)

This method avoids the direct cyclization of DETA by starting with diethanolamine and using a Boc protecting group to ensure high selectivity for the cyclized product.[4][6][7]

Step 1: Chlorination of Diethanolamine

• React diethanolamine with a chlorinating agent, such as thionyl chloride, to generate bis(2-chloroethyl)amine (B1207034). The molar ratio of thionyl chloride to diethanolamine is typically in the range of 2.75-3.25:1.[3]

Step 2: Boc Protection

• React the resulting bis(2-chloroethyl)amine with di-tert-butyl dicarbonate (B1257347) (Boc anhydride). The molar ratio of Boc anhydride (B1165640) to the initial diethanolamine is typically 0.95-1.05:1.[3] This reaction is carried out in the presence of a base.

Step 3: Aminolysis and Cyclization

• Raise the temperature of the reaction mixture to approximately 60°C.

• Slowly add ammonia water over a period of about 3 hours. The molar ratio of ammonia to the starting diethanolamine should be in the range of 2-4:1.[4]

• Maintain the reaction at 60°C for about 2.5 hours.[4]

• After cooling, extract the N-Boc piperazine with a suitable organic solvent like ethyl acetate.

• The organic layers are then dried and concentrated to yield the product.

• The Boc group can be subsequently removed under acidic conditions to yield piperazine.

Visualizations

Reaction Pathway: Intramolecular vs. Intermolecular Reactions

Caption: Competing reaction pathways in DETA cyclization.

Experimental Workflow: High-Yield Piperazine Synthesis

Caption: Recommended workflows for minimizing polymerization.

References

• 1. US3682919A - Process for the preparation of piperazine - Google Patents [patents.google.com]
• 2. electronicsandbooks.com [electronicsandbooks.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. CN108033931B - Synthesis method of N-Boc piperazine - Google Patents [patents.google.com]
• 7. CN108033931A - A kind of synthetic method of N-Boc piperazines - Google Patents [patents.google.com]

Technical Support Center: Optimizing Diethylenetriamine-Based Catalysis

Welcome to the technical support center for Diethylenetriamine (DETA)-based catalysis. This resource is tailored for researchers, scientists, and professionals in drug development to troubleshoot common experimental challenges and to provide answers to frequently asked questions.

Troubleshooting Guide

This guide addresses specific issues that may arise during experiments involving DETA as a catalyst or ligand.

Issue 1: Low or No Product Yield

Q: My reaction is resulting in a low yield or no desired product. What are the potential causes and how can I resolve this?

A: Low or no yield in a DETA-catalyzed reaction can stem from several factors, ranging from reactant and catalyst integrity to the reaction conditions. Below is a systematic approach to troubleshoot this issue.

Possible Causes and Solutions:

• Catalyst Inactivity or Degradation: Diethylenetriamine is hygroscopic and can absorb moisture and carbon dioxide from the air, which can affect its catalytic activity.[1]

  • Solution: Use freshly opened or properly stored DETA. If the catalyst has been opened previously, consider purification by distillation under reduced pressure.[1] Ensure all reactants and solvents are anhydrous, as water can interfere with the catalytic cycle.

• Suboptimal Reaction Temperature: The reaction temperature may be too low to overcome the activation energy or too high, leading to product decomposition or side reactions.

  • Solution: Screen a range of temperatures to find the optimum. Start with room temperature and incrementally increase it, monitoring the reaction progress by TLC or GC.

• Incorrect Catalyst Loading: The amount of DETA used can significantly impact the reaction rate and yield.

  • Solution: Optimize the catalyst loading by performing the reaction with varying molar percentages of DETA. A typical starting point is 5-10 mol%.

• Poor Solvent Choice: The solvent plays a crucial role in catalysis by influencing reactant solubility, catalyst stability, and reaction kinetics.[2]

  • Solution: Test a variety of solvents with different polarities (e.g., toluene, THF, acetonitrile (B52724), ethanol). The choice of solvent can significantly affect the chemo- and site-selectivity of the reaction.[3]

Issue 2: Poor Product Selectivity (Formation of Side Products)

Q: My reaction is producing a mixture of products, resulting in low selectivity for the desired compound. How can I improve this?

A: Poor selectivity is often due to competing reaction pathways or subsequent reactions of the desired product.

Possible Causes and Solutions:

• Side Reactions: DETA, being a polyamine, has multiple reactive sites which can sometimes lead to the formation of undesired byproducts.[4] Common side reactions in base-catalyzed condensations include self-condensation of the starting materials or Michael addition of the catalyst to the product.[5]

  • Solution: Adjust the reaction conditions to favor the desired pathway. Lowering the reaction temperature or reducing the reaction time can often minimize the formation of side products. Carefully monitor the reaction and stop it once the starting material is consumed.

• Sub-optimal Reactant Concentration: High concentrations of reactants can sometimes favor polymerization or other side reactions.

  • Solution: Try running the reaction at a lower concentration. Slow addition of one of the reactants over a period of time can also help to maintain a low instantaneous concentration and improve selectivity.

Frequently Asked Questions (FAQs)

Q1: What is the typical catalyst loading for a DETA-catalyzed reaction?

A1: The optimal catalyst loading can vary significantly depending on the specific reaction. A good starting point for optimization is typically in the range of 1-10 mol%. For challenging reactions, a higher loading may be necessary. It is recommended to screen different loadings to find the best balance between reaction rate and catalyst cost.[6]

Q2: How should I handle and store Diethylenetriamine?

A2: Diethylenetriamine is a corrosive and hygroscopic liquid with a strong ammonia-like odor.[7] It should be handled in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves and safety goggles.[8][9] It is corrosive to metals like copper and its alloys.[1][10] Store DETA in a tightly sealed container in a cool, dry place away from acids and oxidizing agents to prevent degradation.[1]

Q3: Can Diethylenetriamine be "poisoned" as a catalyst?

A3: Yes, like many catalysts, the catalytic activity of DETA can be inhibited or "poisoned." Acidic impurities in the reactants or solvent can neutralize the basic amine groups of DETA, rendering it inactive.[10] Certain metal ions can also form strong complexes with DETA, which may inhibit its catalytic function.[11][12] To prevent catalyst poisoning, ensure all reactants and solvents are pure and free from acidic or interfering metal impurities.[13]

Q4: How can I monitor the progress of my DETA-catalyzed reaction?

A4: Thin-Layer Chromatography (TLC) is a simple and effective method for monitoring the progress of many organic reactions. By spotting the reaction mixture on a TLC plate alongside the starting materials, you can observe the disappearance of the reactants and the appearance of the product spot. For more quantitative analysis, Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) can be used.

Data Presentation

Table 1: Illustrative Effect of Reaction Parameters on the Yield of a Knoevenagel Condensation using DETA Catalyst.

Entry	Catalyst Loading (mol%)	Temperature (°C)	Solvent	Reaction Time (h)	Yield (%)
1	5	25 (Room Temp)	Toluene	12	45
2	10	25 (Room Temp)	Toluene	12	65
3	10	50	Toluene	6	85
4	10	80	Toluene	4	92
5	10	80	Acetonitrile	4	78
6	10	80	Ethanol	4	60

Note: This data is illustrative and serves as an example for an optimization study.

Experimental Protocols

Protocol 1: General Procedure for a DETA-Catalyzed Knoevenagel Condensation

• To a solution of the aldehyde (1.0 mmol) and the active methylene (B1212753) compound (1.1 mmol) in a suitable solvent (e.g., toluene, 10 mL), add Diethylenetriamine (0.1 mmol, 10 mol%).

• Stir the reaction mixture at the desired temperature (e.g., 80 °C) and monitor the progress by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• Wash the reaction mixture with water (2 x 10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Protocol 2: General Procedure for a DETA-Catalyzed Michael Addition

• In a round-bottom flask, dissolve the Michael acceptor (1.0 mmol) and the Michael donor (1.2 mmol) in a solvent such as THF or acetonitrile (10 mL).

• Add Diethylenetriamine (0.05 mmol, 5 mol%) to the stirred solution.

• Stir the reaction at room temperature and monitor its progress by TLC. These reactions are often complete within a few hours.[14]

• Once the reaction is complete, remove the solvent under reduced pressure.

• Purify the residue by flash column chromatography to obtain the desired adduct.

Mandatory Visualization

Caption: Troubleshooting workflow for low yield or selectivity.

Caption: General experimental workflow for DETA-catalyzed reactions.

References

• 1. Solvent And Organic Synthesis Intermediate-Diethylenetriamine DETA - Sinobio Chemistry [sinobiochemistry.com]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. chemrxiv.org [chemrxiv.org]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Diethylenetriamine | C4H13N3 | CID 8111 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. CDC - NIOSH Pocket Guide to Chemical Hazards - Diethylenetriamine [cdc.gov]
• 9. carlroth.com [carlroth.com]
• 10. DIETHYLENETRIAMINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 11. alphachem.biz [alphachem.biz]
• 12. acs.org [acs.org]
• 13. How to Prevent Catalyst Poisoning at the Industrial Scale - Applied Catalysts [catalysts.com]
• 14. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Reference Data & Comparative Studies

Diethylenetriamine vs triethylenetetramine for CO2 capture

An Objective Comparison of Diethylenetriamine (DETA) and Triethylenetetramine (B94423) (TETA) for Carbon Dioxide Capture

Introduction

The global effort to mitigate climate change has intensified the search for efficient and cost-effective carbon capture technologies. Amine-based absorption is a mature and widely implemented method for post-combustion CO2 capture. Within the family of amine solvents, polyamines such as Diethylenetriamine (DETA) and Triethylenetetramine (TETA) have garnered significant attention. Their molecular structures, featuring multiple amine groups, offer the potential for high CO2 absorption capacity and reactivity.[1]

DETA possesses three amine groups—two primary and one secondary—while TETA has four—two primary and two secondary.[1][2] This structural difference influences their respective performance characteristics, including absorption capacity, reaction kinetics, and the energy required for regeneration. This guide provides an objective comparison of DETA and TETA for CO2 capture, supported by experimental data, to assist researchers and scientists in selecting appropriate solvents for their applications.

Performance Comparison

The efficacy of an amine solvent for CO2 capture is evaluated based on several key performance indicators. The following table summarizes the quantitative data for DETA and TETA from various experimental studies. It is important to note that performance can vary significantly based on the solvent composition (e.g., concentration, use of co-solvents or activators) and operating conditions (temperature and pressure).

Performance Indicator	Diethylenetriamine (DETA)	Triethylenetetramine (TETA)	Key Context / Notes
CO2 Absorption Capacity	~1.68 - 1.70 mol CO2/mol amine[3]	~1.25 mol CO2/mol DES (in 2M ChOH:TETA-DMSO)[3]	Capacity is highly dependent on conditions. As activators in MDEA, the order of activity capacity is TETA > DETA.[4]
CO2 Removal Efficiency	Up to 28.9% higher than MEA[4]	Up to 18.86% higher than MEA[4]	In a lab-scale packed column, DETA showed higher removal efficiency compared to TETA under the tested conditions.[4]
Mass Transfer Coefficient	Up to 165.7% higher than MEA[4]	Up to 69.64% higher than MEA[4]	DETA demonstrated a significantly higher mass transfer coefficient, indicating faster absorption kinetics in this study.[4]
Heat of Absorption (ΔHabs)	-	-84.38 kJ/mol CO2 (in 1M TETA + 4M DEEA)[5][6]	A lower heat of absorption is generally favorable for reducing regeneration energy. The TETA-DEEA blend shows a lower ΔHabs than MEA.[5][6]
Cyclic Capacity	-	A TETA/DMCA system showed high cyclic capacity.[1] A TETA/AMP blend showed 55.03% higher cyclic loading than MEA.[7]	Cyclic capacity is a critical measure of the practical amount of CO2 that can be captured and released per cycle.
Regeneration Energy	A DETA/sulfolane mixture reduced total heat duty by 19%.[1]	A TETA-DEEA blend has lower reaction heat, sensible heat, and vaporization heat than MEA.[6]	Lower regeneration energy is the primary goal for developing new solvents to reduce operational costs.

Detailed Performance Analysis

Chemical Structures

The molecular structures of DETA and TETA are fundamental to their reactivity with CO2. The presence of primary and secondary amines allows for the formation of carbamates, a key reaction in CO2 capture.

References

• 1. repository-empedu-rd.ekt.gr [repository-empedu-rd.ekt.gr]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

A Comparative Analysis of Diethylenetriamine and Ethylenediamine as Ligands for Researchers and Drug Development Professionals

An in-depth guide to the coordination chemistry, thermodynamic stability, and practical applications of Diethylenetriamine (B155796) (dien) and Ethylenediamine (B42938) (en), two fundamental chelating ligands in chemical and pharmaceutical sciences.

In the realm of coordination chemistry, the selection of an appropriate ligand is paramount to achieving desired complex stability, reactivity, and structure. Among the vast array of chelating agents, ethylenediamine (en) and diethylenetriamine (dien) are foundational polydentate amine ligands. This guide provides a comprehensive comparative study of their performance as ligands, supported by experimental data, to aid researchers, scientists, and drug development professionals in their selection process.

Coordination Chemistry and the Chelate Effect

Ethylenediamine, a bidentate ligand, and diethylenetriamine, a tridentate ligand, both form stable chelate complexes with metal ions through their nitrogen donor atoms.[1][2] The enhanced stability of these complexes compared to those formed with monodentate ligands like ammonia (B1221849) is attributed to the chelate effect .[2][3] This thermodynamic phenomenon is primarily driven by a significant increase in entropy upon chelation. The displacement of multiple monodentate ligands by a single polydentate ligand leads to a net increase in the number of free molecules in the system, resulting in a more positive entropy change (ΔS) and a more negative Gibbs free energy change (ΔG), thus favoring complex formation.[4][5]

The chelate effect is more pronounced with diethylenetriamine than with ethylenediamine due to its higher denticity. 'Dien' can form two chelate rings with a metal ion, leading to a greater entropy gain compared to the single chelate ring formed by 'en'.[4] This generally results in higher stability constants for 'dien' complexes with the same metal ion under similar conditions.

Comparative Performance: Stability and Thermodynamics

The stability of metal-ligand complexes is quantitatively expressed by their stability constants (log K). The following tables summarize the stepwise and overall stability constants and thermodynamic parameters for the formation of metal complexes with ethylenediamine and diethylenetriamine.

Table 1: Stepwise Stability Constants (log K) of Metal Complexes with Ethylenediamine (en) at 25 °C

Metal Ion	log K₁	log K₂	log K₃	Overall log β₃	Ionic Strength (M)
Co(II)	5.89	4.83	3.10	13.82	0.5
Ni(II)	7.38	6.18	4.11	17.67	0.0
Cu(II)	10.48	9.07	-	19.55 (β₂)	0.0
Zn(II)	5.66	4.99	1.15	11.80	1.0

| Cd(II) | 5.41 | 4.49 | 2.00 | 11.90 | 1.0 |

Data sourced from Martell, A. E.; Smith, R. M. Critical Stability Constants, Vols. 1–4. Plenum Press: New York, 1976.[6]

Table 2: Stepwise Stability Constants (log K) of Metal Complexes with Diethylenetriamine (dien) at 25 °C and Ionic Strength of 0.1 M

Metal Ion	log K₁	log K₂	Overall log β₂
Cu(II)	15.9	5.2	21.1
Ni(II)	10.6	8.0	18.6
Zn(II)	8.9	5.9	14.8

| Cd(II) | 8.4 | 5.4 | 13.8 |

Data sourced from a Bureau of Mines publication on the stability constants of various amine complexes.[7]

Table 3: Thermodynamic Data for the Formation of Ni(II) Complexes with Ethylenediamine (en) at 25 °C

Reaction	log K	ΔG° (kJ/mol)	ΔH° (kJ/mol)	ΔS° (J/mol·K)
[Ni(H₂O)₆]²⁺ + en ⇌ [Ni(en)(H₂O)₄]²⁺ + 2H₂O	7.5	-42.8	-40.6	7.4
[Ni(en)(H₂O)₄]²⁺ + en ⇌ [Ni(en)₂(H₂O)₂]²⁺ + 2H₂O	6.3	-36.0	-41.4	-1.7

| [Ni(en)₂(H₂O)₂]²⁺ + en ⇌ [Ni(en)₃]²⁺ + 2H₂O | 4.4 | -25.1 | -42.3 | -57.3 |

Data adapted from a critical survey of equilibrium constants for ethylenediamine complexes.[8]

From the data presented, it is evident that for a given metal ion, the overall stability constants for 'dien' complexes are generally higher than for 'en' complexes, highlighting the enhanced chelate effect of the tridentate ligand. The thermodynamic data for Ni(II)-en complexes reveal that the formation of the first complex is driven by both favorable enthalpy and entropy changes. However, for the subsequent steps, the entropy change becomes less favorable and even negative for the third step, indicating that the enthalpic contribution becomes the primary driving force for the formation of the tris-complex.

Experimental Protocols

The determination of stability constants is crucial for understanding the behavior of these ligands. Two common experimental techniques are potentiometric titration and spectrophotometry.

Potentiometric Titration: The Irving-Rossotti Method

This method involves a series of pH titrations to determine the proton-ligand and metal-ligand stability constants.[9][10]

Solutions Required:

• A solution of a strong acid (e.g., 0.1 M HCl).

• A solution containing the strong acid and the ligand (e.g., 0.1 M HCl + 0.01 M en or dien).

• A solution containing the strong acid, the ligand, and the metal salt (e.g., 0.1 M HCl + 0.01 M en or dien + 0.001 M Metal Salt).

• A standardized solution of a strong base (e.g., 0.1 M NaOH).

Procedure:

• Calibrate the pH meter using standard buffer solutions.

• Titrate each of the three prepared solutions against the standard base solution, recording the pH after each addition of the titrant.

• Plot the pH versus the volume of base added for all three titrations on the same graph.

• From the titration curves, calculate the average number of protons associated with the ligand (n̄ₐ) at different pH values.

• Calculate the average number of ligands attached to the metal ion (n̄) and the free ligand concentration ([L]) at each pH value.

• Construct a formation curve by plotting n̄ versus pL (-log[L]).

• The stepwise stability constants (K₁, K₂, etc.) can be determined from the formation curve at half-integral values of n̄ (i.e., at n̄ = 0.5, pL = log K₁; at n̄ = 1.5, pL = log K₂).

Spectrophotometry: Method of Continuous Variations (Job's Plot)

This method is used to determine the stoichiometry of a metal-ligand complex in solution and can also be used to determine its stability constant.[11][12]

Procedure:

• Prepare a series of solutions where the total molar concentration of the metal ion and the ligand is kept constant, but their mole fractions are varied.

• Measure the absorbance of each solution at the wavelength of maximum absorbance (λₘₐₓ) of the complex.

• Plot the absorbance versus the mole fraction of the ligand (or metal ion).

• The stoichiometry of the complex is determined from the mole fraction at which the maximum absorbance is observed. For example, a maximum at a mole fraction of 0.5 for the ligand indicates a 1:1 complex, while a maximum at 0.67 indicates a 1:2 (metal:ligand) complex.

• The stability constant can be calculated from the absorbance data of the solutions.

Visualization of Concepts

Coordination Geometries

The following diagrams illustrate the coordination of ethylenediamine and diethylenetriamine with a generic octahedral metal ion (M).

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. dalalinstitute.com [dalalinstitute.com]
• 4. ijmrset.com [ijmrset.com]
• 5. scribd.com [scribd.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. stacks.cdc.gov [stacks.cdc.gov]
• 8. researchgate.net [researchgate.net]
• 9. Potentiometric method irving rossotti methods | Filo [askfilo.com]
• 10. gurukuljournal.com [gurukuljournal.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. scribd.com [scribd.com]

Diethylenetriamine vs. Triethylamine: A Comparative Guide to Sensitizing Nitromethane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the performance of diethylenetriamine (B155796) (DETA) and triethylamine (B128534) (TEA) as sensitizers for nitromethane (B149229). The selection of an appropriate sensitizer (B1316253) is critical in various research and development applications where the controlled initiation of nitromethane is required. This document summarizes key performance parameters, supported by experimental data, to inform the selection process based on desired sensitivity and operational conditions.

Executive Summary

Both diethylenetriamine (DETA) and triethylamine (TEA) are effective chemical sensitizers for nitromethane, significantly increasing its susceptibility to detonation. However, experimental data consistently demonstrates that diethylenetriamine is a more potent sensitizer than triethylamine . This is primarily evidenced by a lower critical diameter for detonation at various concentrations, indicating that less material is required to sustain a detonation. While DETA shows superior sensitizing effects, TEA may be preferred in specific low-temperature applications due to its lower freezing point. The choice between these two amines will ultimately depend on the specific requirements for sensitivity, temperature stability, and handling characteristics of the application.

Performance Data

The following tables summarize the key quantitative data comparing the effects of DETA and TEA on the detonation properties of nitromethane.

Sensitizer	Concentration (wt. %)	Critical Diameter (mm) in Glass Tubes	Critical Diameter (mm) in Tygon™ Tubes
None (Pure NM)	0	16.2	-
DETA	0.5	15.9	-
5	-	~10
10	~12.5	~8
15	~11	~7.5 (minimum)
20	~12	~8
TEA	1	~15	-
2.5	~13.5	-
5	~12 (minimum)	~11 (minimum)
7.5	~12.5	~12
10	~13.5	~13.5
15	-	~16

Table 1: Critical Diameter of Nitromethane Sensitized with Diethylenetriamine (DETA) and Triethylamine (TEA) in Different Confinements.[1][2]

Sensitizer	Concentration (wt. %)	Detonation Velocity (km/s)
DETA	0.02 - 0.1	up to 6.76 ("overdriven")
0 - 5	Reduction in time delay to detonation

Table 2: Detonation Velocity and Initiation Delay for Diethylenetriamine (DETA) Sensitized Nitromethane.[3]

Sensitization Mechanism

The sensitization of nitromethane by amines is a complex process that is believed to involve the formation of a charge-transfer complex between the amine and the nitromethane molecule. This interaction is thought to weaken the C-N bond in nitromethane, making it more susceptible to decomposition and initiation.

Another prominent theory involves the tautomerization of nitromethane to its aci-form (isonitromethane). Amines, acting as bases, can catalyze this tautomerization. The resulting aci-anion is considered a rate-controlling species in the detonation of liquid nitromethane. The increased concentration of the aci-anion in the presence of amines is believed to be a key factor in the observed sensitization.

Caption: Proposed mechanisms for the sensitization of nitromethane by amines.

Experimental Protocols

The data presented in this guide is based on established experimental methodologies for characterizing explosive materials.

Critical Diameter Measurement

The critical diameter is the minimum diameter of a cylindrical charge of an explosive that can sustain a steady detonation wave.

Experimental Workflow:

Caption: Workflow for determining the critical diameter of liquid explosives.

Methodology:

• Nitromethane and the respective amine (DETA or TEA) are mixed to the desired weight percentages.

• The liquid explosive mixture is poured into tubes of varying internal diameters. The tubes are typically made of materials with different confining properties, such as glass or polyvinylchloride (PVC), to assess the effect of confinement.[1][2]

• A standard explosive booster is used to initiate detonation at one end of the tube.

• The propagation of the detonation along the length of the tube is observed. A "go" is recorded if the detonation is sustained, and a "no-go" if it fails.

• The critical diameter is determined as the diameter that lies between the smallest diameter that sustained a detonation and the largest diameter that failed to detonate.

Card Gap Test

The card gap test is a standard method to determine the shock sensitivity of an explosive. It measures the sensitivity in terms of the thickness of an inert material (a stack of cards) that the shock from a donor charge can pass through and still initiate the acceptor charge.

Methodology:

• The liquid explosive (acceptor charge) is placed in a standardized container.

• A standard donor charge (e.g., pentolite or tetryl) is positioned at a set distance from the acceptor.

• A variable number of plastic cards are placed in the gap between the donor and acceptor charges.

• The donor charge is detonated, and the outcome for the acceptor charge (detonation or no detonation) is recorded.

• The 50% point (the number of cards at which there is a 50% probability of detonation) is determined statistically and is reported as the card gap value. A higher card gap value indicates greater sensitivity.[4][5][6][7]

Conclusion

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. Effect of Diethylenetriamine and Triethylamine sensitization on the critical diameter of Nitromethane [authors.library.caltech.edu]
• 3. researchgate.net [researchgate.net]
• 4. stacks.cdc.gov [stacks.cdc.gov]
• 5. apps.dtic.mil [apps.dtic.mil]
• 6. etusersgroup.org [etusersgroup.org]
• 7. Expanded Large Scale Gap Test. | National Technical Reports Library - NTIS [ntrl.ntis.gov]
• 8. [PDF] EFFECT OF DIETHYLENETRIAMINE AND TRIETHYLAMINE SENSITIZATION ON THE CRITICAL DIAMETER OF NITROMETHANE | Semantic Scholar [semanticscholar.org]

Adsorption capacity of Diethylenetriamine-functionalized materials vs activated carbon

A Comparative Guide for Researchers in Drug Development and Science

In the landscape of purification and delivery within scientific research, particularly in the pharmaceutical and drug development sectors, the choice of adsorbent material is critical. This guide provides an objective comparison of the adsorption performance between Diethylenetriamine (B155796) (DETA)-functionalized materials and traditional activated carbon. By presenting supporting experimental data, detailed methodologies, and visual workflows, this document aims to equip researchers, scientists, and drug development professionals with the necessary information to select the most appropriate material for their specific application.

At a Glance: Performance Comparison

The primary distinction between Diethylenetriamine-functionalized materials and activated carbon lies in their surface chemistry and, consequently, their adsorption mechanisms. Activated carbon, with its high porosity and large surface area, primarily relies on physical adsorption (physisorption) driven by van der Waals forces. In contrast, DETA-functionalized materials introduce amine groups onto a support material (such as graphene oxide, silica, or polymers), enabling strong chemical interactions (chemisorption) with specific adsorbates. This fundamental difference often translates to higher selectivity and, in many cases, superior adsorption capacity for the functionalized materials, particularly for molecules capable of interacting with amine groups.

Quantitative Data Summary

The following tables summarize the quantitative data from various studies, offering a direct comparison of the adsorption capacities of DETA-functionalized materials and activated carbon for different adsorbates, including dyes, carbon dioxide, and heavy metals.

Table 1: Adsorption of Methylene (B1212753) Blue

Adsorbent	Adsorption Capacity (mg/g)	Reference
Diethylenetriamine-functionalized reduced graphene oxide	291.4	[1][2]
Activated Carbon	46.7	[1][2]
Reduced Graphene Oxide (unfunctionalized)	77.1	[1][2]

Table 2: Adsorption of Carbon Dioxide (CO2)

Adsorbent	Adsorption Capacity (mmol/g)	Conditions	Reference
Amine-functionalized adsorbents (general)	~1.7 - 2.0	-	[3][4]
Methyl diethanolamine-functionalized activated carbon	3.98	-	[5]
Non-functionalized activated carbon	2.587	-	[5]
Triethylenetetramine-modified mesoporous carbon	11.241	60 min adsorption	[6]
Ethylenediamine-modified mesoporous carbon	19.68	60 min adsorption	[6]

Table 3: Adsorption of Heavy Metals

Adsorbent	Metal Ion	Adsorption Capacity	Reference
DETA-functionalized magnetic chitosan/polyglycidyl methacrylate	Pb(II), Cd(II), Cu(II)	High affinity and recovery
Activated Carbon	Pb(II), Cu(II), Cd(II)	Effective, but generally lower capacity than functionalized materials	[7]
Natural Adsorbents (Peanut Shells, Sawdust)	Pb(II), Cu(II), Cd(II)	Can be effective, but variable performance	[7]

Delving into the Mechanisms: A Visual Comparison

The following diagram illustrates the fundamental differences in the logical relationship and interaction mechanisms between the two types of adsorbents and a target adsorbate.

Comparison of Adsorption Mechanisms

Experimental Protocols

To ensure reproducibility and a clear understanding of the data presented, this section details the methodologies for the synthesis of a representative DETA-functionalized material and a typical adsorption experiment.

Synthesis of Diethylenetriamine-Functionalized Reduced Graphene Oxide

This protocol is based on the synthesis of a high-performance aminated graphene for methylene blue removal.[1][2]

Materials:

• Chlorine-functionalized reduced graphene oxide (ClRGO)

• Furanidine

• Diethylenetriamine (DETA)

• Distilled water

Procedure:

• Disperse 0.51 g of ClRGO in 48 mL of furanidine using ultrasonication for 3 hours to form a suspension.

• Add 3 mL of diethylenetriamine to the suspension under reflux conditions.

• Heat and stir the suspension for 24 hours.

• Filter the resulting product, which is the DETA-functionalized reduced graphene oxide (TARGO).

• Wash the filtered product seven times with distilled water and furanidine to remove any unreacted reagents.

• Dry the final product in a windless drying box at 41°C for 49 hours to obtain a black powder.

Adsorption Experiment for Methylene Blue Removal

This protocol describes a typical batch adsorption experiment to evaluate the performance of an adsorbent for dye removal.[1][2]

Materials:

• Adsorbent (e.g., DETA-functionalized material or activated carbon)

• Methylene blue (MB) stock solution

• Distilled water

• pH adjustment solutions (e.g., HCl and NaOH)

Procedure:

• Prepare a series of MB solutions of known concentrations by diluting the stock solution with distilled water.

• For each experiment, add a specific amount of the adsorbent (e.g., 2.0 mg) to a fixed volume of the MB solution (e.g., 100 mL) in a flask.

• Adjust the initial pH of the solution to the desired value (e.g., pH 8-9 for MB adsorption on TARGO) using the pH adjustment solutions.[2]

• Agitate the flasks at a constant speed and temperature for a predetermined period to reach equilibrium.

• After the adsorption period, separate the adsorbent from the solution by filtration or centrifugation.

• Measure the final concentration of MB in the supernatant using a UV-Vis spectrophotometer at the wavelength of maximum absorbance for MB.

• Calculate the adsorption capacity (q_e, in mg/g) at equilibrium using the following equation: q_e = (C_0 - C_e) * V / m where C_0 and C_e are the initial and equilibrium concentrations of MB (mg/L), respectively, V is the volume of the solution (L), and m is the mass of the adsorbent (g).

Conclusion

The choice between diethylenetriamine-functionalized materials and activated carbon is highly dependent on the specific application. For broad-spectrum removal of non-polar organic molecules, activated carbon remains a cost-effective and viable option. However, for applications requiring high selectivity and enhanced adsorption capacity for specific target molecules, such as certain dyes, carbon dioxide, and heavy metals, DETA-functionalized materials demonstrate significant advantages. The presence of amine functional groups facilitates strong chemical interactions, leading to superior performance in these targeted applications. For professionals in drug development, the potential for tailored surface chemistry in DETA-functionalized materials opens avenues for more efficient purification processes and the development of novel drug delivery systems. Further research into the direct comparison of these materials for the adsorption of a wider range of pharmaceutical compounds is warranted to fully elucidate their potential in this field.

References

• 1. Diethylenetriamine-functionalized reduced graphene oxide having more amino groups for methylene blue removal - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. Diethylenetriamine-functionalized reduced graphene oxide having more amino groups for methylene blue removal - PMC [pmc.ncbi.nlm.nih.gov]
• 3. iris.unica.it [iris.unica.it]
• 4. A Comparative Study of Different Sorbents in the Context of Direct Air Capture (DAC): Evaluation of Key Performance Indicators and Comparisons | MDPI [mdpi.com]
• 5. ehemj.com [ehemj.com]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]

A Comparative Guide to Diethylenetriamine (DETA) and Other Amine Curing Agents for Epoxy Resins

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of Diethylenetriamine (DETA) against other common amine curing agents used in epoxy resin formulations. The information presented is supported by experimental data from various scientific sources, offering insights into the curing behavior, thermal properties, and mechanical performance of these systems.

Introduction to Epoxy Curing with Amines

Epoxy resins are versatile thermosetting polymers widely used in adhesives, coatings, composites, and encapsulation materials. Their properties are largely determined by the curing agent, or hardener, used to cross-link the epoxy polymer chains. Amine-based curing agents are a prominent class due to their reactivity and the wide range of properties they can impart to the final cured product.

Diethylenetriamine (DETA), a primary aliphatic amine, is a widely used curing agent known for its high reactivity and ability to cure epoxy resins at ambient temperatures.[1] However, the choice of curing agent is critical and depends on the specific application requirements, such as pot life, cure speed, mechanical strength, and thermal resistance. This guide compares DETA with other classes of amine curing agents, including other aliphatic amines, cycloaliphatic amines, aromatic amines, and polyamides.

Performance Comparison of Amine Curing Agents

The selection of an appropriate amine curing agent is a critical step in formulating an epoxy system with desired characteristics. This section provides a comparative overview of the performance of Diethylenetriamine (DETA) against other widely used amine hardeners. The data presented in the following tables are compiled from various studies and are intended to provide a general comparison. It is important to note that the properties of the cured epoxy can vary significantly based on the specific epoxy resin used, the stoichiometry of the formulation, and the curing conditions.

Thermal and Curing Properties

The curing characteristics and thermal stability of an epoxy system are crucial for its processing and end-use applications. Key parameters include gel time (the time it takes for the resin to start to solidify), cure time, and the glass transition temperature (Tg), which defines the upper service temperature of the cured material.

Curing Agent Class	Specific Amine	Gel Time (minutes)	Typical Cure Schedule	Glass Transition Temperature (Tg) (°C)	Key Characteristics
Aliphatic Amines	Diethylenetriamine (DETA)	~20-35	4 days at 25°C or 1 hour at 100°C	~110-120	Fast cure, high reactivity, good mechanical properties at room temperature, but brittle.[2][3]
Triethylenetetramine (TETA)	~20-35	4 days at 25°C or 1 hour at 100°C	~101-119	Similar to DETA but with lower volatility.[3][4]
Cycloaliphatic Amine	Isophorone diamine (IPDA)	Longer than DETA/TETA	Ambient or elevated temperature	~138	Good UV stability, higher Tg and chemical resistance compared to aliphatic amines.[3]
Aromatic Amine	4,4'-Diaminodiphenylsulfone (DDS)	Requires elevated temperature	Elevated temperature cure (e.g., 2h at 150°C + 3h at 200°C)	~183	Excellent thermal stability and chemical resistance, but requires high-temperature cure.[3]
Polyamide	Varies	Long	Ambient temperature	Lower than aliphatic amines	Good flexibility, toughness, and water resistance; long pot life.[5][6]

Mechanical Properties

The mechanical performance of a cured epoxy is critical for structural applications. Tensile strength, modulus, and elongation at break are key indicators of the material's strength, stiffness, and ductility.

Curing Agent Class	Specific Amine	Tensile Strength (MPa)	Tensile Modulus (GPa)	Elongation at Break (%)	Key Characteristics
Aliphatic Amines	Diethylenetriamine (DETA)	~79	~3.7	~2.0-2.6	High modulus and strength, but low elongation (brittle).
Triethylenetetramine (TETA)	~614 (in composite)	~2.85 (in composite)	-	Good overall mechanical properties.[3]
Cycloaliphatic Amine	Isophorone diamine (IPDA)	~541 (in composite)	~2.74 (in composite)	-	Good balance of strength and toughness.[3]
Aromatic Amine	4,4'-Diaminodiphenylsulfone (DDS)	~620 (in composite)	-	-	High strength, particularly at elevated temperatures.[3]
Polyamide	Varies	~10-20	-	>100% (with polyether amine)	High flexibility and impact resistance, lower strength.[7]

Experimental Protocols

To ensure the reproducibility and accuracy of the presented data, this section details the methodologies for key experiments used to characterize the performance of amine-cured epoxy systems.

Differential Scanning Calorimetry (DSC) for Cure Kinetics and Tg Determination

Objective: To determine the heat of cure, degree of cure, and glass transition temperature (Tg) of an epoxy-amine system.

Methodology:

• Sample Preparation: Accurately weigh 5-10 mg of the uncured epoxy-amine mixture into an aluminum DSC pan. Hermetically seal the pan to prevent volatilization. An empty sealed pan is used as a reference.[8]

• Instrument Setup: Place the sample and reference pans into a calibrated Differential Scanning Calorimeter.

• Thermal Program for Cure Analysis:

  • Equilibrate the sample at a sub-ambient temperature (e.g., 0°C).

  • Ramp the temperature at a constant heating rate (e.g., 10°C/min) to a temperature where the curing exotherm is complete (e.g., 250°C).[9]

  • The integral of the exothermic peak provides the total heat of cure (ΔH_total).

• Thermal Program for Tg Determination of Cured Sample:

  • For a fully cured sample, equilibrate at a low temperature (e.g., 25°C).[8]

  • Ramp the temperature at a controlled rate (e.g., 10 or 20°C/min) to a temperature above the expected Tg.

  • Cool the sample back to the starting temperature.

  • Perform a second heating scan at the same rate. The Tg is determined from the inflection point of the step change in the heat flow curve during the second heating scan.[8]

Fourier-Transform Infrared Spectroscopy (FTIR) for Monitoring Cure Progression

Objective: To qualitatively and quantitatively monitor the chemical changes during the epoxy-amine curing reaction.

Methodology:

• Sample Preparation: A small amount of the freshly mixed epoxy-amine system is placed between two potassium bromide (KBr) pellets or on a salt plate (e.g., NaCl) to form a thin film.

• Instrument Setup: The sample is placed in the sample holder of an FTIR spectrometer.

• Spectral Acquisition:

  • Acquire an initial spectrum of the uncured mixture.

  • Acquire spectra at regular time intervals during the curing process at a specified temperature.[10]

• Data Analysis:

  • Monitor the decrease in the absorbance peak corresponding to the epoxy group (oxirane ring), typically around 915 cm⁻¹.[11][12]

  • Monitor the changes in the absorbance peaks associated with primary and secondary amine groups.

  • An internal reference peak that does not change during the reaction (e.g., a C-H stretching vibration from the aromatic rings of the epoxy resin) can be used for normalization.[13]

  • The degree of conversion of the epoxy groups can be calculated by comparing the peak area at a given time to the initial peak area.

Tensile Testing of Cured Epoxy Resins (ASTM D638)

Objective: To determine the tensile strength, tensile modulus, and elongation at break of the fully cured epoxy material.

Methodology:

• Specimen Preparation: Prepare dog-bone shaped specimens according to the dimensions specified in ASTM D638.[14][15] The specimens are typically cast from the epoxy-amine mixture and cured according to the desired schedule.

• Instrument Setup: A universal testing machine equipped with grips to hold the specimen and a load cell to measure the applied force is used. An extensometer is used to accurately measure the strain.[15]

• Test Procedure:

  • Mount the specimen in the grips of the testing machine.

  • Apply a tensile load at a constant crosshead speed until the specimen fractures.[16]

• Data Analysis:

  • Record the load versus displacement data.

  • Calculate the tensile stress and strain.

  • Tensile Strength: The maximum stress the material can withstand before failure.

  • Tensile Modulus (Young's Modulus): The slope of the initial linear portion of the stress-strain curve, representing the material's stiffness.

  • Elongation at Break: The percentage increase in length of the specimen at the point of fracture.

Visualizing Epoxy Curing and Experimental Workflow

Epoxy-Amine Curing Mechanism

The curing of an epoxy resin with a primary amine like DETA involves a nucleophilic addition reaction. The lone pair of electrons on the nitrogen atom of the amine attacks the electrophilic carbon atom of the oxirane ring, leading to ring-opening and the formation of a hydroxyl group and a secondary amine. This secondary amine can then react with another epoxy group to form a tertiary amine and another hydroxyl group, creating a cross-linked network.

Epoxy-Amine Curing Reaction Pathway

Experimental Workflow for Performance Comparison

The following diagram illustrates a typical workflow for the comparative analysis of different amine curing agents for epoxy resins.

Workflow for Amine Curing Agent Comparison

Conclusion

The choice of an amine curing agent has a profound impact on the processing and final properties of an epoxy resin system. Diethylenetriamine (DETA) offers a fast, room-temperature cure and results in a rigid material with good mechanical properties, making it suitable for applications where rapid curing is essential. However, its brittleness and high reactivity, leading to a short pot life and significant exotherm, may be limitations in some cases.

For applications requiring greater flexibility and toughness, polyamide curing agents are a viable alternative, albeit with slower cure times and lower thermal resistance.[5] Cycloaliphatic and aromatic amines provide superior thermal stability and chemical resistance, which are critical for high-performance and high-temperature applications.[3] However, these often come with the requirement of elevated temperature curing and may result in more brittle materials.

Ultimately, the selection of the optimal amine curing agent requires a thorough understanding of the trade-offs between processing characteristics and the desired performance of the final cured epoxy product. The experimental protocols and comparative data presented in this guide provide a foundation for making informed decisions in the development of epoxy-based materials for research and industrial applications.

References

• 1. Frontiers | In-situ FTIR spectroscopy of epoxy resin degradation: kinetics and mechanisms [frontiersin.org]
• 2. hanepoxy.net [hanepoxy.net]
• 3. Effect of Curing Agent on the Compressive Behavior at Elevated Test Temperature of Carbon Fiber-Reinforced Epoxy Composites - PMC [pmc.ncbi.nlm.nih.gov]
• 4. aicoatings.com.au [aicoatings.com.au]
• 5. POLYAMIDE RESIN – Epochemie – Epoxy Curing Agents [epochemie.com]
• 6. products.evonik.com [products.evonik.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. shimadzu.com [shimadzu.com]
• 10. rsdjournal.org [rsdjournal.org]
• 11. files.core.ac.uk [files.core.ac.uk]
• 12. scribd.com [scribd.com]
• 13. repositories.lib.utexas.edu [repositories.lib.utexas.edu]
• 14. researchgate.net [researchgate.net]
• 15. ASTM D638 Standard Test Method for Tensile Properties of Plastics [ssi.shimadzu.com]
• 16. udspace.udel.edu [udspace.udel.edu]

Diethylenetriamine (DETA): A Comparative Analysis of Cross-Reactivity in Synthesis

For researchers, scientists, and drug development professionals, understanding the reactivity and potential for side reactions of building blocks like Diethylenetriamine (DETA) is paramount for successful and efficient synthesis. This guide provides an objective comparison of DETA's performance with alternative amines, supported by experimental data, to inform the selection of the most appropriate reagent for specific synthetic applications.

Diethylenetriamine (DETA), a linear triamine with two primary and one secondary amine groups, is a versatile and widely used reagent in a variety of chemical syntheses, most notably as a curing agent for epoxy resins.[1] However, the presence of multiple reactive sites can lead to a lack of selectivity and the formation of undesired by-products, a phenomenon known as cross-reactivity. This guide delves into the cross-reactivity of DETA with common electrophilic functional groups and compares its performance to two common alternatives: Isophorone Diamine (IPDA) and N-(2-Aminoethyl)piperazine (AEP).

Understanding the Reactivity Landscape of DETA

The reactivity of DETA is dictated by the differential nucleophilicity of its primary and secondary amine groups. In general, primary amines are more sterically accessible and, in many cases, more nucleophilic than secondary amines. This inherent difference forms the basis for potential selectivity but also for complex reaction mixtures if not properly controlled.

Acylation Reactions

In acylation reactions, such as those with acid chlorides or anhydrides, the primary amines of DETA are generally more reactive. However, achieving mono-acylation can be challenging, with di-acylation of both primary amines and even tri-acylation being common outcomes, especially when the acylating agent is used in excess or under forcing conditions. The selective acylation of the secondary amine in the presence of the primary amines is particularly difficult to achieve directly.

Alkylation Reactions

Similar to acylation, alkylation of DETA typically occurs preferentially at the primary amine positions. However, over-alkylation is a significant challenge, leading to mixtures of mono-, di-, tri-, and even quaternary ammonium (B1175870) salts. Controlling the stoichiometry and reaction conditions is crucial to favor the desired product.

Michael Addition

DETA readily participates in Michael addition reactions with α,β-unsaturated carbonyl compounds. Studies have shown that the reaction of DETA with methyl acrylate (B77674) proceeds in almost quantitative yield, indicating a high propensity for this type of reaction.[2] This high reactivity can be advantageous but can also lead to undesired side reactions if other electrophilic sites are present in the molecule.

Reaction with Epoxides

As a widely used epoxy curing agent, the reaction of DETA with epoxides is of significant industrial importance. The primary amines initiate the ring-opening of the epoxide, followed by reaction of the newly formed secondary hydroxyl group and the original secondary amine, leading to a cross-linked polymer network.[1] The high exothermicity of this reaction can sometimes lead to side reactions and degradation if not properly controlled.[3]

Comparative Analysis: DETA vs. Alternatives

To provide a clearer picture of DETA's performance, it is compared here with two common alternatives: Isophorone Diamine (IPDA), a cycloaliphatic diamine, and N-(2-Aminoethyl)piperazine (AEP), a diamine containing a piperazine (B1678402) ring.

Property	Diethylenetriamine (DETA)	Isophorone Diamine (IPDA)	N-(2-Aminoethyl)piperazine (AEP)
Structure	Linear Triamine	Cycloaliphatic Diamine	Heterocyclic Diamine
Amine Types	2 Primary, 1 Secondary	2 Primary	1 Primary, 1 Secondary, 1 Tertiary
Reactivity	High	Medium	Moderate
Pot Life (Epoxy)	Short (20-30 min @ 25°C)	Medium	Moderate
Hardness (Cured Epoxy)	High (Shore D 80-85)	High	High
UV Stability	Poor	Good	Moderate
Chemical Resistance	Excellent	Good	Good
Flexibility	Low	Moderate	Moderate
Cost	Low	High	Moderate

Table 1: General Performance Comparison of DETA and Alternatives in Epoxy Coatings.[4]

Isophorone Diamine (IPDA)

N-(2-Aminoethyl)piperazine (AEP)

AEP contains a primary, a secondary, and a tertiary amine, offering a different reactivity profile. The piperazine ring introduces some rigidity. In polyamide synthesis, AEP's structure can influence properties like thermal stability and surface charge.[6] The presence of a tertiary amine can also influence reaction mechanisms, potentially acting as a built-in catalyst in some cases. In epoxy curing, it provides a balance of properties.[7]

Signaling Pathways and Experimental Workflows

To visualize the reaction pathways and experimental procedures discussed, the following diagrams are provided in DOT language.

Caption: Acylation pathway of Diethylenetriamine.

Caption: Workflow for competitive reactivity analysis.

Experimental Protocols

Protocol 1: Determination of Amine Value (ASTM D2074)

This standard test method is crucial for determining the total, primary, secondary, and tertiary amine values of fatty amines, which can be adapted for polyamines like DETA.[8][9][10][11][12]

Materials:

• Sample (e.g., DETA)

• Isopropyl alcohol

• Salicylaldehyde

• Phenyl isothiocyanate

• Standardized hydrochloric acid (HCl) solution

• Bromophenol blue indicator solution

• Bromocresol green indicator solution

• Erlenmeyer flasks

• Magnetic stirrer

Procedure:

• Total Amine Value: Dissolve a known weight of the amine sample in isopropyl alcohol. Titrate with standardized HCl to the bromophenol blue endpoint.

• Primary Amine Value: To a separate, weighed sample dissolved in isopropyl alcohol, add a calculated amount of salicylaldehyde. After a specified reaction time, titrate with standardized HCl to the bromophenol blue endpoint. The difference between the total amine value and this result gives the primary amine value.

• Secondary and Tertiary Amine Value: To a third weighed sample, add phenyl isothiocyanate. After the reaction is complete, titrate with standardized HCl to the bromocresol green endpoint. This titration value corresponds to the tertiary amine value. The secondary amine value is calculated by subtracting the primary and tertiary amine values from the total amine value.

Calculations: The amine values are calculated in mg KOH/g of the sample.

Protocol 2: Analysis of Reaction Products by HPLC-MS

This protocol outlines a general method for the separation and identification of reaction products from the reaction of DETA with an electrophile.

Materials:

• Quenched reaction mixture

• Acetonitrile (ACN)

• Water (HPLC grade)

• Formic acid

• HPLC system with a C18 column

• Mass spectrometer (e.g., ESI-QTOF)

Procedure:

• Sample Preparation: Dilute an aliquot of the quenched reaction mixture with a suitable solvent (e.g., ACN/water mixture).

• HPLC Separation:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A typical gradient would start with a high percentage of A and gradually increase the percentage of B to elute compounds of increasing hydrophobicity.

  • Flow Rate: 1 mL/min.

  • Injection Volume: 10 µL.

• MS Detection:

  • Ionization Mode: Electrospray Ionization (ESI), positive mode.

  • Mass Range: Scan a range appropriate for the expected products (e.g., m/z 50-1000).

  • Data Analysis: Identify peaks based on their retention times and mass-to-charge ratios. Fragmentation patterns can be used for structural elucidation.

Quantitative Analysis: For quantitative analysis, a calibration curve should be prepared using authentic standards of the expected products.

Conclusion

The choice between Diethylenetriamine and its alternatives is a nuanced decision that depends on the specific requirements of the synthesis. DETA remains a cost-effective and highly reactive building block, particularly suitable for applications where rapid reaction and high crosslink density are desired, such as in certain epoxy formulations. However, its high reactivity can be a double-edged sword, leading to a lack of selectivity and the formation of complex side products.

For applications demanding greater control, higher selectivity, and improved properties such as UV stability, alternatives like Isophorone Diamine may be more appropriate, despite the higher cost. N-(2-Aminoethyl)piperazine offers a unique reactivity profile due to its combination of different amine types and may be advantageous in specific polymer architectures.

Ultimately, a thorough understanding of the cross-reactivity profiles of these amines, guided by the experimental data and protocols outlined in this guide, will enable researchers and developers to make informed decisions, leading to more efficient and successful synthetic outcomes.

References

• 1. threebond.co.jp [threebond.co.jp]
• 2. scispace.com [scispace.com]
• 3. e3s-conferences.org [e3s-conferences.org]
• 4. Comparison of Polyetheramines, DETA, and IPDA for Epoxy Coatings [merlinchem.com]
• 5. Isophorone diamine - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. petrolube.com [petrolube.com]
• 9. standards.iteh.ai [standards.iteh.ai]
• 10. Maintenance Mode | ASTM [astm.org]
• 11. laboratuar.com [laboratuar.com]
• 12. standards.iteh.ai [standards.iteh.ai]

Comparative performance of polyamines for wet-strength resin applications

For Researchers, Scientists, and Drug Development Professionals

The development of robust paper products that maintain their integrity when wet is crucial across numerous applications, from consumer goods to specialized scientific papers. This guide provides an objective comparison of the performance of common polyamines used as wet-strength resins, supported by available experimental data and detailed methodologies. The focus is on providing a clear, data-driven overview for professionals in research and development.

Introduction to Polyamines in Wet-Strength Resins

Polyamines are a class of polymers containing multiple amine functional groups. In papermaking, they are utilized to impart wet strength, which is the ability of paper to retain a significant portion of its mechanical strength when saturated with water. The most prominent polyamines in this application include Polyamidoamine-epichlorohydrin (PAE or PAAE), Polyamine-epichlorohydrin (PAmE), Polyethyleneimine (PEI), and Polyvinylamine (PVAm). These cationic polymers are added to the pulp slurry (wet-end addition) where they adsorb onto the anionic cellulose (B213188) fibers.[1] During the drying process, they form a cross-linked network that reinforces the fiber-fiber bonds, preventing them from dissociating in the presence of water.[1]

Comparative Performance of Polyamines

The selection of a polyamine for a specific wet-strength application depends on a variety of factors including the desired level of wet strength (temporary or permanent), cost-effectiveness, and the specific papermaking conditions (e.g., pH). Polyamidoamine-epichlorohydrin (PAE) resins are the most widely used, accounting for approximately 90% of the wet-strength market due to their high efficiency and effectiveness in neutral to alkaline papermaking conditions.[2]

Table 1: Qualitative Performance Comparison of Polyamines for Wet-Strength Applications

Feature	Polyamidoamine-epichlorohydrin (PAE/PAAE)	Polyamine-epichlorohydrin (PAmE)	Polyethyleneimine (PEI)	Polyvinylamine (PVAm)
Wet Strength Type	Permanent[2][3]	Permanent	Temporary to Permanent[3]	Temporary to Permanent[2][3]
Performance	High efficiency, superior wet strength[1][3]	Lower wet-strength efficiency than PAAE[3]	Effective, but can be more expensive[1]	Effective, performance enhanced on oxidized cellulose[3]
Papermaking pH	Neutral to Alkaline[1]	Neutral to Alkaline	Acidic and Alkaline[3]	Acidic and Alkaline[3]
Key Advantages	Most widely used, high retention, good dry strength improvement.[1][2]	Similar bonding mechanism to PAAE.	Biodegradable.[3]	Can provide permanent wet strength.[3]
Key Disadvantages	Difficult to repulp.[3]	Lower efficiency than PAAE.[3]	Can cause yellowing of paper, sensitive to light and heat.[1][3]	Adhesion can be poor on non-oxidized cellulose.[3]

Table 2: Quantitative Performance Data of Polyamines from Various Studies

Polyamide Type	Dosage	Wet Tensile Strength Improvement	Wet-to-Dry Strength Ratio (%)	Pulp Type	Source
PAE	1%	20% increase in wet strength	-	Softwood Bleached Kraft	[1]
PAE	10 mg/g	-	~35%	Bleached Eucalyptus Kraft	[4]
PVAm	Not Specified	-	~30%	Commercial Hardwood Bleached Kraft	[2]
GPAM *	0.3%	381% increase in wet tensile index	-	Not Specified	[2]
PAE	0.5%	281% increase in wet tensile index	-	Not Specified	[2]

*Glyoxylated Polyacrylamide (GPAM) is included for comparative context as a high-efficiency alternative.

Signaling Pathways and Mechanisms

The primary mechanism of wet-strength development involves the electrostatic interaction between the cationic polyamine resin and the anionic cellulose fibers, followed by the formation of a covalent cross-linked network during the drying and curing process. This network reinforces the existing fiber-fiber hydrogen bonds, making them resistant to water.

Polyamidoamine-epichlorohydrin (PAE) Synthesis and Cross-linking

The synthesis of PAE resin is a two-step process. First, a polyamidoamine is formed through the condensation of a dicarboxylic acid (e.g., adipic acid) with a polyamine (e.g., diethylenetriamine). The resulting polyamidoamine is then reacted with epichlorohydrin, which leads to the formation of reactive azetidinium rings. These rings are responsible for the cross-linking reactions with cellulose and self-cross-linking of the resin.[1]

PAE Resin Synthesis Workflow.

The azetidinium groups on the PAE resin can then form covalent bonds with the carboxyl groups on the cellulose fibers and can also react with other amine groups on adjacent PAE molecules, leading to a durable, cross-linked network.

General Mechanism of Wet-Strength Development.

Experimental Protocols

The evaluation of wet-strength resin performance typically involves the preparation of laboratory handsheets treated with the resin, followed by standardized testing of their mechanical properties.

Preparation of Paper Handsheets

A standardized procedure for preparing handsheets is crucial for obtaining reproducible results. The following is a general protocol based on common laboratory practices:

• Pulp Slurry Preparation: A known weight of dry pulp is dispersed in a specified volume of water to achieve a target consistency (e.g., 0.3%).

• Resin Addition: The polyamine resin is added to the pulp slurry at a specified dosage (e.g., 0.5% to 2.0% based on the dry weight of the pulp) and mixed for a defined period to allow for adsorption onto the fibers.

• Handsheet Formation: The treated pulp slurry is used to form handsheets of a specific basis weight (grammage) using a standard handsheet former.

• Pressing: The wet handsheets are pressed between blotters under a standard pressure to remove excess water.

• Drying and Curing: The pressed handsheets are dried, typically on a heated cylinder or in an oven at a specific temperature (e.g., 105°C) for a set duration to facilitate the cross-linking (curing) of the resin.

• Conditioning: The cured handsheets are conditioned in a controlled atmosphere (e.g., 23°C and 50% relative humidity) before testing.

Wet Tensile Strength Testing (Based on TAPPI T 456)

The wet tensile strength is a primary indicator of the performance of a wet-strength resin. The TAPPI T 456 standard method is widely used for this measurement.

• Specimen Preparation: Test strips of a specified width are cut from the conditioned handsheets.

• Soaking: The test strips are submerged in distilled water for a specified period (e.g., 2 hours) to ensure complete saturation.

• Blotting: Excess water is removed from the surface of the soaked strips using standardized blotting paper.

• Tensile Testing: The wet test strip is immediately mounted in a tensile testing machine, and a tensile force is applied until the strip breaks.

• Data Recording: The force required to break the strip is recorded. The wet tensile strength is typically reported as force per unit width (e.g., N/m or lbf/in). The wet tensile index (Nm/g) can also be calculated by dividing the wet tensile strength by the basis weight of the paper.

The dry tensile strength is measured similarly on un-soaked test strips. The wet-to-dry strength ratio is then calculated as:

(Wet Tensile Strength / Dry Tensile Strength) x 100%

Conclusion

Polyamidoamine-epichlorohydrin (PAE) resins are the dominant technology in wet-strength applications, offering a robust and high-performance solution. However, other polyamines such as Polyamine-epichlorohydrin (PAmE), Polyethyleneimine (PEI), and Polyvinylamine (PVAm) present viable alternatives with distinct characteristics that may be advantageous in specific contexts. The choice of the optimal polyamine requires careful consideration of the desired performance attributes, papermaking conditions, and cost. The experimental protocols outlined in this guide provide a framework for the systematic evaluation and comparison of different wet-strength resins to inform the development of advanced paper products. Further research focusing on direct, side-by-side comparisons of these polyamines under identical conditions would be highly valuable to the scientific community.

References

• 1. mdpi.com [mdpi.com]
• 2. Polymeric Wet-Strength Agents in the Paper Industry: An Overview of Mechanisms and Current Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 3. bioresources.cnr.ncsu.edu [bioresources.cnr.ncsu.edu]
• 4. Paper strength development and recyclability with polyamideamine-epichlorohydrin (PAE) :: BioResources [bioresources.cnr.ncsu.edu]

A Comparative Guide to the Validation of Analytical Techniques for Diethylenetriamine (DETA) Detection

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of various analytical techniques for the detection and quantification of Diethylenetriamine (B155796) (DETA), a crucial compound in various industrial and pharmaceutical applications. The following sections detail the performance characteristics and experimental protocols of established methods, offering a valuable resource for method selection and validation in a research and drug development context.

Performance Characteristics of Analytical Techniques for DETA Detection

The selection of an appropriate analytical method hinges on its performance characteristics. The table below summarizes the key validation parameters for High-Performance Liquid Chromatography (HPLC) with UV detection, Gas Chromatography (GC) with Flame Ionization Detection (FID), UV-Visible Spectrophotometry, and Cation-Exchange Chromatography. This allows for a direct comparison of their sensitivity, linearity, accuracy, and precision.

Parameter	HPLC-UV	GC-FID	UV-Vis Spectrophotometry	Cation-Exchange Chromatography
Limit of Detection (LOD)	0.16 µ g/sample [1]	0.49 µg/mL[2]	0.8701 µg/mL	0.002 mM
Limit of Quantification (LOQ)	0.16 µ g/sample [3]	1.64 µg/mL[2]	2.6366 µg/mL[4]	0.005 mM
Linearity (Range)	1 to 80 µ g/sample [1]	1.64-233.80 µg/mL[2]	5-50 µg/mL[4]	Not explicitly stated
Accuracy (Bias)	-1.9%[1]	Not explicitly stated	Recovery: 98.67-101.33%[4]	Not explicitly stated
Precision (RSD)	0.007 (Sr)[1]	1.4%-3.3%[2]	< 2%[4]	Not explicitly stated
Robustness	Method evaluated by OSHA[3]	Not explicitly stated	Not explicitly stated	Not explicitly stated

Experimental Workflows and Signaling Pathways

A general workflow for the validation of any analytical method is crucial for ensuring reliable and reproducible results. The following diagram, generated using the DOT language, outlines the typical stages of method validation as recommended by the International Council for Harmonisation (ICH) guidelines.[5][6]

Caption: General workflow for analytical method validation.

Detailed Experimental Protocols

This section provides detailed methodologies for the key analytical techniques used for DETA detection.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method, adapted from OSHA Method 60 and NIOSH Method 2540, is suitable for the determination of DETA in air samples.[1][3][7][8][9]

a. Principle: Air samples are collected on a solid sorbent tube coated with 1-naphthylisothiocyanate (NITC), which derivatizes DETA to a UV-active compound. The derivative is then desorbed and analyzed by HPLC with a UV detector.

b. Instrumentation:

• HPLC system equipped with a UV detector

• Column: 10-µm radial cyano, 10 cm x 8-mm ID[1]

• Personal sampling pump

c. Reagents:

• 1-Naphthylisothiocyanate (NITC)

• XAD-2 resin

• Dimethylformamide (DMF), HPLC grade

• Isooctane, HPLC grade

• Isopropanol, HPLC grade

• Diethylenetriamine (DETA), high purity

d. Sample Collection and Preparation:

• Calibrate a personal sampling pump with a representative sampler in line.

• Break the ends of the sorbent tube immediately before sampling.

• Attach the sampler to the pump and sample at a flow rate of 0.01 to 0.1 L/min for a total sample size of 1 to 20 L.[8][10]

• After sampling, cap the tubes and transport them to the laboratory.

• Transfer each sorbent section to a separate vial.

• Add 2.0 mL of DMF to each vial and agitate in an ultrasonic bath for 30 minutes.[8]

e. Chromatographic Conditions:

• Mobile Phase: 50/50 (v/v) isooctane/isopropanol[3]

• Flow Rate: 3 mL/min[3]

• Detection Wavelength: 254 nm[8]

• Injection Volume: 10 µL[1]

f. Calibration: Prepare working standards by serially diluting a stock solution of the DETA-NITC derivative in DMF. Analyze the standards along with the samples and construct a calibration curve of peak area versus concentration.

Gas Chromatography with Flame Ionization Detection (GC-FID)

This method is suitable for the determination of DETA in workplace air.[2][11]

a. Principle: DETA in the air is collected using an alkaline silicone tube and then desorbed. The resulting solution is neutralized and analyzed by GC-FID.

b. Instrumentation:

• Gas chromatograph equipped with a Flame Ionization Detector (FID)

• Column: 5%-phenyl-methyl polysiloxane (HP-5), 25 m × 0.32 mm × 0.52 mm[2]

c. Reagents:

• Methanol (B129727)

• Hydrochloric acid

• Potassium hydroxide

• Alkaline silicone tubes

d. Sample Collection and Preparation:

• Collect workplace air using an alkaline silicone tube at a known flow rate.

• Desorb the collected DETA with a 0.2 mol/L methanol solution of hydrochloric acid.

• Centrifuge the solution and neutralize the supernatant with a 0.3 mol/L methanol solution of potassium hydroxide.[2]

e. Chromatographic Conditions:

• Carrier Gas: Not specified, typically Nitrogen or Helium.

• Injector Temperature: Not specified.

• Oven Temperature Program: Not specified.

• Detector Temperature: Not specified.

f. Calibration: Prepare a series of standard solutions of DETA in the desorption solution and analyze them to construct a calibration curve.

UV-Visible Spectrophotometry

This method is applicable for the determination of DETA in aqueous solutions, such as mineral flotation solutions.[12]

a. Principle: DETA forms a complex with Nickel(II) and sulphite ions, which has a maximum UV absorbance at 285 nm. The absorbance is proportional to the DETA concentration.

b. Instrumentation:

• UV-Visible Spectrophotometer

c. Reagents:

• Nickel(II) solution

• Sulphite solution

• Diethylenetriamine (DETA) standard solution

d. Procedure:

• Prepare a series of standard solutions of DETA.

• To each standard and sample solution, add a high concentration of Ni(II) solution and a sulphite solution.

• Measure the absorbance of each solution at 285 nm.

• To account for matrix effects, the method of standard additions is recommended, where known amounts of DETA are added to the sample, and the original concentration is determined by extrapolation.[12]

e. Calibration: Construct a calibration curve by plotting the absorbance of the standard solutions versus their concentrations. For the standard addition method, plot the absorbance of the spiked samples against the added DETA concentration.

Cation-Exchange Chromatography

This technique can be used for the direct analysis of aqueous DETA samples without the need for derivatization.[13]

a. Principle: DETA, being a cation at neutral or acidic pH, is separated from other components in a sample using a cation-exchange column. The separated DETA is then detected by a conductivity detector.

b. Instrumentation:

• Ion chromatograph with a conductivity detector

• Cation-exchange column

c. Reagents:

• Eluent (e.g., a solution of a competing cation like methanesulfonic acid)

• Diethylenetriamine (DETA) standard solution

d. Chromatographic Conditions:

• Eluent: The specific composition and gradient are not detailed but would typically involve an acidic solution to elute the protonated DETA.

• Flow Rate: Not specified.

• Detection: Suppressed conductivity detection is recommended to reduce background conductivity and enhance sensitivity.

e. Calibration: Prepare a series of DETA standard solutions and inject them into the ion chromatograph to generate a calibration curve based on peak area or height versus concentration.

Proposed Capillary Electrophoresis (CE) Method

While a specific validated method for DETA using Capillary Electrophoresis was not found, methods for similar aliphatic amines can be adapted.[14][15]

a. Principle: DETA, being a basic compound, will be protonated in an acidic buffer and migrate as a cation in an electric field. Separation is based on the charge-to-size ratio of the ions. Due to the lack of a chromophore in DETA, indirect UV detection or derivatization for fluorescence detection would be necessary.[14]

b. Instrumentation:

• Capillary Electrophoresis system with a UV or Laser-Induced Fluorescence (LIF) detector

• Fused-silica capillary

c. Reagents:

• Background Electrolyte (BGE): A buffer solution with a chromophore for indirect UV detection (e.g., imidazole) or a derivatizing agent for LIF detection.

• Diethylenetriamine (DETA) standard solution

d. Electrophoretic Conditions (Proposed):

• Capillary: Uncoated fused-silica

• BGE: e.g., 10 mM Imidazole, pH adjusted to 4.5 with a suitable acid.

• Applied Voltage: 15-25 kV

• Injection: Hydrodynamic or electrokinetic

• Detection: Indirect UV at a wavelength where the BGE absorbs strongly (e.g., 214 nm for imidazole).

e. Calibration: Prepare a series of DETA standards in the BGE and inject them to create a calibration curve by plotting migration time-corrected peak area against concentration.

This guide provides a foundational understanding of the various analytical techniques available for the detection and quantification of Diethylenetriamine. The choice of method will ultimately depend on the specific application, required sensitivity, available instrumentation, and the nature of the sample matrix. It is crucial to perform a thorough method validation according to ICH guidelines to ensure the reliability and accuracy of the obtained results.[5][6]

References

• 1. cdc.gov [cdc.gov]
• 2. [Determination of diethylenetriamine in workplace air by solvent desorption-gas chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. osha.gov [osha.gov]
• 4. researchgate.net [researchgate.net]
• 5. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 6. database.ich.org [database.ich.org]
• 7. cdc.gov [cdc.gov]
• 8. Page:NIOSH Manual of Analytical Methods - 2540-2.pdf/2 - Wikisource, the free online library [en.wikisource.org]
• 9. Page:NIOSH Manual of Analytical Methods - 2540-2.pdf/3 - Wikisource, the free online library [en.wikisource.org]
• 10. Analytical Method [keikaventures.com]
• 11. researchgate.net [researchgate.net]
• 12. A useful UV spectroscopic method for the determination of the concentration of diethylenetriamine (DETA) in aqueous mineral flotation solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 14. Determination of aliphatic low-molecular-weight and biogenic amines by capillary zone electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. tandfonline.com [tandfonline.com]

A Comparative Analysis of DETA and TETA in Aqueous Solutions for CO2 Capture

For researchers, scientists, and professionals in drug development and carbon capture technologies, the selection of an appropriate amine for CO2 absorption is a critical decision. This guide provides a detailed comparative study of two promising polyamines, Diethylenetriamine (DETA) and Triethylenetetramine (TETA), in aqueous mixtures for CO2 loading. The information presented is based on experimental data to facilitate an informed selection process.

Performance Overview

Both DETA and TETA are polyamines containing primary and secondary amine groups, which are reactive towards CO2. DETA possesses two primary and one secondary amine groups, while TETA has two primary and two secondary amine groups. This structural difference influences their CO2 absorption capacity and reaction kinetics.[1][2] Experimental studies have shown that both amines are effective absorbents for CO2, with their performance being dependent on process conditions such as temperature and CO2 partial pressure.[1][2]

Quantitative Data on CO2 Loading

The CO2 loading capacity, typically expressed as moles of CO2 absorbed per mole of amine, is a key performance indicator. The following tables summarize experimental data for the CO2 solubility in 30% wt. aqueous solutions of DETA and TETA at various temperatures and CO2 partial pressures.

Table 1: CO2 Loading in 30% wt. Aqueous DETA Solution

Temperature (K)	CO2 Partial Pressure (kPa)	CO2 Loading (mol CO2 / mol DETA)
313	3.2	0.89
313	9.8	1.16
313	29.7	1.41
313	98.1	1.68
333	5.3	0.72
333	19.9	1.05
333	50.1	1.28
333	201.2	1.62
363	20.3	0.73
363	101.3	1.18
363	499.7	1.56

Data sourced from Tzirakis et al. (2021).[1][2]

Table 2: CO2 Loading in 30% wt. Aqueous TETA Solution

Temperature (K)	CO2 Partial Pressure (kPa)	CO2 Loading (mol CO2 / mol TETA)
313	10.1	1.29
313	29.9	1.59
313	100.2	1.91
313	402.1	2.22
333	19.8	1.19
333	50.2	1.48
333	200.1	1.88
333	803.2	2.26

Data sourced from Tzirakis et al. (2021).[1][2]

Experimental Protocols

The determination of CO2 loading in aqueous amine solutions is crucial for evaluating their performance. A commonly employed methodology is the vapor-liquid equilibrium (VLE) experiment. Two primary techniques used to obtain the data presented are the pressure decay method and chemical analysis of the liquid phase.[1][2]

Pressure Decay Method

This method is suitable for a wide range of pressures.

• Apparatus Setup : A known volume of the amine solution is charged into a thermostatted equilibrium cell equipped with a magnetic stirrer. The cell is connected to a gas reservoir of a known volume containing CO2.

• Evacuation : The entire system is evacuated to remove any residual air.

• CO2 Introduction : A specific amount of CO2 is introduced into the gas reservoir, and the initial pressure is recorded.

• Equilibrium : The valve connecting the reservoir and the cell is opened, allowing CO2 to be absorbed by the amine solution. The mixture is stirred until the pressure in the system stabilizes, indicating that equilibrium has been reached.

• Data Acquisition : The final equilibrium pressure and temperature are recorded.

• Calculation : The amount of CO2 absorbed is calculated from the pressure drop, the volumes of the reservoir and the cell, and the temperature, using an appropriate equation of state. The CO2 loading is then determined by dividing the moles of absorbed CO2 by the moles of amine in the solution.

Chemical Analysis of the Liquid Phase

This method is often used for lower pressure ranges.

• Sample Preparation : A known amount of the amine solution is placed in an equilibrium vessel.

• CO2 Saturation : A gas stream with a known partial pressure of CO2 is bubbled through the solution until it is saturated.

• Sample Extraction : A sample of the CO2-loaded amine solution is carefully extracted.

• Analysis : The total CO2 content in the liquid sample is determined using a suitable analytical technique, such as titration. A common method involves acidifying the sample to liberate the dissolved CO2, which is then stripped by a carrier gas and quantified using a CO2 analyzer.[3]

• Calculation : The CO2 loading is calculated based on the measured CO2 concentration and the known concentration of the amine in the solution.

Reaction Mechanisms and Signaling Pathways

The reaction of CO2 with primary and secondary amines in aqueous solutions proceeds primarily through the formation of a zwitterion intermediate, which is then deprotonated by a base (another amine molecule or water) to form a carbamate (B1207046).[4][5] The carbamate can further react or hydrolyze to form bicarbonate and carbonate ions.

Experimental Workflow for CO2 Loading Determination

Caption: Experimental workflow for determining CO2 loading.

Reaction Pathway of CO2 with Primary Amines (in DETA and TETA)

Caption: CO2 reaction with a primary amine group.

Reaction Pathway of CO2 with Secondary Amines (in DETA and TETA)

Caption: CO2 reaction with a secondary amine group.

References

• 1. repository-empedu-rd.ekt.gr [repository-empedu-rd.ekt.gr]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Diethylenetetramine: A Guide for Laboratory Professionals

Authoritative guidance for researchers, scientists, and drug development professionals on the safe and compliant disposal of Diethylenetetramine (DETA). This document provides essential procedural information to ensure the safe handling and disposal of DETA waste in a laboratory setting, minimizing environmental impact and ensuring regulatory compliance.

Diethylenetriamine is a corrosive and toxic chemical that requires careful management throughout its lifecycle, including disposal. Improper disposal can lead to severe environmental harm and poses significant health risks. Adherence to the following procedures is critical for maintaining a safe laboratory environment.

Immediate Safety and Handling Precautions

Before beginning any disposal-related activities, ensure all personnel are equipped with the appropriate Personal Protective Equipment (PPE).

• Eye Protection: Wear tightly fitting safety goggles and a face shield (minimum 8-inch).

• Hand Protection: Use chemical-resistant gloves (e.g., nitrile, neoprene) inspected for integrity before use.

• Body Protection: Wear a lab coat, apron, or full protective suit to prevent skin contact.

• Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge if ventilation is inadequate or when handling large quantities or spills.[1]

• Ventilation: All handling and disposal procedures should be conducted in a well-ventilated area, preferably within a chemical fume hood.[2]

Step-by-Step Disposal Protocol for Diethylenetriamine Waste

The primary and most recommended method for disposing of DETA waste is through a licensed hazardous waste management company. However, laboratory procedures for collection, segregation, and temporary storage are crucial first steps.

Step 1: Waste Identification and Segregation

• Designate a Waste Stream: Establish a specific, clearly labeled waste container for Diethylenetriamine and related materials. Do not mix DETA with other waste types, especially incompatible materials like strong oxidizing agents, acids, or organic nitro compounds.[3]

• Labeling: The waste container must be clearly labeled as "Hazardous Waste: Diethylenetriamine," including the chemical formula (C₄H₁₃N₃) and relevant hazard pictograms (e.g., Corrosive, Toxic).

Step 2: Waste Collection

• Pure DETA and Concentrated Solutions: Carefully transfer unwanted DETA from its original container into the designated hazardous waste container using a funnel.

• Contaminated Materials: Any materials that have come into contact with DETA, such as pipette tips, gloves, absorbent pads, and contaminated labware, must also be placed in the designated solid waste container.

• Spill Cleanup Residues: Absorb small spills with inert materials like vermiculite, dry sand, or earth.[4][5] Do not use combustible materials like sawdust.[1] Carefully scoop the absorbed material into a suitable, labeled container for disposal.[4][5]

Step 3: Container Management and Storage

• Container Integrity: Use only approved, corrosion-resistant containers for waste storage. Do not use metal containers.[3]

• Secure Sealing: Keep waste containers securely sealed when not in use to prevent the release of vapors.[3]

• Storage Location: Store the sealed waste containers in a cool, dry, well-ventilated, and designated satellite accumulation area away from heat, ignition sources, and incompatible chemicals. The storage area should be locked or otherwise secured.[4][6]

Step 4: Disposal of Empty Containers

• Hazard of Empty Containers: Empty containers that once held DETA are still considered hazardous as they may retain product residue.[1][4]

• Decontamination: To render an "empty" container non-hazardous, it must be triple-rinsed with a suitable solvent (e.g., water). The rinsate from this process is considered hazardous waste and must be collected and disposed of accordingly.[3]

• Final Disposal: Once properly decontaminated, labels should be removed or defaced. The container may then be recycled or disposed of as normal trash, depending on institutional policies.[3] Some guidelines recommend puncturing the container to prevent reuse.[4]

Step 5: Arranging for Final Disposal

• Professional Disposal: Contact your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal contractor to arrange for the pickup and final disposal of the hazardous waste.

• Regulatory Compliance: Disposal must be carried out in accordance with all local, regional, and national regulations.[2][6] Approved disposal methods include incineration in a specialized facility equipped with afterburners and scrubbers, or burial in a licensed hazardous waste landfill.[4][7]

Summary of Disposal Options

Disposal Method	Description	Key Considerations
Licensed Waste Contractor	The standard and required method for final disposal.	Ensures compliance with all regulations. Requires proper on-site segregation, labeling, and storage.
Incineration	Thermal destruction at high temperatures in a specialized facility.	Often recommended to be mixed with a flammable solvent. The incinerator must have an afterburner and scrubber.[7]
Hazardous Waste Landfill	Burial in a specially designed and licensed landfill.	May require neutralization of the chemical prior to burial.[4]
Recycling/Reuse	Can be an option for unused, uncontaminated material.	Consult with the manufacturer or supplier for recycling options. Not suitable for contaminated material.[4]
In-Lab Neutralization	Treatment of small residual amounts with a dilute acid.	Only for very small quantities of residue. The resulting mixture may still be considered hazardous. Not for bulk disposal.

Experimental Protocols Cited

While this document focuses on disposal, the cited safety protocols are derived from standard laboratory safety practices. Key experimental considerations when working with Diethylenetriamine that influence disposal include:

• Minimization: Design experiments to use the smallest feasible amount of DETA to reduce the volume of waste generated.

• Segregation: Maintain separate waste streams for halogenated and non-halogenated solvents, and for different types of reactive chemicals, to prevent dangerous reactions in the waste container.

• Decontamination: Procedures for cleaning glassware and equipment should include a final rinse that is captured as hazardous waste.

Logical Workflow for Diethylenetriamine Disposal

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of Diethylenetriamine waste in a laboratory setting.

Caption: Diethylenetriamine Disposal Workflow.

References

• 1. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 2. carlroth.com [carlroth.com]
• 3. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 5. nj.gov [nj.gov]
• 6. fishersci.com [fishersci.com]
• 7. Diethylenetriamine | C4H13N3 | CID 8111 - PubChem [pubchem.ncbi.nlm.nih.gov]

Personal protective equipment for handling Diethylenetetramine

Essential Safety and Handling Guide for Diethylenetetramine

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling Diethylenetetramine (DETA), a corrosive and toxic chemical. Adherence to these procedures is critical to ensure personal safety and proper disposal.

Personal Protective Equipment (PPE)

When handling Diethylenetetramine, a comprehensive PPE strategy is mandatory to prevent contact and inhalation.

Summary of Required Personal Protective Equipment:

Protection Type	Specification	Rationale
Eye/Face Protection	Chemical safety goggles with a full face shield.[1][2]	Protects against splashes and vapors that can cause severe eye damage.[3]
Hand Protection	Impervious gloves, such as elbow-length PVC gloves.[1][4]	Prevents skin contact, which can cause severe burns and allergic reactions.[3] It is crucial to inspect gloves for leaks before use and use proper removal techniques.[2]
Respiratory Protection	A NIOSH-approved full-facepiece respirator with appropriate cartridges is required if exposure limits are exceeded or ventilation is inadequate.[1][5] In case of spills or emergencies, a self-contained breathing apparatus (SCBA) is necessary.[6][7]	Protects against inhalation of fatal or irritating vapors.[2][4]
Body Protection	A lab coat, apron, or coveralls made of impervious materials.[1] In situations with a high risk of splashing, a full chemical protective suit is required.[3][5] Trousers should be worn outside of boots to prevent spills from entering footwear.[4]	Minimizes skin exposure to the corrosive chemical.[3]

Safe Handling and Operational Plan

A systematic approach to handling Diethylenetetramine is crucial for minimizing risks.

Step-by-Step Handling Protocol:

• Preparation :

  • Ensure a well-ventilated area, preferably a chemical fume hood.[4]

  • Verify that an eyewash station and safety shower are readily accessible.[8][9]

  • Assemble all necessary PPE and handling equipment before starting.

  • Remove all sources of ignition as DETA is combustible at high temperatures.[1][10]

• Handling :

  • Avoid all personal contact, including inhalation of vapors.[4]

  • Do not eat, drink, or smoke in the handling area.[4][6][8]

  • Keep the container tightly closed when not in use.[4][6]

  • Use non-sparking tools to prevent ignition.[6]

• Storage :

  • Store in a cool, dry, well-ventilated, and locked area.[4][6]

  • Keep containers tightly closed and protected from physical damage.[4][6]

  • Store separately from incompatible materials such as strong oxidants, acids, and organic nitro compounds.[6][8]

Emergency Procedures

Immediate and correct response to an exposure or spill is critical.

Emergency Response Plan:

Emergency Scenario	Immediate Action
Skin Contact	Immediately flush the affected area with large amounts of water for at least 15 minutes while removing contaminated clothing.[1][4] Seek immediate medical attention.[1][2][4]
Eye Contact	Immediately flush the eyes with running water for at least 15 minutes, holding the eyelids open.[3][4] Remove contact lenses if possible.[3][4] Seek immediate medical attention.[1][4]
Inhalation	Move the individual to fresh air and keep them warm and rested.[4] If breathing has stopped, provide artificial respiration.[2][4] Seek immediate medical attention.[4][6]
Ingestion	Do NOT induce vomiting.[2][4][6] Rinse the mouth with water.[2][6] Seek immediate medical attention.[1][6]
Spills	Evacuate the area.[8] Remove all ignition sources.[1][8] Wearing appropriate PPE, contain the spill with an inert absorbent material like sand or vermiculite.[4][6][8] Collect the absorbed material into a suitable, labeled container for disposal.[1][4][8] Do not flush to the sewer.[1]

Disposal Plan

Proper disposal of Diethylenetetramine and its contaminated materials is essential to prevent environmental harm.

Step-by-Step Disposal Protocol:

• Waste Collection :

  • Collect all waste, including contaminated absorbents and disposable PPE, in clearly labeled, sealed containers.[4][8]

• Treatment and Neutralization :

  • If permissible by local regulations, small spills can be neutralized with a dilute solution of a weak acid like acetic acid.[5] However, for larger quantities or standard disposal, professional waste management services are required.

• Final Disposal :

  • Dispose of the hazardous waste through a licensed disposal company.[2]

  • Treatment may involve neutralization followed by burial in a licensed landfill or incineration.[4]

  • Contaminated containers must be decontaminated before being destroyed.[4]

  • Always consult local and regional waste management authorities for specific disposal regulations.[4][8]

Visual Workflow Guides

The following diagrams illustrate the key workflows for handling Diethylenetetramine safely.

Caption: Workflow for the safe handling of Diethylenetetramine.

Caption: Emergency response procedures for Diethylenetetramine exposure.

References

• 1. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. carlroth.com [carlroth.com]
• 4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 5. chem.pharmacy.psu.ac.th [chem.pharmacy.psu.ac.th]
• 6. chemicalbook.com [chemicalbook.com]
• 7. Diethylenetriamine | C4H13N3 | CID 8111 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. nj.gov [nj.gov]
• 9. CDC - NIOSH Pocket Guide to Chemical Hazards - Diethylenetriamine [cdc.gov]
• 10. hmdb.ca [hmdb.ca]